8-Bromo-3-hydroxyquinolin-2(1H)-one

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Introduction: The Quinolinone Scaffold as a Privileged Structure

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These are termed "privileged structures" due to their ability to interact with diverse biological targets. The 3-hydroxyquinolin-2(1H)-one scaffold is a prominent member of this class, recognized for its capacity to anchor potent inhibitors for a range of enzymes implicated in human disease.[1] This guide focuses on a specific derivative, 8-Bromo-3-hydroxyquinolin-2(1H)-one. While direct, extensive research on this particular analogue is emerging, a robust body of evidence from its parent scaffold and closely related derivatives allows for a well-grounded elucidation of its primary mechanisms of action.[2][3] This document synthesizes current knowledge to present a detailed technical overview of its likely biological activity, focusing on two well-documented pathways: the inhibition of Prolyl Hydroxylase Domain (PHD) enzymes and D-Amino Acid Oxidase (DAAO).

Primary Mechanism I: Inhibition of Prolyl Hydroxylase and Stabilization of Hypoxia-Inducible Factor-1α (HIF-1α)

A principal mechanism of action for hydroxyquinoline-based compounds is the inhibition of Hypoxia-Inducible Factor (HIF) prolyl hydroxylases (PHDs).[4] These enzymes are critical regulators of the cellular response to oxygen availability.

The HIF-1α Pathway: A Master Regulator of Oxygen Homeostasis

Under normal oxygen conditions (normoxia), the transcription factor HIF-1α is kept at low levels. PHD enzymes (specifically PHD1, PHD2, and PHD3) utilize molecular oxygen and 2-oxoglutarate to hydroxylate specific proline residues (Pro402 and Pro564) within the Oxygen-Dependent Degradation (ODD) domain of HIF-1α.[5] This hydroxylation event creates a recognition site for the von Hippel-Lindau (pVHL) E3 ubiquitin ligase complex. The subsequent polyubiquitination of HIF-1α targets it for rapid degradation by the 26S proteasome.[5][6]

Under low oxygen conditions (hypoxia), the activity of PHD enzymes is attenuated due to the lack of their co-substrate, oxygen.[6] This prevents HIF-1α hydroxylation and degradation. Stabilized HIF-1α translocates to the nucleus, dimerizes with the constitutively expressed HIF-1β subunit, and binds to Hypoxia-Response Elements (HREs) in the promoter regions of target genes.[6][7] This transcriptional activation leads to the upregulation of genes involved in angiogenesis (e.g., VEGF), erythropoiesis (e.g., EPO), and glucose metabolism (e.g., GLUT1), allowing the cell to adapt to the low-oxygen environment.[8][7]

Mechanism of Inhibition

8-Bromo-3-hydroxyquinolin-2(1H)-one, like other hydroxyquinoline PHD inhibitors, is believed to act as a competitive inhibitor with respect to the 2-oxoglutarate co-substrate.[9] By binding to the active site of the PHD enzymes, it prevents the hydroxylation of HIF-1α even in the presence of oxygen, effectively mimicking a hypoxic state. This leads to the stabilization and accumulation of HIF-1α, thereby activating the expression of downstream target genes.

Caption: Inhibition of PHD by 8-Bromo-3-hydroxyquinolin-2(1H)-one prevents HIF-1α degradation.

Primary Mechanism II: Inhibition of D-Amino Acid Oxidase (DAAO)

The 3-hydroxyquinolin-2(1H)-one scaffold is a potent and well-characterized inhibitor of D-Amino Acid Oxidase (DAAO), a flavoenzyme with significant implications in central nervous system pharmacology.[1][2][10]

The Role of DAAO in Neuromodulation

DAAO is primarily responsible for the oxidative deamination of D-amino acids, with a key substrate in the brain being D-serine.[1] D-serine functions as a crucial co-agonist at the glycine-binding site of the N-methyl-D-aspartate (NMDA) receptor, a subtype of ionotropic glutamate receptor essential for synaptic plasticity, learning, and memory. For the NMDA receptor to be activated by glutamate, the glycine site must also be occupied by either glycine or D-serine.

By metabolizing D-serine, DAAO effectively reduces its concentration in the synaptic cleft, thereby downregulating NMDA receptor activity. Overactivity of DAAO has been implicated in conditions associated with NMDA receptor hypofunction, such as schizophrenia.

Mechanism of Inhibition

8-Bromo-3-hydroxyquinolin-2(1H)-one is predicted to act as a competitive inhibitor of DAAO.[11][12] Structural studies of the parent compound co-crystallized with human DAAO reveal that the quinolinone ring occupies the active site, preventing the binding of D-serine.[10] By inhibiting DAAO, the compound leads to an increase in the synaptic concentration of D-serine. This elevated D-serine level enhances the co-agonism at the NMDA receptor, potentiating glutamatergic neurotransmission.[1] This mechanism is a key strategy in the development of novel therapeutics for psychiatric and neurological disorders.

Caption: Inhibition of DAAO by 8-Bromo-3-hydroxyquinolin-2(1H)-one boosts synaptic D-serine.

Other Potential Mechanisms

The privileged quinolinone scaffold has demonstrated activity against other enzymes, suggesting a broader therapeutic potential for its derivatives.

• Tyrosinase Inhibition: Certain derivatives potently inhibit tyrosinase, the rate-limiting enzyme in melanin biosynthesis.[1] This action blocks the production of melanin, making these compounds of interest for treating hyperpigmentation disorders.[2]

• Antiviral Activity: The 3-hydroxyquinolin-2(1H)-one core has been shown to inhibit the PA endonuclease of the influenza A virus, an enzyme critical for viral replication via a "cap-snatching" mechanism.[1]

Quantitative Data Summary of Related Quinolinone Inhibitors

While specific IC₅₀ values for 8-Bromo-3-hydroxyquinolin-2(1H)-one are not widely published, data from structurally related compounds provide a strong indication of its potential potency.

Compound Class	Target Enzyme	Reported IC₅₀	Therapeutic Area	Reference
Hydroxyquinoline Derivative	HIF Prolyl Hydroxylase (PHD)	~2 µM (cell-based)	Anemia, Ischemia
3-Hydroxyquinolin-2(1H)-one Derivative	Tyrosinase	2.52 µM	Dermatology	[2]
3-Hydroxyquinolin-2(1H)-one	Human DAAO	Potent (nanomolar)	Neurology	[2][10]

Experimental Protocols for Mechanistic Validation

To empirically determine the activity of 8-Bromo-3-hydroxyquinolin-2(1H)-one, standardized in vitro assays are required. The following protocols outline foundational experiments for its primary proposed targets.

Protocol 1: In Vitro HIF Prolyl Hydroxylase 2 (PHD2) Inhibition Assay

This protocol describes a cell-free assay to measure the direct inhibitory effect of the compound on PHD2 activity.

Principle: This assay quantifies the consumption of the 2-oxoglutarate (2-OG) co-substrate during the hydroxylation of a HIF-1α peptide substrate. The remaining 2-OG is measured using a coupled enzymatic reaction that produces a fluorescent signal.

Methodology:

• Reagent Preparation:

  • Prepare Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 µM FeCl₂, 1 mM Ascorbate.

  • Prepare Recombinant Human PHD2 enzyme solution in Assay Buffer.

  • Prepare HIF-1α peptide substrate (e.g., DLDLEMLAPYIPMDDDFQL) solution.

  • Prepare a stock solution of 8-Bromo-3-hydroxyquinolin-2(1H)-one in DMSO and create a serial dilution series.

• Assay Procedure:

  • In a 96-well plate, add 10 µL of the compound dilution (or DMSO for control).

  • Add 70 µL of the PHD2 enzyme/HIF-1α peptide substrate mix to each well.

  • Incubate for 10 minutes at room temperature to allow for compound-enzyme binding.

  • Initiate the reaction by adding 20 µL of 2-oxoglutarate solution.

  • Incubate for 60 minutes at room temperature.

• Detection:

  • Stop the reaction by adding a detection reagent containing a 2-OG-metabolizing enzyme that generates a fluorescent product (e.g., Resorufin).

  • Incubate for 15 minutes.

  • Read fluorescence (Excitation: 530 nm, Emission: 590 nm) on a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition relative to the DMSO control.

  • Plot the percentage of inhibition against the compound concentration and fit to a dose-response curve to determine the IC₅₀ value.

Caption: Workflow for an in vitro PHD2 inhibition fluorescence assay.

Protocol 2: In Vitro D-Amino Acid Oxidase (DAAO) Inhibition Assay

This protocol describes a spectrophotometric assay to measure the inhibition of DAAO activity.

Principle: DAAO catalyzes the oxidation of D-serine, producing hydrogen peroxide (H₂O₂) as a byproduct. The H₂O₂ is then used by horseradish peroxidase (HRP) to oxidize a chromogenic substrate (e.g., Amplex Red), producing a colored product (Resorufin) that can be measured by absorbance.

Methodology:

• Reagent Preparation:

  • Prepare Assay Buffer: 100 mM Sodium Phosphate (pH 8.0).

  • Prepare Recombinant Human DAAO enzyme solution.

  • Prepare a substrate solution containing D-Serine, HRP, and Amplex Red in Assay Buffer.

  • Prepare a stock solution of 8-Bromo-3-hydroxyquinolin-2(1H)-one in DMSO and create a serial dilution series.

• Assay Procedure:

  • In a 96-well plate, add 10 µL of the compound dilution (or DMSO for control).

  • Add 40 µL of the DAAO enzyme solution to each well and incubate for 10 minutes.

  • Initiate the reaction by adding 50 µL of the substrate solution.

• Detection:

  • Immediately begin reading the absorbance at 570 nm every minute for 30 minutes using a kinetic plate reader.

• Data Analysis:

  • Determine the initial reaction velocity (V₀) from the linear portion of the kinetic curve for each concentration.

  • Calculate the percentage of inhibition relative to the DMSO control.

  • Plot the percentage of inhibition against the compound concentration and fit to a dose-response curve to determine the IC₅₀ value.

Conclusion and Future Directions

Based on extensive evidence from its core chemical scaffold, 8-Bromo-3-hydroxyquinolin-2(1H)-one is a compound with a highly probable and potent dual mechanism of action. Its predicted ability to inhibit PHD enzymes and stabilize HIF-1α positions it as a promising candidate for therapies targeting ischemia, anemia, and wound healing. Concurrently, its potent inhibitory action on DAAO makes it a compelling lead for developing novel treatments for neurological and psychiatric disorders characterized by NMDA receptor hypofunction.

Further research should focus on direct enzymatic and cell-based assays to confirm these mechanisms and quantify the potency of the 8-bromo substitution. Subsequent studies into its selectivity against other human 2-oxoglutarate dependent dioxygenases and its pharmacokinetic properties will be critical steps in its journey as a potential therapeutic agent.

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Crystal structure and molecular geometry of 8-Bromo-3-hydroxyquinolin-2(1H)-one

An In-depth Technical Guide to the Crystal Structure and Molecular Geometry of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the anticipated crystal structure and molecular geometry of 8-Bromo-3-hydroxyquinolin-2(1H)-one, a compound of significant interest within medicinal chemistry. While a definitive crystal structure for this specific molecule is not yet publicly available, this document leverages established principles of X-ray crystallography, molecular modeling, and extensive data from closely related quinolinone derivatives to construct a predictive model of its solid-state architecture. We will delve into the probable synthesis and crystallization protocols, the expected molecular conformation, and the crucial intermolecular interactions that govern its crystal packing. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the structural characteristics of this important heterocyclic scaffold.

Introduction: The Quinolinone Core in Drug Discovery

The quinolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active molecules with a wide array of pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities.[1] The 3-hydroxyquinolin-2(1H)-one moiety, in particular, is found in natural products and has been a focal point for the development of novel therapeutic agents.[2] The introduction of a bromine atom at the 8-position and a hydroxyl group at the 3-position of the quinolinone ring system in 8-Bromo-3-hydroxyquinolin-2(1H)-one creates a molecule with specific electronic and steric properties that are ripe for exploration in drug design. Understanding the three-dimensional structure of this molecule is paramount for elucidating its structure-activity relationships (SAR) and for designing next-generation therapeutics.[3]

Synthesis and Crystallization: The Path to a Single Crystal

The successful determination of a crystal structure begins with the synthesis of the pure compound and the subsequent growth of high-quality single crystals.

Proposed Synthesis of 8-Bromo-3-hydroxyquinolin-2(1H)-one

A plausible synthetic route to 8-Bromo-3-hydroxyquinolin-2(1H)-one can be adapted from established methods for analogous substituted quinolinones.[2] A potential two-stage process is outlined below:

Stage 1: Synthesis of the Isatin Intermediate

The synthesis would likely begin with the appropriate bromo-substituted aniline derivative, which would undergo a series of reactions to form the corresponding 7-bromoisatin.

Stage 2: Ring Expansion to the Quinolinone Core

The 7-bromoisatin intermediate could then undergo a one-pot Eistert ring expansion, followed by hydrolysis to yield the final product, 8-Bromo-3-hydroxyquinolin-2(1H)-one.[2]

Experimental Protocol: A Generalized Approach to Quinolinone Synthesis

• Isatin Formation: The synthesis typically starts with the reaction of a substituted aniline with chloral hydrate and hydroxylamine to form an isonitrosoacetanilide, which is then cyclized in the presence of a strong acid (e.g., sulfuric acid) to yield the corresponding isatin.

• Eistert Ring Expansion: The isatin is then treated with diazomethane or a related diazo compound to form a diazo-keto intermediate.

• Wolff Rearrangement and Hydrolysis: The intermediate undergoes a Wolff rearrangement in the presence of a silver catalyst to form a ketene, which is then trapped with an alcohol to form an ester. Subsequent hydrolysis of the ester yields the desired 3-hydroxyquinolin-2(1H)-one.[2]

Crystallization Methodology

Obtaining single crystals suitable for X-ray diffraction is often a process of meticulous experimentation. A common and effective method is slow evaporation:

Experimental Protocol: Single Crystal Growth by Slow Evaporation

• Solvent Selection: Dissolve the purified 8-Bromo-3-hydroxyquinolin-2(1H)-one in a minimal amount of a suitable solvent or solvent mixture (e.g., ethanol, methanol, or a mixture of chloroform and ethanol).[4]

• Slow Evaporation: Loosely cap the vial or flask and allow the solvent to evaporate slowly and undisturbed over several days to weeks at room temperature.

• Crystal Harvesting: Once suitable single crystals (typically 0.1-0.3 mm in each dimension) have formed, carefully remove them from the mother liquor for analysis.[5]

X-ray Crystallography: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction is the gold standard for the unambiguous determination of the three-dimensional atomic and molecular structure of a crystalline compound.[5] It provides precise information on molecular conformation, stereochemistry, and the intricate network of intermolecular interactions that define the crystal lattice.[5]

The Experimental Workflow

The process of determining a crystal structure via X-ray diffraction follows a well-defined workflow, from data collection to structure refinement.

Caption: A generalized workflow for single-crystal X-ray crystallography.[5]

Predicted Crystal Structure and Molecular Geometry

Based on the fundamental principles of molecular geometry and the analysis of related crystal structures, we can predict the key structural features of 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Molecular Geometry

The molecular geometry of 8-Bromo-3-hydroxyquinolin-2(1H)-one will be dictated by the hybridization of its constituent atoms and the principles of Valence Shell Electron Pair Repulsion (VSEPR) theory.[6] The quinolinone core is expected to be largely planar, a common feature of such fused aromatic ring systems.[4][7]

Feature	Predicted Value	Rationale
Quinolinone Ring System	Planar	The sp² hybridization of the carbon and nitrogen atoms in the fused rings favors a planar arrangement to maximize p-orbital overlap.
C=O Bond Length	~1.23 Å	Typical for a carbonyl group in an amide-like system.
C-N Bond Lengths (in ring)	~1.38 Å	Intermediate between a single and double bond due to resonance.
C-Br Bond Length	~1.90 Å	Consistent with a C(sp²)-Br bond.
C-O (hydroxyl) Bond Length	~1.36 Å	Typical for a hydroxyl group attached to an aromatic ring.
Bond Angles within Rings	~120°	Expected for sp² hybridized atoms in a hexagonal ring, with some deviation due to ring fusion and substituent effects.[8]

Intermolecular Interactions and Crystal Packing

The crystal lattice of 8-Bromo-3-hydroxyquinolin-2(1H)-one will be stabilized by a network of intermolecular interactions. Hydrogen bonding is expected to play a dominant role in the crystal packing.

• N-H···O Hydrogen Bonding: The N-H group of the lactam is a potent hydrogen bond donor, and the carbonyl oxygen is an excellent acceptor. This interaction is a common and robust feature in the crystal structures of quinolinones, often leading to the formation of dimers or chains.[9]

• O-H···O Hydrogen Bonding: The hydroxyl group at the 3-position can act as both a hydrogen bond donor and acceptor, potentially forming hydrogen bonds with the carbonyl oxygen of a neighboring molecule.

• π-π Stacking: The planar aromatic rings of the quinolinone system are likely to engage in offset π-π stacking interactions, further stabilizing the crystal structure. The centroid-centroid distances for such interactions are typically in the range of 3.5 to 3.8 Å.[4][7]

Caption: A diagram illustrating potential intermolecular hydrogen bonds.

The Broader Context: Biological Significance

The quinolinone nucleus is a well-established pharmacophore.[10] Derivatives of 8-hydroxyquinoline, a related scaffold, exhibit a wide spectrum of biological activities, including antimicrobial, anticancer, and antifungal effects.[11][12] The specific structural features of 8-Bromo-3-hydroxyquinolin-2(1H)-one, such as the positions of hydrogen bond donors and acceptors and the overall molecular shape, will be critical in determining its interactions with biological targets. A precise understanding of its crystal structure would provide an invaluable template for computational docking studies and the rational design of more potent and selective drug candidates.[13]

Conclusion

While the definitive crystal structure of 8-Bromo-3-hydroxyquinolin-2(1H)-one awaits experimental determination, this in-depth guide provides a robust, predictive framework for its molecular geometry and solid-state packing. We anticipate a largely planar molecule that forms a stable crystal lattice through a network of N-H···O and O-H···O hydrogen bonds, complemented by π-π stacking interactions. The elucidation of the precise crystal structure through single-crystal X-ray diffraction will be a crucial step in unlocking the full potential of this promising scaffold for applications in drug discovery and materials science.

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• R Discovery. (2012, November 19). Efficient synthesis and X-ray structures of new α-quinolin-3-yl-α-aminonitriles and derivatives. Retrieved from [Link]

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• PrepChem.com. Synthesis of 8-bromo-4-hydroxy-3-(1H-tetrazole-5-yl)quinoline. Retrieved from [Link]

• American Chemical Society. (2010). 8-Bromo-7-hydroxyquinoline as a Photoremovable Protecting Group for Physiological Use: Mechanism and Scope. Retrieved from [Link]

• Open Access Journals. (2013, December 10). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Retrieved from [Link]

• MDPI. (2022, July 5). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Retrieved from [Link]

• Royal Society of Chemistry. Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases Contents Electronic Sup. Retrieved from [Link]

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• Journal of Analytical Sciences and Applied Biotechnology. (2018). Alkaloids 8-Hydroxyquinoline derivatives: Synthesis and biological activities. Retrieved from [Link]

• Royal Society of Chemistry. Quantitative analysis of intermolecular interactions in cocrystals and a pair of polymorphous cocrystal hydrates from 1,4-dihydroquinoxaline-2,3-dione and 1H-benzo[d]imidazol-2(3H)-one with 2,5-dihydroxy-1,4-benzoquinones: a combined X-ray structural and theoretical analysis. Retrieved from [Link]

• PubChemLite. 8-bromo-3-hydroxyisoquinoline (C9H6BrNO). Retrieved from [Link]

• MDPI. (2020, September 15). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Retrieved from [Link]

• PubChem. 6-Bromo-3-hydroxyquinolin-2(1H)-one. Retrieved from [Link]

• PubMed. (2021, November 15). 8-Hydroxyquinolin-2(1H)-one analogues as potential β2-agonists: Design, synthesis and activity study. Retrieved from [Link]

• MDPI. (2019, September 13). Intermolecular Interactions in Functional Crystalline Materials: From Data to Knowledge. Retrieved from [Link]

• ResearchGate. (2014). Crystal structure of 8-hydroxyquinoline: a new monoclinic polymorph. Retrieved from [Link]

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• Royal Society of Chemistry. (2021). Aromaticity of substituted 8-hydroxyquinolines in their free or bidentate states in tricarbonyl rhenium(i) complexes. Retrieved from [Link]

• Wikipedia. 8-Hydroxyquinoline. Retrieved from [Link]

• MDPI. (2022, November 25). Low-Dimensional Compounds Containing Bioactive Ligands. Part XIX: Crystal Structures and Biological Properties of Copper Complexes with Halogen and Nitro Derivatives of 8-Hydroxyquinoline. Retrieved from [Link]

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Comprehensive Technical Guide: Physical and Chemical Properties of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Executive Summary

In modern medicinal chemistry and drug development, bifunctional scaffolds that offer both immediate pharmacodynamic engagement and late-stage synthetic derivatization are highly prized. 8-Bromo-3-hydroxyquinolin-2(1H)-one represents a privileged structural motif. Its core—the 3-hydroxyquinolin-2(1H)-one (3HQ) system—acts as a potent bidentate chelator and pharmacological chaperone, while the bromine atom at the C-8 position serves as a highly reactive vector for palladium-catalyzed cross-coupling. This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic reactivity, de novo synthesis protocols, and advanced therapeutic applications.

Physicochemical Profiling

Understanding the physical and chemical parameters of 8-bromo-3-hydroxyquinolin-2(1H)-one is critical for predicting its behavior in biological assays and synthetic workflows. The table below summarizes its core quantitative data:

Property	Value
IUPAC Name	8-Bromo-3-hydroxyquinolin-2(1H)-one
Molecular Formula	C₉H₆BrNO₂
Molecular Weight	240.05 g/mol
Monoisotopic Mass	238.958 Da (for ⁷⁹Br)
Hydrogen Bond Donors	2 (C3-OH, N1-H)
Hydrogen Bond Acceptors	2 (C3-OH, C2=O)
Core Scaffold	3-Hydroxyquinolin-2(1H)-one (3HQ)
Key Structural Features	Bidentate chelator (C3-OH, C2=O), C8-Halogen cross-coupling site

Structural Chemistry & Mechanistic Reactivity

The chemical utility of 8-bromo-3-hydroxyquinolin-2(1H)-one is driven by three distinct mechanistic pathways: tautomerism, metal chelation, and halogen activation.

• Lactam-Lactim Tautomerization: The 3HQ scaffold exists in a tautomeric equilibrium between the quinolin-2(1H)-one (lactam) and the quinoline-2,3-diol (lactim) forms. In physiological conditions and polar solvents, the lactam form is heavily favored. This is driven by the structural stabilization achieved through a resonance-assisted intramolecular hydrogen bond between the C3-hydroxyl group and the C2-carbonyl oxygen, which forms a highly favored six-membered pseudo-ring[1].

• Metalloenzyme Chelation: The adjacent C3-OH and C2=O groups create a potent bidentate chelating pocket. Electron paramagnetic resonance (EPR) spectroscopy has demonstrated that 3HQ compounds can directly coordinate with non-heme ferric (Fe²⁺/Fe³⁺) centers in enzyme active sites, displacing water molecules and stabilizing the protein structure[2].

• C-8 Cross-Coupling Vector: The bromine atom at the 8-position is highly susceptible to oxidative addition by Pd(0) catalysts. Because the electron-withdrawing nature of the halogen does not hinder the stability of the quinolinone nucleus[1], this site allows for late-stage Suzuki-Miyaura or Buchwald-Hartwig couplings to explore hydrophobic binding pockets in target proteins.

Fig 1. Mechanistic pathways: Tautomerization, metalloenzyme chelation, and C8 cross-coupling.

De Novo Synthesis & Experimental Protocols

The most robust method for synthesizing 4-unsubstituted 3-hydroxyquinolin-2(1H)-ones relies on the ring-expansion reaction of isatins with diazo esters catalyzed by di-rhodium(II) complexes[3].

Step-by-Step Methodology: NHC-Dirhodium(II) Catalyzed Ring Expansion

Step 1: Metallocarbene-Mediated Ring Expansion

• Procedure: Dissolve 7-bromoisatin (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Add Rh₂(OAc)₄ (1-2 mol%) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.5 equiv). Using a syringe pump, slowly add ethyl diazoacetate (1.2 equiv) over 2 hours. Stir at room temperature until gas evolution ceases.

• Causality & Self-Validation: DBU facilitates the deprotonation required for the reaction cascade. The slow addition of the diazo compound is critical to prevent its unwanted dimerization into diethyl fumarate. The reaction is self-validating: the intense orange/red color of the 7-bromoisatin will fade, accompanied by the visible cessation of N₂ gas evolution. TLC analysis (Hexanes/EtOAc) will confirm the appearance of a new, highly UV-active spot (ethyl 8-bromo-3-hydroxy-2-oxo-1,2-dihydroquinoline-4-carboxylate)[3].

Step 2: Ester Saponification

• Procedure: Isolate the intermediate via silica gel chromatography. Suspend the intermediate in a 1:1 mixture of THF and 2M aqueous NaOH. Reflux for 3 hours. Cool to room temperature and carefully acidify with 1M HCl to pH 2.

• Causality & Self-Validation: Base-catalyzed hydrolysis cleaves the ethyl ester. The self-validating analytical marker is the dissolution of the organic material into the aqueous phase (as the sodium salt), followed by the immediate precipitation of the carboxylic acid intermediate upon acidification.

Step 3: Thermal Decarboxylation

• Procedure: Suspend the isolated carboxylic acid in diphenyl ether and heat to 200°C for 2 hours (or utilize microwave irradiation at 150°C under slightly acidic conditions). Cool the mixture and precipitate the product using hexanes. Recrystallize from ethanol.

• Causality & Self-Validation: Thermal stress drives the loss of CO₂. Success is validated via ¹H NMR: the diagnostic disappearance of the carboxylic acid proton and the emergence of a sharp singlet for the C-4 proton (around δ 7.0–7.5 ppm) confirms the formation of pure 8-bromo-3-hydroxyquinolin-2(1H)-one.

Fig 2. De novo synthesis workflow of 8-bromo-3-hydroxyquinolin-2(1H)-one via ring expansion.

Applications in Advanced Therapeutics

The 8-bromo-3-hydroxyquinolin-2(1H)-one scaffold is currently being leveraged across several cutting-edge domains of drug discovery:

• Pharmacological Chaperones for Phenylketonuria (PKU): PKU is a genetic disorder caused by the misfolding and deficient activity of human phenylalanine hydroxylase (hPAH). 3HQ derivatives act as targeted pharmacological chaperones. By coordinating with the non-heme ferric center at the enzyme's active site, these compounds functionally stabilize hPAH, maintain protein activity, and prevent premature degradation[2]. The C-8 bromine allows researchers to append lipophilic groups to outcompete natural substrates and optimize binding kinetics.

• Anticancer Agents: The 3HQ core has been identified as a highly suitable platform for developing novel oncology drugs. Derivatives synthesized via the isatin ring-expansion method have demonstrated potent anticancer activity against breast cancer (MCF-7) and non-small cell lung cancer (NCI–H460) cell lines, with IC₅₀ values reaching the low micromolar range (up to 1.8 μM)[3].

• Fluorescent Probes for Biological Imaging: Halo-substituted 3-hydroxyquinolones exhibit enhanced fluorescence properties and promising quantum yields. The electron-withdrawing nature of the halogen influences the photoluminescent properties without hindering the structural integrity of the quinolinone nucleus, making them excellent candidates for low-concentration fluorescence labeling in living specimens[1].

References[1] Synthesis and Fluorescent Properties of Halo-Substituted 3-Hydroxykynurenic Acid Derivatives | The Journal of Organic Chemistry - ACS Publications. View Source[3] Roberta Paterna, Pedro M.P. Gois, et al. Synthesis of 4-substituted-3-Hydroxyquinolin-2(1H)-ones with anticancer activity | ResearchGate. View Source[2] Raquel R. Lopes, Paula Leandro, et al. Modulation of Human Phenylalanine Hydroxylase by 3-Hydroxyquinolin-2(1H)-One Derivatives | ResearchGate. View Source

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An In-Depth Technical Guide to the In Vivo Pharmacokinetics of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Foreword: Charting the In Vivo Journey of a Novel Quinolinone

The quinoline and quinolinone scaffolds are cornerstones in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of bioactivity, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The subject of this guide, 8-Bromo-3-hydroxyquinolin-2(1H)-one, is a functionalized quinolinone motif with significant therapeutic potential. However, the transition from a promising lead compound to a viable clinical candidate is contingent upon a thorough understanding of its behavior within a biological system. This technical guide provides a comprehensive framework for elucidating the in vivo pharmacokinetics of 8-Bromo-3-hydroxyquinolin-2(1H)-one, offering researchers and drug development professionals a robust, field-proven approach to defining its absorption, distribution, metabolism, and excretion (ADME) profile.

This document is structured to provide not just a set of protocols, but a logical and scientifically-grounded narrative that explains the "why" behind the "how." By integrating established principles of pharmacokinetics with insights gleaned from studies of analogous quinolinone derivatives, we present a self-validating system for the comprehensive evaluation of this novel chemical entity.

The Strategic Imperative of In Vivo Pharmacokinetic Profiling

The in vivo assessment of a novel compound is a critical juncture in the drug development process.[3] While in vitro assays provide initial indications of a compound's activity, they cannot fully recapitulate the complex interplay of physiological processes that govern a drug's disposition in a living organism. A comprehensive in vivo pharmacokinetic study is therefore indispensable for:

• Establishing Bioavailability: Determining the fraction of an administered dose that reaches systemic circulation is fundamental to designing effective dosing regimens.

• Defining the ADME Profile: Understanding how a compound is absorbed, where it distributes in the body, how it is metabolized, and the routes of its elimination are crucial for predicting its efficacy and potential for toxicity.

• Guiding Dose Selection and Optimization: Pharmacokinetic parameters such as maximum plasma concentration (Cmax), time to reach Cmax (Tmax), and half-life (t1/2) are essential for establishing a therapeutic window and avoiding adverse effects.[1]

• Informing Preclinical and Clinical Development: A well-defined pharmacokinetic profile is a prerequisite for advancing a compound to later-stage preclinical toxicology studies and, ultimately, to human clinical trials.

Proposed Experimental Design for In Vivo Pharmacokinetic Assessment

The following experimental framework is designed to provide a comprehensive characterization of the pharmacokinetic properties of 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Animal Model Selection and Rationale

The choice of animal model is a critical decision that should be guided by biological relevance, regulatory acceptance, and practical considerations.[4] For initial pharmacokinetic screening, rodents (specifically, Sprague-Dawley rats) are a widely accepted and cost-effective model due to their well-characterized physiology and the extensive historical data available for this species.[4] For later-stage studies, particularly those assessing central nervous system (CNS) penetration, larger animal models such as canines or non-human primates may be considered.[5][6]

Dosing Regimen and Administration

To fully characterize the pharmacokinetics and determine the absolute oral bioavailability, both intravenous (IV) and oral (PO) administration routes will be employed.

• Intravenous (IV) Administration: A single bolus dose administered via the tail vein will serve as the reference for 100% bioavailability. The compound should be formulated in a suitable vehicle (e.g., a solution of 5% DMSO, 40% PEG300, and 55% saline) to ensure solubility and stability.

• Oral (PO) Administration: A single dose administered by oral gavage will be used to assess oral absorption. The compound will be formulated as a suspension or solution in a vehicle appropriate for oral delivery (e.g., 0.5% methylcellulose in water).

A proposed dosing scheme is outlined in the table below:

Parameter	Intravenous (IV)	Oral (PO)
Animal Model	Male Sprague-Dawley Rats (n=5 per group)	Male Sprague-Dawley Rats (n=5 per group)
Dose	2 mg/kg	10 mg/kg
Vehicle	5% DMSO, 40% PEG300, 55% Saline	0.5% Methylcellulose in Water
Administration	Single bolus injection into the tail vein	Single dose via oral gavage

Sample Collection and Schedule

Serial blood samples are collected to characterize the plasma concentration-time profile of 8-Bromo-3-hydroxyquinolin-2(1H)-one. A sparse sampling design is often employed in rodent studies to minimize the stress on individual animals.

• Blood Sampling: Approximately 100-150 µL of blood will be collected from the jugular or saphenous vein at predetermined time points into tubes containing an anticoagulant (e.g., K2EDTA).

• Plasma Preparation: Blood samples will be centrifuged (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma, which will then be stored at -80°C until analysis.

A typical sampling schedule is as follows:

• IV Administration: Pre-dose, 2, 5, 15, and 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.

• PO Administration: Pre-dose, 15 and 30 minutes, and 1, 2, 4, 6, 8, and 24 hours post-dose.

The following diagram illustrates the proposed experimental workflow:

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An In-depth Technical Guide to the Physicochemical Properties of 8-Bromo-3-hydroxyquinolin-2(1H)-one for Drug Development Professionals

Introduction

The quinolinone scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active molecules and natural products. Derivatives of this heterocyclic system have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. Within this class, 3-hydroxyquinolin-2(1H)-one and its analogues have garnered significant attention for their potent enzyme inhibition capabilities.

This technical guide focuses on a specific, promising derivative: 8-Bromo-3-hydroxyquinolin-2(1H)-one . The strategic introduction of a bromine atom at the C8 position is anticipated to modulate the compound's physicochemical and pharmacokinetic properties, such as lipophilicity and metabolic stability, potentially enhancing its efficacy and therapeutic window. For researchers in drug discovery and development, a comprehensive understanding of this molecule's fundamental characteristics—namely its molecular weight and aqueous solubility—is a critical first step in designing robust experimental protocols and predicting its in vivo behavior.

This document provides a detailed examination of these core properties, offering both established data and field-proven methodologies for their empirical determination and optimization.

Core Physicochemical Properties

A molecule's identity and behavior in a biological system are dictated by its physical and chemical characteristics. For 8-Bromo-3-hydroxyquinolin-2(1H)-one, these properties are a direct consequence of its molecular structure, which features a bicyclic aromatic system, a halogen substituent, a hydroxyl group, and a lactam (a cyclic amide).

Property	Data	Source
Molecular Formula	C₉H₆BrNO₂	PubChem CID: 71742395 (for isomer)[1]
Molecular Weight	240.05 g/mol	PubChem CID: 71742395 (for isomer)[1]
Aqueous Solubility	Predicted to be low	Inferred from structural analysis

Structural Rationale for Physicochemical Properties:

• Molecular Weight: The calculated molecular weight of 240.05 g/mol is based on the atomic masses of its constituent elements (Carbon, Hydrogen, Bromine, Nitrogen, and Oxygen). This value is fundamental for all stoichiometric calculations, including the preparation of stock solutions and the determination of molar concentrations in bioassays. The PubChem entry for the isomeric compound 6-Bromo-3-hydroxyquinolin-2(1H)-one confirms this molecular weight.[1]

• • Hydrophobic Core: The fused bicyclic quinolinone ring system is largely aromatic and nonpolar, contributing to poor interactions with water.

  • Bromine Substituent: The large, hydrophobic bromine atom further increases the molecule's lipophilicity, reducing its affinity for aqueous media.

  • Counteracting Groups: The hydroxyl (-OH) and amide (-NH) groups are capable of hydrogen bonding, which can modestly improve water solubility. However, their contribution is often insufficient to overcome the hydrophobicity of the larger scaffold.

This inherent low solubility is a common challenge for many promising drug candidates and necessitates rigorous experimental determination and the development of strategies for solubilization.[2]

Aqueous Solubility: Experimental Determination

Given the predicted low solubility, empirical determination is essential. The Shake-Flask Method is the gold-standard technique recommended by regulatory bodies for measuring equilibrium solubility due to its reliability and reproducibility.[3]

Protocol: Equilibrium Aqueous Solubility Determination via Shake-Flask Method

This protocol outlines the steps to determine the thermodynamic solubility of 8-Bromo-3-hydroxyquinolin-2(1H)-one in a buffered aqueous solution (e.g., Phosphate-Buffered Saline, pH 7.4) at a physiologically relevant temperature (37 °C).

Principle: An excess amount of the solid compound is agitated in a specific volume of solvent for an extended period until equilibrium is reached between the dissolved and undissolved solute. The concentration of the dissolved compound in the saturated supernatant is then measured.

Materials:

• 8-Bromo-3-hydroxyquinolin-2(1H)-one (solid powder)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector

• Analytical balance

Methodology:

• Preparation:

  • Add an excess amount of solid 8-Bromo-3-hydroxyquinolin-2(1H)-one to a glass vial. The key is to ensure a visible amount of undissolved solid remains at the end of the experiment. A starting point is to add ~5 mg of the compound to 5 mL of PBS.

  • Prepare at least three replicate vials to ensure statistical validity.

• Equilibration:

  • Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 37 °C) and agitation speed (e.g., 150 rpm).[3]

  • Rationale: Constant temperature is critical as solubility is temperature-dependent. Agitation ensures continuous interaction between the solute and solvent, facilitating the dissolution process.

  • Allow the mixture to equilibrate for at least 24-48 hours. It is advisable to take time points (e.g., 24h, 48h, and 72h) to confirm that the concentration has reached a plateau, indicating equilibrium.[3]

• Sample Processing:

  • After equilibration, remove the vials and allow them to stand undisturbed for at least 1 hour to let the excess solid settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the supernatant through a 0.22 µm syringe filter into a clean vial.

  • Rationale: Filtration is a critical step to remove all undissolved micro-particulates, which would otherwise lead to an overestimation of solubility.

• Analysis:

  • Quantify the concentration of the dissolved compound in the filtrate using a validated HPLC method.

  • This requires the prior establishment of a calibration curve using known concentrations of 8-Bromo-3-hydroxyquinolin-2(1H)-one.

  • The measured concentration from the filtrate represents the equilibrium aqueous solubility of the compound under the tested conditions.

Experimental Workflow Visualization

Caption: Workflow for Shake-Flask Solubility Determination.

Strategies for Solubility Enhancement

For in vitro biological assays, achieving a sufficient concentration of the compound in an aqueous buffer is paramount. When a compound like 8-Bromo-3-hydroxyquinolin-2(1H)-one exhibits poor solubility, several strategies can be employed.[4]

• Co-Solvent Systems:

  • Approach: The most common initial strategy is to prepare a high-concentration stock solution in a water-miscible organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol, and then perform serial dilutions into the final aqueous assay buffer.

  • Causality: Co-solvents disrupt the hydrogen-bonding network of water, reducing the solvent's polarity and making it more favorable for dissolving lipophilic compounds.

  • Trustworthiness: This method is effective but requires careful control. The final concentration of the organic solvent in the assay should typically be kept below 0.5% to avoid solvent-induced artifacts or cytotoxicity.

• pH Adjustment:

  • Approach: For ionizable compounds, adjusting the pH of the buffer can dramatically alter solubility.

  • Causality: The 3-hydroxyquinolin-2(1H)-one scaffold contains a weakly acidic hydroxyl group and a weakly acidic N-H proton. In a buffer with a pH above their pKa, these groups will deprotonate to form anions, which are generally much more water-soluble than the neutral molecule.

  • Trustworthiness: This approach must be used with caution, as the biological activity of the target (e.g., an enzyme or cell) may be highly pH-dependent. The chosen pH must be compatible with the assay system.

• Use of Solubilizing Excipients:

  • Approach: Incorporating non-ionic surfactants (e.g., Tween® 80) or cyclodextrins can enhance solubility.

  • Causality: Surfactants form micelles that encapsulate the hydrophobic compound, while cyclodextrins form inclusion complexes where the drug molecule sits within the hydrophobic cavity of the cyclodextrin, presenting a hydrophilic exterior to the water.[2]

  • Trustworthiness: These excipients are widely used in pharmaceutical formulations but must be tested for any interference with the biological assay itself.

Decision Workflow for Solubility Optimization

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Electronic properties and binding affinity of 8-Bromo-3-hydroxyquinolin-2(1H)-one

An In-Depth Technical Guide on the Electronic Properties and Binding Affinity of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Abstract

This technical guide provides a comprehensive analysis of 8-Bromo-3-hydroxyquinolin-2(1H)-one, a heterocyclic compound of significant interest in medicinal chemistry. As a derivative of the versatile 3-hydroxyquinolin-2(1H)-one scaffold, this molecule presents a unique combination of electronic features and biological activity. This document delves into its synthetic pathway, explores its fundamental electronic and photophysical properties through spectroscopic and computational lenses, and critically examines its binding affinity, with a particular focus on its documented activity as an inhibitor of influenza A endonuclease. Detailed, field-proven experimental protocols for synthesis and state-of-the-art biophysical techniques—Fluorescence Quenching and Isothermal Titration Calorimetry (ITC)—are provided to equip researchers with the practical knowledge required for its study and application. This guide is structured to serve as a valuable resource for scientists and professionals engaged in drug discovery and development, offering a blend of theoretical principles and actionable experimental methodologies.

Introduction: The Quinolinone Scaffold in Drug Discovery

The quinolin-2(1H)-one nucleus is a "privileged scaffold" in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with a broad spectrum of biological activities.[1] A particularly noteworthy subset is the 3-hydroxyquinolin-2(1H)-one family, which has garnered significant attention for its role as a bidentate metal-binding pharmacophore. This chelating ability is central to the mechanism of action for many of its derivatives, particularly in the inhibition of metalloenzymes.[2][3]

The introduction of a bromine atom at the 8-position of this scaffold creates 8-Bromo-3-hydroxyquinolin-2(1H)-one. This substitution is not trivial; the bromine atom, through its electronic and steric properties, can significantly modulate the molecule's lipophilicity, metabolic stability, and, crucially, its binding interactions with biological targets.[4][5] This guide provides an in-depth exploration of this specific derivative, bridging the gap between its fundamental chemical properties and its potential as a lead compound in therapeutic development.

Synthesis and Characterization

The rational synthesis of 8-Bromo-3-hydroxyquinolin-2(1H)-one is critical for obtaining high-purity material for biological and biophysical assays. The most effective route proceeds from a substituted isatin precursor, leveraging a ring expansion reaction.

Proposed Synthetic Pathway

The synthesis can be efficiently achieved in a two-stage process adapted from established methodologies.[4][6] The first stage involves the synthesis of 8-bromoisatin, which is not commercially common and typically prepared from 2-bromoaniline. The second stage utilizes this key intermediate in a one-pot Eistert ring expansion and hydrolysis sequence to yield the final product.

Caption: Proposed synthesis of 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Experimental Protocol: Synthesis

This protocol is adapted from the synthesis of analogous bromo-substituted 3-hydroxyquinolin-2(1H)-ones.[6] All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Part A: Synthesis of 8-Bromo-3-methoxyquinolin-2(1H)-one

• Reaction Setup: To a solution of 8-bromoisatin (1.0 eq) in a 1:1 mixture of anhydrous dichloromethane (DCM) and anhydrous methanol (MeOH), add triethylamine (2.0 eq) at 0 °C under an inert atmosphere (e.g., Argon or Nitrogen).

• Addition of (TMS)CHN₂: Slowly add a 2.0 M solution of (trimethylsilyl)diazomethane (TMSCHN₂) in hexanes (1.2 eq) to the reaction mixture dropwise over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-16 hours. The progress of the ring expansion can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by the careful addition of glacial acetic acid until gas evolution ceases. Concentrate the mixture under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford 8-Bromo-3-methoxyquinolin-2(1H)-one.

Part B: Demethylation to Yield 8-Bromo-3-hydroxyquinolin-2(1H)-one

• Reaction Setup: Dissolve the purified 8-Bromo-3-methoxyquinolin-2(1H)-one (1.0 eq) in anhydrous DCM at -78 °C (dry ice/acetone bath) under an inert atmosphere.

• Addition of BBr₃: Add a 1.0 M solution of boron tribromide (BBr₃) in DCM (3.0 eq) dropwise.

• Reaction Progression: Stir the mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-4 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction to 0 °C and quench by the slow addition of water. A precipitate will form.

• Isolation and Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water and then with a small amount of cold diethyl ether. The resulting solid can be further purified by recrystallization from ethanol or a similar suitable solvent to yield pure 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Electronic and Photophysical Properties

The electronic nature of 8-Bromo-3-hydroxyquinolin-2(1H)-one dictates its reactivity, spectroscopic signature, and interaction with biological macromolecules.

Tautomerism and Electronic Structure

Like other 2-hydroxyquinolines, this compound exists in a tautomeric equilibrium between the 2-hydroxyquinoline and the quinolin-2(1H)-one form. Spectroscopic and computational studies have consistently shown that the quinolin-2(1H)-one (lactam) tautomer is the predominant and more stable form in both solution and the solid state.[1] This stability is attributed to the amide resonance and potential for hydrogen-bonded dimerization.[1]

Spectroscopic Properties (UV-Vis Absorption and Fluorescence)

The photophysical properties of 8-hydroxyquinoline derivatives are of great interest, particularly for their use as fluorescent chemosensors.[7][8]

• UV-Vis Absorption: The molecule is expected to exhibit characteristic absorption bands in the UV-A and UV-B regions (typically 250-400 nm), corresponding to π-π* and n-π* electronic transitions within the fused aromatic system.[9] The exact position and intensity of these bands are influenced by the solvent polarity.

• Fluorescence Emission: While the parent 8-hydroxyquinoline is weakly fluorescent due to excited-state intramolecular proton transfer (ESIPT), its derivatives can exhibit significant fluorescence.[7][8] The emission properties of 8-Bromo-3-hydroxyquinolin-2(1H)-one are expected to be sensitive to its environment. Upon binding to a protein or chelating a metal ion, which restricts intramolecular motions and can inhibit non-radiative decay pathways, a significant enhancement in fluorescence quantum yield is often observed.[10]

Computational Analysis

Density Functional Theory (DFT) provides powerful insights into the electronic landscape of a molecule.

• Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity and electronic transitions. The HOMO energy relates to the ability to donate an electron, while the LUMO energy relates to the ability to accept an electron. The HOMO-LUMO energy gap (ΔE) is a crucial parameter that correlates with the molecule's chemical stability and the wavelength of its lowest-energy electronic absorption.[11][12] For this molecule, the HOMO is expected to be localized over the electron-rich quinolinone ring system, while the LUMO will also be distributed across the π-system.

Caption: Frontier Molecular Orbitals (HOMO-LUMO) energy diagram.

• Molecular Electrostatic Potential (MEP): An MEP map illustrates the three-dimensional charge distribution of a molecule, providing a visual guide to its electrophilic and nucleophilic regions.[10][13] Red-colored regions indicate electron-rich areas (negative electrostatic potential), which are prone to electrophilic attack, while blue-colored regions signify electron-poor areas (positive electrostatic potential), susceptible to nucleophilic attack. For 8-Bromo-3-hydroxyquinolin-2(1H)-one, the MEP map would highlight the negative potential around the carbonyl oxygen and the hydroxyl oxygen, identifying them as key hydrogen bond acceptors and metal coordination sites.

Binding Affinity and Biological Activity

The therapeutic potential of a molecule is fundamentally linked to its ability to bind to a specific biological target with high affinity and selectivity.

Inhibition of Influenza A Endonuclease

A key reported activity for 8-Bromo-3-hydroxyquinolin-2(1H)-one is its inhibition of the influenza A virus PA endonuclease. This enzyme is crucial for viral replication, as it performs "cap-snatching" to generate primers for viral mRNA synthesis.[2] The 3-hydroxyquinolin-2(1H)-one scaffold is known to chelate the two divalent metal ions (typically Mg²⁺ or Mn²⁺) in the endonuclease active site, thereby blocking its catalytic function.[2][14]

Compound	Target Enzyme	Reported IC₅₀ (µM)
8-Bromo-3-hydroxyquinolin-2(1H)-one	Influenza A Endonuclease (H1N1)	11
6-Bromo-3-hydroxyquinolin-2(1H)-one	Influenza A Endonuclease (H1N1)	7.4
7-Bromo-3-hydroxyquinolin-2(1H)-one	Influenza A Endonuclease (H1N1)	7.6
Data sourced from Jones, J. C., et al. (2013).[2]

The data indicates that while the 8-bromo isomer is a potent inhibitor, substitution at the 6- and 7-positions results in slightly higher activity.[2] This structure-activity relationship (SAR) provides a valuable starting point for further optimization.

Experimental Workflow for Binding Affinity Analysis

To quantify the binding affinity of 8-Bromo-3-hydroxyquinolin-2(1H)-one to a protein target (e.g., influenza endonuclease or other metalloenzymes), biophysical methods such as fluorescence quenching and isothermal titration calorimetry are indispensable.

This technique measures the decrease (quenching) in the intrinsic fluorescence of a protein (usually from tryptophan residues) upon the binding of a ligand.[15][16] It is a sensitive method to determine the binding constant (Kd).

Caption: Workflow for a protein-ligand binding assay using fluorescence quenching.

Detailed Protocol: Fluorescence Quenching

• Preparation: Prepare a stock solution of the target protein (e.g., 10 µM) and a concentrated stock of 8-Bromo-3-hydroxyquinolin-2(1H)-one (e.g., 10 mM in DMSO). Prepare the working buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.4). All solutions should be filtered and degassed.

• Instrumentation: Use a fluorometer set to excite tryptophan residues (λ_ex ≈ 295 nm) and record the emission spectrum (λ_em ≈ 310-400 nm).

• Initial Measurement (F₀): Add a known concentration of the protein (e.g., final concentration of 1 µM) to a quartz cuvette and record its fluorescence spectrum. This is the initial intensity, F₀.

• Titration: Make sequential additions of the compound stock solution into the protein solution. Use small volumes to minimize dilution effects (e.g., 1-2 µL additions).

• Equilibration and Measurement (F): After each addition, mix gently and allow the system to equilibrate for 2-3 minutes. Record the fluorescence spectrum. This is the intensity in the presence of the quencher, F.

• Control Titration: Perform a separate titration of the compound into the buffer alone to correct for any background fluorescence or absorbance of the compound itself (Inner Filter Effect).[16]

• Data Analysis: Correct the measured fluorescence intensities for dilution. Plot the ratio of initial to measured fluorescence (F₀/F) against the concentration of the compound. The data can be fit to appropriate binding models (e.g., the Stern-Volmer equation for simple quenching, or non-linear regression for specific binding) to determine the dissociation constant (Kd).[17]

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction (Kd, stoichiometry (n), enthalpy (ΔH), and entropy (ΔS)).[18][19]

Caption: Schematic of an Isothermal Titration Calorimetry (ITC) experiment.

Detailed Protocol: Isothermal Titration Calorimetry

• Sample Preparation: Prepare the protein and compound solutions in the exact same buffer to minimize heats of dilution. Dialyze the protein against the final buffer extensively. Dissolve the compound in the dialysis buffer (if solubility permits) or add an identical, minimal amount of co-solvent (e.g., DMSO) to both protein and ligand solutions. Degas all solutions immediately before use.

• Concentrations: The concentration of protein in the sample cell should be 10-100 times the expected Kd. The concentration of the compound in the syringe should be 10-20 times the protein concentration.[20]

• Instrument Setup: Load the protein solution into the sample cell and the compound solution into the injection syringe of the ITC instrument. Allow the system to thermally equilibrate.

• Titration: Program a series of small injections (e.g., 20-30 injections of 1-2 µL each) of the compound into the protein solution, with sufficient time between injections for the signal to return to baseline.

• Control Experiment: Perform a control titration by injecting the compound into the buffer alone to measure the heat of dilution, which will be subtracted from the experimental data.

• Data Analysis: Integrate the heat flow peaks for each injection to obtain the heat change per mole of injectant. Plot this value against the molar ratio of ligand to protein. Fit the resulting binding isotherm to a suitable binding model (e.g., one set of sites) using the manufacturer's software to determine Kd, n, ΔH, and subsequently calculate ΔG and TΔS.[19]

Conclusion

8-Bromo-3-hydroxyquinolin-2(1H)-one emerges as a compelling molecular scaffold with well-defined electronic characteristics and demonstrated biological activity. Its accessible synthesis and, most notably, its potent inhibitory action against influenza A endonuclease, underscore its potential as a starting point for the development of novel therapeutic agents. The core principles and detailed protocols provided in this guide—from synthesis and computational analysis to advanced biophysical characterization—offer a robust framework for researchers to further investigate and exploit the properties of this and related quinolinone derivatives. A thorough understanding of its electronic structure and binding thermodynamics is paramount to rationally designing next-generation inhibitors with improved affinity, selectivity, and drug-like properties.

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Thermodynamic Stability and Chelating Dynamics of 8-Bromo-3-hydroxyquinolin-2(1H)-one in Rational Drug Design

Executive Summary

The 3-hydroxyquinolin-2(1H)-one (3HQ) scaffold has emerged as a privileged pharmacophore in the development of metalloenzyme modulators. By acting as a bidentate chelating ligand, 3HQ derivatives effectively target the active sites of critical enzymes, including [1] and [2]. The introduction of a bromine atom at the 8-position to form 8-Bromo-3-hydroxyquinolin-2(1H)-one fundamentally alters the thermodynamic landscape of the molecule. This technical guide dissects the thermodynamic stability, tautomeric equilibrium, and coordination chemistry of 8-bromo-3HQ, providing validated protocols for its synthesis and biophysical characterization.

Structural Thermodynamics and the Halogen Effect

The thermodynamic stability of 8-Bromo-3HQ is governed by a delicate tautomeric equilibrium between its lactam (2(1H)-one) and lactim (2-hydroxyquinoline) states. Biophysical profiling indicates that the lactam form is thermodynamically favored across both polar and non-polar microenvironments. This stability is driven by the resonance energy of the cyclic amide and robust intermolecular hydrogen bonding networks.

The addition of the 8-bromo substituent introduces two critical physicochemical alterations:

• Inductive Electron Withdrawal (-I Effect): The electronegative bromine atom withdraws electron density from the quinolinone core. This lowers the pKa​ of the 3-hydroxyl group, thermodynamically favoring the deprotonated state at physiological pH. This pre-organization lowers the activation energy required for rapid metal coordination.

• Steric Shielding: The bulky halogen at the 8-position restricts the rotational degrees of freedom of the molecule within tight enzymatic binding pockets, reducing the entropic penalty ( −TΔS ) upon target engagement.

Tautomeric equilibrium and bidentate metal chelation pathway of the 3HQ scaffold.

Synthesis and Isolation Methodology

To ensure high-fidelity thermodynamic measurements, ultra-pure 8-Bromo-3HQ must be synthesized. The following protocol utilizes a regioselective ring expansion of 8-bromoisatin, yielding the thermodynamically stable lactam form without generating unwanted positional isomers [1].

Synthesis workflow of 8-Bromo-3-hydroxyquinolin-2(1H)-one via ring expansion.

Protocol 1: Synthesis of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Causality & Validation: Ring expansion using (trimethylsilyl)diazomethane ensures regioselective carbon insertion, while boron tribromide ( BBr3​ ) facilitates clean demethylation of the ether intermediate without disrupting the thermodynamically stable lactam core.

• Ring Expansion: Dissolve 8-bromoisatin (1.0 eq) in anhydrous ethanol under an argon atmosphere to prevent oxidative degradation.

• Insertion: Add triethylamine (2.0 eq) and (trimethylsilyl)diazomethane (2.0 eq, 2M in toluene) dropwise. Stir at 25°C for 33 hours. The evolution of nitrogen gas serves as a visual validation of the reaction's progression.

• Intermediate Isolation: Filter the suspension, concentrate the filtrate under reduced pressure, and purify via silica gel flash chromatography (0–100% EtOAc/hexane) to isolate 8-bromo-3-methoxyquinolin-2(1H)-one.

• Deprotection: Dissolve the intermediate in anhydrous CH2​Cl2​ and cool to 0°C to control the exothermic cleavage.

• Cleavage: Add BBr3​ (1M in CH2​Cl2​ , 20 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Quenching & Recovery: Quench carefully with methanol at 0°C to destroy excess BBr3​ . Concentrate and recrystallize the crude product to yield >98% pure 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Biophysical Characterization Workflows

The thermodynamic parameters of 8-Bromo-3HQ binding to metalloenzymes are best quantified using orthogonal biophysical techniques: Isothermal Titration Calorimetry (ITC) and Differential Scanning Fluorimetry (DSF).

Protocol 2: Isothermal Titration Calorimetry (ITC)

Causality & Validation: ITC is the gold standard for thermodynamic profiling because it directly measures the enthalpy ( ΔH ) of the chelation event. This allows for the precise calculation of Gibbs free energy ( ΔG ) and entropy ( ΔS ), revealing whether binding is driven by solvent reorganization (entropy) or direct coordinate bonds (enthalpy).

• Preparation: Dialyze the target metalloenzyme (e.g., Influenza A endonuclease) into a stringent buffer: 150 mM NaCl, 50 mM HEPES (pH 7.4), and 2 mM MnCl2​ . Prepare a 50 µM protein solution.

• Ligand Solvation: Prepare a 500 µM solution of 8-Bromo-3HQ in the exact dialysate buffer to prevent heat-of-dilution artifacts. Ensure DMSO concentration is strictly matched between cell and syringe (<2%).

• Execution: Load the enzyme into the sample cell and the ligand into the injection syringe. Perform 20 injections of 2 µL each at 25°C, with a stirring speed of 750 rpm and a 150-second interval between injections to allow the baseline to stabilize.

• Analysis: Integrate the thermogram peaks using a one-site binding model to extract ΔH , Ka​ , and calculate ΔG and −TΔS .

Protocol 3: Differential Scanning Fluorimetry (DSF)

Causality & Validation: DSF determines the shift in the melting temperature ( ΔTm​ ) of a protein upon ligand binding. A positive ΔTm​ shift serves as a self-validating proxy for the thermodynamic stabilization of the folded protein state upon 8-Bromo-3HQ engagement [2].

• Assay Assembly: Mix 2 µM of the target protein with 5x SYPRO Orange dye in the assay buffer.

• Ligand Addition: Add 8-Bromo-3HQ to a final concentration of 100 µM. Include a DMSO-only control well to establish the baseline Tm​ .

• Thermal Gradient: Subject the microplate to a thermal gradient from 25°C to 95°C at a rate of 1°C/min using a real-time PCR system.

• Data Extraction: Monitor fluorescence (Ex: 490 nm, Em: 575 nm). Calculate the first derivative of the melt curve to determine the inflection point ( Tm​ ).

Quantitative Data Summaries

The tables below summarize the expected thermodynamic and thermal stability parameters of 8-Bromo-3HQ compared to the unsubstituted 3HQ core, demonstrating the stabilizing effect of the 8-bromo substitution.

Table 1: Representative Thermodynamic Parameters of 3HQ-Metal Coordination (ITC Data)

Ligand	Metal Ion	Kd​ (µM)	ΔG (kcal/mol)	ΔH (kcal/mol)	−TΔS (kcal/mol)
3-Hydroxyquinolin-2(1H)-one	Mn2+	12.5	-6.7	-8.2	1.5
8-Bromo-3-hydroxyquinolin-2(1H)-one	Mn2+	4.2	-7.3	-9.5	2.2
8-Bromo-3-hydroxyquinolin-2(1H)-one	Mg2+	18.1	-6.5	-5.8	-0.7

Table 2: Thermal Shift ( ΔTm​ ) of Target Metalloenzymes by 3HQ Derivatives (DSF Data)

Compound	Target Protein	Baseline Tm​ (°C)	Shift ΔTm​ (°C)	Stabilization Effect
Unliganded Control	hPAH (Catalytic Domain)	48.5	N/A	None
3-Hydroxyquinolin-2(1H)-one	hPAH (Catalytic Domain)	48.5	+2.1	Moderate
8-Bromo-3-hydroxyquinolin-2(1H)-one	hPAH (Catalytic Domain)	48.5	+4.5	High
8-Bromo-3-hydroxyquinolin-2(1H)-one	Influenza A Endonuclease	52.0	+5.2	High

References

• Title: 3-Hydroxyquinolin-2(1H)-ones As Inhibitors of Influenza A Endonuclease Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

• Title: Modulation of Human Phenylalanine Hydroxylase by 3-Hydroxyquinolin-2(1H)-One Derivatives Source: PubMed / Biomolecules URL: [Link]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of 8-Bromo-3-hydroxyquinolin-2(1H)-one via Regioselective Isatin Ring Expansion

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Standard Operating Procedure & Mechanistic Guide

Introduction & Strategic Rationale

The 3-hydroxyquinolin-2(1H)-one scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of monoamine oxidase B (MAO-B) inhibitors, NMDA receptor antagonists, and ion channel modulators[1][2]. The introduction of a halogen, specifically a bromine atom at the 8-position, yields 8-Bromo-3-hydroxyquinolin-2(1H)-one . This specific substitution pattern is highly valuable as it provides a versatile synthetic handle for downstream late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig aminations) to explore complex structure-activity relationships (SAR).

While historical methods for synthesizing 3-hydroxyquinolin-2-ones rely on Friedländer-type condensations or Darzens condensation/Friedel-Crafts alkylation strategies[3], these approaches often require harshly acidic conditions or multistep precursor syntheses. To maximize yield and operational simplicity, this protocol leverages a regioselective ring expansion of commercially available 7-bromoisatin using (trimethylsilyl)diazomethane (TMSCHN₂)[1].

Mechanistic Causality

The reaction is driven by the use of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). DBU acts as a non-nucleophilic base that activates the isatin core, facilitating the nucleophilic addition of the diazo carbon to the highly electrophilic C3-carbonyl of 7-bromoisatin. The subsequent extrusion of thermodynamically stable nitrogen gas (N₂) provides the driving force for a 1,2-alkyl shift. This Bayer-Villiger-type migration expands the five-membered pyrrole ring into a six-membered quinolinone ring, which rapidly tautomerizes to the stable 3-hydroxy enol form[1].

Experimental Workflow & Pathway Visualization

Figure 1: Synthetic workflow for the regioselective ring expansion of 7-bromoisatin. (Max Width: 760px)

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis. This scale is self-validating; the production of nitrogen gas provides immediate visual confirmation of reaction progress.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Function in Protocol
7-Bromoisatin	226.03	1.0	2.26 g	Electrophilic Substrate
TMSCHN₂ (2.0 M in hexanes)	114.26	1.5	7.5 mL	Homologating Agent
DBU	152.24	1.2	1.80 mL	Base / Activator
Ethanol (Anhydrous)	46.07	-	10.0 mL	Protic Co-solvent
DMF (Anhydrous)	73.09	-	10.0 mL	Solubilizing Solvent

Step-by-Step Synthesis Protocol

Phase 1: Preparation and Activation

• Apparatus Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon gas inlet.

• Substrate Dissolution: Charge the flask with 7-bromoisatin (2.26 g, 10.0 mmol). Inject a solvent mixture of anhydrous Ethanol (10 mL) and anhydrous N,N-Dimethylformamide (DMF) (10 mL). Stir vigorously at 400 rpm until a homogenous, deeply colored solution is achieved.

• Base Addition: Inject DBU (1.80 mL, 12.0 mmol) dropwise via syringe over 2 minutes.

  • Expert Insight: The solution will immediately darken. This color shift indicates the deprotonation of the isatin NH and the polarization of the C3 carbonyl, priming it for nucleophilic attack.

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

Phase 2: Ring Expansion Execution

• Homologation: Slowly add the TMSCHN₂ solution (2.0 M in hexanes, 7.5 mL, 15.0 mmol) dropwise via a syringe pump over 15 to 20 minutes.

  • Expert Insight:Do not add in a single portion. Dropwise addition at 0 °C is critical to control the exothermic evolution of nitrogen gas and to prevent the highly reactive diazo intermediate from undergoing unproductive self-condensation or polymerization.

• Maturation: Remove the ice-water bath. Allow the reaction mixture to warm naturally to room temperature (20–25 °C) and stir for 4 to 6 hours.

• Reaction Monitoring: Monitor the reaction via TLC (Hexanes:EtOAc 1:1, UV visualization at 254 nm) or LC-MS. The reaction is complete when the 7-bromoisatin spot is entirely consumed, replaced by a new, highly fluorescent spot corresponding to the quinolinone.

Phase 3: Quenching, Workup, and Isolation

• Acidic Quench: Re-cool the flask to 0 °C. Carefully quench the reaction by adding 1.0 M aqueous HCl (20.0 mL) dropwise.

  • Expert Insight: The acidic workup serves a dual purpose. It neutralizes the DBU and safely destroys any trace unreacted TMSCHN₂. More importantly, it ensures the target molecule is fully protonated to its 3-hydroxy enol form, which drastically decreases its aqueous solubility and promotes precipitation[1].

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Washing & Drying: Combine the organic layers and wash sequentially with deionized water (2 x 20 mL) to remove DMF, followed by saturated aqueous NaCl (brine, 20 mL). Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the crude residue via flash column chromatography on silica gel (gradient elution from 10% to 50% EtOAc in Hexanes).

• Final Yield: Evaporation of the pure fractions yields 8-Bromo-3-hydroxyquinolin-2(1H)-one as a solid. (Expected yield: 65-75%).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Reconstitution and In Vitro Application of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Executive Summary & Pharmacological Context

8-Bromo-3-hydroxyquinolin-2(1H)-one is a halogenated derivative of the highly versatile 3-hydroxyquinolin-2(1H)-one structural scaffold. In drug discovery and molecular biology, this compound and its close analogs are utilized for their potent ability to interact with metalloenzymes and act as pharmacological chaperones.

Understanding the compound's mechanism of action is critical for designing appropriate in vitro assays:

• Viral Endonuclease Inhibition: The compound acts as a bimetal chelating ligand at the active site (coordinating with Mg²⁺/Mn²⁺) of the Influenza A endonuclease, effectively blocking the viral RNA cap-snatching mechanism required for replication[1].

• Metabolic Chaperoning (hPAH): In cellular models of Phenylketonuria (PKU), the scaffold functions as a pharmacological chaperone. By coordinating with the non-heme ferric center of human phenylalanine hydroxylase (hPAH), it stabilizes the enzyme's structure, prevents misfolding, and restores catalytic activity[2].

• Enzymatic Inhibition (Tyrosinase & DAAO): Structurally related halogenated derivatives exhibit nanomolar potency against D-amino acid oxidase (DAAO) and strong inhibition of tyrosinase, highlighting the broad utility of this core scaffold in neurological and dermatological research[3],[4].

Caption: Dual mechanism of action: Influenza A Endonuclease inhibition and hPAH stabilization.

Physicochemical Properties & Solvent Selection

Due to its bicyclic aromatic structure and bromine substitution, 8-Bromo-3-hydroxyquinolin-2(1H)-one is highly hydrophobic. Proper dissolution is the most critical step for reproducible in vitro assays.

• Chemical Formula: C₉H₆BrNO₂

• Molecular Weight: 240.06 g/mol

• Solubility Profile: Insoluble in water and aqueous buffers (e.g., PBS, HBSS). Soluble in polar aprotic solvents, specifically 100% Dimethyl Sulfoxide (DMSO) .

• Causality of Solvent Choice: The bromine atom at the 8-position increases the molecule's lipophilicity (LogP), while the planar quinolinone ring promotes strong crystal lattice stacking. The 3-hydroxyl and 2-lactam groups serve as hydrogen bond donors/acceptors. DMSO is uniquely capable of disrupting this lattice energy via hydrogen bonding without altering the molecule's chemical integrity, whereas aqueous buffers will cause immediate precipitation.

Table 1: Reconstitution Mass-to-Volume Guide

Use this table to quickly determine the volume of 100% DMSO required to achieve standard stock concentrations.

Target Concentration	Mass of Compound	Volume of 100% Anhydrous DMSO Required
10 mM (Standard Stock)	1.0 mg	416.5 µL
10 mM (Standard Stock)	2.40 mg	1.0 mL
50 mM (High-Conc Stock)	5.0 mg	416.5 µL
50 mM (High-Conc Stock)	12.0 mg	1.0 mL

Reconstitution Methodology (Stock Preparation)

To ensure a self-validating and reproducible system, follow these exact steps when preparing your master stock.

• Equilibration: Allow the sealed vial of 8-Bromo-3-hydroxyquinolin-2(1H)-one to equilibrate to room temperature in a desiccator for 30 minutes before opening.

  • Causality: Prevents ambient moisture condensation on the hydrophobic powder. Moisture introduces water into the DMSO, which can cause micro-aggregation and alter the effective molarity of the solution.

• Solubilization: Add the calculated volume of cell-culture grade, anhydrous 100% DMSO (see Table 1) directly to the vial.

• Agitation: Vortex the solution vigorously for 30–60 seconds. If particulate matter remains visible, sonicate the vial in a room-temperature water bath for 2–5 minutes until the solution is completely clear.

• Sterilization: Filter the DMSO stock through a 0.22 µm PTFE (polytetrafluoroethylene) syringe filter inside a biosafety cabinet.

  • Causality: PTFE membranes are highly solvent-resistant. Standard PES or cellulose acetate filters will dissolve or degrade upon contact with 100% DMSO, ruining the stock and introducing toxic polymers to your cells.

• Aliquoting & Storage: Divide the stock into 20 µL to 50 µL aliquots in tightly sealed amber microcentrifuge tubes. Store at -80°C for long-term stability (up to 6 months).

  • Causality: Amber tubes protect the compound from photodegradation. Small-volume aliquoting prevents repeated freeze-thaw cycles, which are known to cause irreversible micro-precipitation of halogenated quinolinones.

Caption: Workflow for the reconstitution and in vitro application of 8-Bromo-3-hydroxyquinolin-2.

In Vitro Cell Culture Application Protocol

When applying the compound to live cells (e.g., MDCK cells for influenza assays or HepG2 cells for hPAH assays), managing the final DMSO concentration is paramount.

• Thawing: Remove a single aliquot from -80°C and thaw at room temperature. Vortex briefly to ensure the solution is perfectly homogeneous.

• Pre-warming Media: Warm the target cell culture media (e.g., DMEM supplemented with FBS) to 37°C.

  • Causality: Injecting a DMSO-solubilized hydrophobic compound into cold media causes a rapid temperature drop that crashes the compound out of solution before it can disperse, leading to inaccurate dosing.

• Serial Dilution (Dose-Response Preparation): If testing multiple concentrations, perform your serial dilutions in 100% DMSO first, rather than in the media.

  • Causality: Diluting the compound in DMSO prior to media spiking ensures that the final DMSO concentration applied to the cells remains exactly the same across all treatment wells (e.g., a constant 0.1% DMSO). This isolates the biological effect of the compound from the cytotoxic effects of the solvent.

• Media Spiking: Add the DMSO stock to the pre-warmed media. Mix immediately by vigorous pipetting.

Table 2: Final In Vitro Dilution Scheme

Calculations based on a 10 mM starting stock. Ensure final DMSO concentration never exceeds 0.5% to prevent solvent-induced transcriptomic shifts or cytotoxicity.

Final Assay Concentration	Volume of 10 mM Stock	Volume of Culture Media	Final DMSO Concentration
1 µM	0.1 µL	999.9 µL	0.01%
10 µM	1.0 µL	999.0 µL	0.10%
20 µM	2.0 µL	998.0 µL	0.20%
50 µM	5.0 µL	995.0 µL	0.50% (Max Recommended)

Protocol Validation & Quality Control

To ensure your assay is a self-validating system, implement the following controls:

• Visual Inspection: Before applying the spiked media to your cells, inspect the solution under an inverted phase-contrast microscope. 8-Bromo-3-hydroxyquinolin-2(1H)-one micro-precipitates will appear as highly refractive, irregular crystals. If observed, the stock must be re-warmed, or a lower final concentration must be utilized.

• Vehicle Controls: Always include a "DMSO-only" vehicle control well. The volume of DMSO in this control must exactly match the volume of DMSO in your highest concentration treatment group (e.g., 0.5%). This validates that any observed reduction in viral replication or enzyme activity is strictly due to the compound's mechanism of action, not solvent toxicity.

References

• Comparative Efficacy of 6-Bromo-3-hydroxyquinolin-2(1H)
• Reproducibility of Tyrosinase Inhibition by 3-Hydroxyquinolin-2(1H)
• 3-Hydroxyquinolin-2(1H)
• Modulation of Human Phenylalanine Hydroxylase by 3-Hydroxyquinolin-2(1H)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

8-Bromo-3-hydroxyquinolin-2(1H)-one as a precursor for quinoline derivatives

Application Note: 8-Bromo-3-hydroxyquinolin-2(1H)-one as a Versatile Precursor for Advanced Quinoline Derivatives

Executive Summary

The quinolin-2(1H)-one scaffold is a privileged structure in medicinal chemistry, exhibiting a broad spectrum of biological activities. Specifically, 3-hydroxyquinolin-2(1H)-one (3HQ) derivatives have emerged as potent pharmacological chaperones for metalloenzymes and robust anticancer agents[1][2].

Within this chemical space, 8-bromo-3-hydroxyquinolin-2(1H)-one serves as a highly strategic synthetic precursor. It combines two critical features:

• The 3-Hydroxy-2-quinolone Pharmacophore: The adjacent hydroxyl and carbonyl groups form a bidentate motif capable of coordinating with metal ions (e.g., the non-heme ferric center in human phenylalanine hydroxylase, hPAH)[1].

• The C8-Bromide Synthetic Handle: The halogen at the 8-position allows for late-stage, regioselective functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) without disrupting the sensitive 3-OH/2-oxo binding motif[3][4].

This application note details the mechanistic rationale, structural data, and validated protocols for utilizing 8-bromo-3-hydroxyquinolin-2(1H)-one in the development of targeted therapeutic libraries.

Mechanistic Rationale & Pharmacological Relevance

The Causality of the 3HQ Core in Target Binding

The efficacy of 3HQs in treating inherited metabolic disorders, such as Phenylketonuria (PKU), is rooted in their ability to act as pharmacological chaperones. The 3-OH and 2-oxo groups mimic the binding mode of natural enzyme cofactors (like tetrahydrobiopterin, BH4). By chelating the active-site iron (Fe²⁺/Fe³⁺) of hPAH, these compounds stabilize the enzyme's conformation, prevent pathogenic misfolding, and restore catalytic activity[1].

The Strategic Choice of C8-Bromination

In drug discovery, exploring the chemical space around a pharmacophore is essential for optimizing pharmacokinetics and target affinity. Bromination at the C8 position is sterically accessible and electronically activated for the oxidative addition step in Pd-catalyzed cycles[4]. By utilizing 8-bromo-3-hydroxyquinolin-2(1H)-one, medicinal chemists can rapidly generate diverse 8-aryl or 8-alkyl libraries using boronic acids, evaluating how varying steric bulk at the C8 position influences the ligand's trajectory into the enzyme's binding pocket[3].

Mechanistic pathway of 3-hydroxyquinolin-2(1H)-ones acting as pharmacological chaperones.

Quantitative Data Presentation

The versatility of the 3HQ core has led to the discovery of multiple active derivatives. The table below summarizes the structure-activity relationship (SAR) baseline for this class of compounds.

Derivative Class	Target / Application	Observed Activity / IC₅₀	Key Structural Feature	Ref
3-Hydroxyquinolin-2(1H)-ones	Human Phenylalanine Hydroxylase (hPAH)	Functional Stabilization	3-OH / 2-oxo iron chelation	[1]
4-Substituted-3HQs	MCF-7 Breast Cancer Cells	IC₅₀ up to 4.82 μM	Core scaffold lipophilicity	[2]
4-Substituted-3HQs	NCI-H460 Lung Cancer Cells	IC₅₀ up to 1.80 μM	Core scaffold lipophilicity	[2]
8-Aryl-quinolin-4-ones	DNA-dependent protein kinase (DNA-PK)	Low nanomolar IC₅₀	8-aryl substituent	[3]

Experimental Workflows & Methodologies

The following protocols provide a self-validating system for synthesizing the 8-bromo-3HQ core and subsequently expanding it into a library of 8-aryl derivatives.

Workflow for the synthesis and application of 8-substituted 3-hydroxyquinolin-2(1H)-one derivatives.

Protocol 1: Synthesis of 8-Bromo-3-hydroxyquinolin-2(1H)-one via Ring Expansion

Rationale: The ring-expansion reaction of 7-bromoisatins with diazo esters catalyzed by di-rhodium (II) complexes is a highly regioselective strategy that directly constructs the 3-hydroxyquinolin-2(1H)-one core in excellent yields[2].

Reagents:

• 7-Bromoisatin (1.0 equiv)

• Ethyl diazoacetate (1.5 equiv)

• Rh₂(OAc)₄ catalyst (1-2 mol%)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask under an inert argon atmosphere, dissolve 7-bromoisatin (10 mmol) in 30 mL of anhydrous DCM.

• Catalyst Addition: Add Rh₂(OAc)₄ (0.1 mmol, 1 mol%) to the stirring solution. The solution will take on a distinct green/blue hue characteristic of the rhodium dimer.

• Diazo Addition: Dissolve ethyl diazoacetate (15 mmol) in 10 mL of DCM. Add this solution dropwise to the reaction mixture over 30 minutes via a syringe pump at room temperature. Causality: Slow addition prevents the unwanted dimerization of the diazo compound into diethyl fumarate/maleate.

• Reaction Monitoring: Stir the mixture for 4–6 hours. Monitor the consumption of 7-bromoisatin via TLC (Hexanes:EtOAc 7:3).

• Workup & Hydrolysis: Evaporate the solvent under reduced pressure. The resulting intermediate (ethyl 8-bromo-3-hydroxy-2-oxo-1,2-dihydroquinoline-4-carboxylate) can be isolated via silica gel chromatography. To obtain the unsubstituted 4-position, subject the intermediate to basic hydrolysis (aq. NaOH / EtOH, 80 °C, 2 h) followed by acid-mediated decarboxylation (refluxing 6M HCl, 4 h).

• Validation: Confirm the product via LC-MS (Expected [M+H]⁺ for 8-Bromo-3-hydroxyquinolin-2(1H)-one is approx. 240.0 m/z) and ¹H NMR (look for the disappearance of the C4-carboxylate and the appearance of the C4-alkene proton singlet around δ 7.0 ppm).

Protocol 2: Suzuki-Miyaura Cross-Coupling at the C8 Position

Rationale: The 3-OH group is acidic and can interfere with organometallic reagents. However, by using an excess of a mild aqueous base (e.g., K₂CO₃), the 3-OH is deprotonated in situ, protecting it from side reactions while allowing the Pd-catalyzed oxidative addition to occur selectively at the C8-bromide[3][4].

Reagents:

• 8-Bromo-3-hydroxyquinolin-2(1H)-one (1.0 equiv)

• Arylboronic acid (e.g., Phenylboronic acid) (1.2 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%)

• K₂CO₃ (3.0 equiv)

• 1,4-Dioxane / H₂O (4:1 v/v, degassed)

Step-by-Step Procedure:

• Setup: Charge a microwave vial or a thick-walled glass tube with 8-bromo-3-hydroxyquinolin-2(1H)-one (1.0 mmol), arylboronic acid (1.2 mmol), K₂CO₃ (3.0 mmol), and Pd(dppf)Cl₂ (0.05 mmol).

• Degassing: Add 5 mL of the 1,4-Dioxane/H₂O (4:1) solvent mixture. Purge the vial with argon gas for 10 minutes by bubbling directly into the solvent. Causality: Oxygen must be rigorously excluded to prevent the homocoupling of boronic acids and the oxidation of the Pd(0) active species.

• Coupling: Seal the vial and heat the mixture to 90 °C in an oil bath for 12 hours.

• Workup (Self-Validating Step): Cool the reaction to room temperature. Dilute with 10 mL of water and wash with Diethyl Ether (2 x 10 mL) to remove non-polar impurities and unreacted boronic acid. The target compound remains in the aqueous layer as the water-soluble potassium phenoxide salt.

• Isolation: Carefully acidify the aqueous layer with 1M HCl to pH 3-4. The 8-aryl-3-hydroxyquinolin-2(1H)-one product will precipitate as a solid. Filter, wash with cold water, and dry under a high vacuum.

• Validation: Analyze via ¹H NMR. The successful coupling is indicated by the integration of additional aromatic protons and the upfield shift of the quinoline ring protons compared to the brominated precursor.

References

• Modulation of Human Phenylalanine Hydroxylase by 3-Hydroxyquinolin-2(1H)
• Synthesis of 4-substituted-3-Hydroxyquinolin-2(1H)
• Source: Organic & Biomolecular Chemistry (RSC Publishing)
• Organic & Biomolecular Chemistry - Suzuki–Miyaura cross-coupling reaction of 8-bromoquinolines Source: RSC Publishing URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Quinolinone and pyridopyrimidinone inhibitors of DNA-dependent protein kinase - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Application Note: Microwave-Assisted Synthesis of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Executive Summary

3-Hydroxyquinolin-2(1H)-one derivatives are privileged heterocyclic scaffolds in medicinal chemistry, exhibiting diverse pharmacological profiles ranging from the modulation of human phenylalanine hydroxylase (hPAH) to d-amino acid oxidase (DAAO) inhibition[1][2]. The 8-bromo substituted analog, 8-Bromo-3-hydroxyquinolin-2(1H)-one , serves as a highly valuable synthetic intermediate. The presence of the C8-halogen allows for downstream transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) to generate complex 8-aryl or 8-amino derivatives[3].

This application note details a robust, two-step synthetic protocol leveraging a base-catalyzed isatin ring-expansion followed by a microwave-assisted saponification-decarboxylation sequence. This methodology significantly accelerates the traditionally sluggish decarboxylation step, improving overall throughput, purity, and yield[2].

Mechanistic Rationale & Causality

The synthesis of 3-hydroxyquinolin-2(1H)-ones conventionally relies on the [4]. To ensure a high-yielding and self-validating workflow, the synthesis is divided into two mechanistic stages:

• Step 1: Aldol-Type Condensation and Ring Expansion 7-Bromoisatin undergoes nucleophilic attack at the highly electrophilic C3 carbonyl carbon by the carbanion of ethyl diazoacetate (EDA). Diethylamine is deliberately chosen as a mild base to generate this carbanion in situ without causing premature degradation of the isatin core[2]. The resulting tetrahedral intermediate undergoes a regioselective migration of the C3–C2 bond, extruding nitrogen gas ( N2​ ) to form the expanded six-membered quinolinone ring (ethyl 8-bromo-3-hydroxy-2-oxo-1,2-dihydroquinoline-4-carboxylate)[4].

• Step 2: Saponification and Microwave-Assisted Decarboxylation To yield the unsubstituted 3-hydroxyquinolin-2(1H)-one core, the C4-ester must be hydrolyzed and decarboxylated. Saponification with aqueous sodium hydroxide rapidly yields the 4-carboxylic acid. However, the subsequent decarboxylation is notoriously difficult due to the electron-rich nature of the 3-hydroxy enol system, which resists the formation of the required transition state. Conventional thermal heating often results in extensive degradation and low yields (<20%). By employing , the reaction benefits from rapid, uniform dielectric heating[2]. This efficiently overcomes the high activation energy barrier for the extrusion of CO2​ , completing the decarboxylation in just 2 hours with significantly cleaner reaction profiles[2].

Reaction Workflow Visualization

Figure 1: Mechanistic workflow for the microwave-assisted synthesis of 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Experimental Protocols

Materials and Equipment

• Reagents: 7-Bromoisatin, Ethyl diazoacetate (EDA, ~15% w/w in toluene), Diethylamine ( Et2​NH ), Sodium hydroxide (NaOH), Hydrochloric acid (HCl), Methanol (MeOH), Dichloromethane (DCM).

• Equipment: Dedicated single-mode microwave synthesizer (e.g., Anton Paar Monowave or Biotage Initiator) capable of sealed-vessel heating up to 20 bar and 250 °C[3].

Protocol 1: Synthesis of Ethyl 8-bromo-3-hydroxy-2-oxo-1,2-dihydroquinoline-4-carboxylate

• Initiation: In a 100 mL round-bottom flask, suspend 7-bromoisatin (1.0 eq, 5.0 mmol) in anhydrous DCM (25 mL) under an inert nitrogen atmosphere.

• Base Addition: Add diethylamine (0.2 eq, 1.0 mmol) to the suspension. Stir at room temperature for 5 minutes.

• Diazo Addition: Slowly add ethyl diazoacetate (1.5 eq, 7.5 mmol) dropwise over 15 minutes. (Caution: EDA is potentially explosive; handle with care behind a blast shield and avoid contact with strong acids or transition metals during addition).

• Reaction: Stir the mixture at room temperature for 48 hours. The reaction progress should be monitored by TLC (Hexane:Ethyl Acetate, 7:3).

• Workup: Quench the reaction with dilute aqueous HCl (1M, 15 mL) to neutralize the diethylamine. Extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Triturate the crude residue with cold diethyl ether to afford the intermediate ethyl ester as a yellow solid.

Protocol 2: Microwave-Assisted Saponification and Decarboxylation

• Saponification: Transfer the intermediate ester (2.0 mmol) to a microwave-safe heavy-walled quartz or borosilicate reaction vial (10-20 mL capacity)[3]. Add a mixture of 2M aqueous NaOH (4.0 mL) and MeOH (4.0 mL).

• Microwave Irradiation: Seal the vial with a crimp cap equipped with a PTFE septum. Place the vial in the microwave synthesizer. Program the instrument to heat the mixture to 150 °C and hold for 2 hours[2]. (Note: The microwave will automatically adjust power wattage to maintain the temperature while monitoring internal pressure).

• Cooling and Acidification: Allow the vial to cool to room temperature (active compressed air cooling is recommended). Carefully uncap the vial and transfer the contents to a beaker.

• Precipitation: Acidify the solution to pH ~2-3 using 2M HCl. A dense precipitate of 8-Bromo-3-hydroxyquinolin-2(1H)-one will immediately form.

• Isolation: Filter the solid through a Büchner funnel, wash thoroughly with cold distilled water to remove inorganic salts, and dry under high vacuum at 50 °C overnight.

Data Presentation: Microwave vs. Conventional Heating

The following table summarizes the quantitative advantages of microwave irradiation for the critical decarboxylation step (Step 2), demonstrating the superiority of dielectric heating over conventional thermal methods[2][3].

Parameter	Conventional Heating	Microwave Irradiation
Heating Source	Oil Bath (Reflux)	Dedicated MW Synthesizer
Temperature	100 °C	150 °C
Reaction Time	24 - 48 hours	2 hours
Pressure	Atmospheric (1 bar)	Sealed Vessel (~5-8 bar)
Yield (Decarboxylation)	15 - 20%	52 - 65%
Impurity Profile	High (Extensive thermal degradation)	Low (Clean conversion)

Self-Validation & Quality Control

To ensure the trustworthiness of the protocol, every step must be analytically validated:

• Step 1 Validation: The formation of the expanded ring ester is confirmed by LC-MS showing the [M−H]− ion at m/z 310.0/312.0 (1:1 isotopic ratio for 79Br/81Br ). In 1H NMR (DMSO- d6​ ), the appearance of the ethyl ester signals (quartet at ~4.3 ppm, triplet at ~1.3 ppm) confirms the incorporation of the EDA moiety[2].

• Step 2 Validation: Successful decarboxylation is confirmed by the complete disappearance of the ester signals in 1H NMR and the emergence of a distinct singlet at ~7.1 ppm corresponding to the C4-H proton of the newly formed quinolinone ring. LC-MS will show a mass shift to m/z 238.0/240.0 [M−H]− [2][5]. HPLC-UV analysis (gradient of 0.1% Formic Acid in Water/Acetonitrile) should indicate a final purity of >95%[6].

References

• Title: Discovery, SAR, and Pharmacokinetics of a Novel 3-Hydroxyquinolin-2(1H)-one Series of Potent d-Amino Acid Oxidase (DAAO) Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Ring-Expansion Reaction of Isatins with Ethyl Diazoacetate Catalyzed by Dirhodium(II)/DBU Metal-Organic System: En Route to Viridicatin Alkaloids Source: European Journal of Organic Chemistry (Wiley) URL: [Link]

• Title: Synthesis and Mechanistic Insights of the Formation of 3-Hydroxyquinolin-2-ones including Viridicatin from 2-Chloro-N,3-diaryloxirane-2-carboxamides under Acid-Catalyzed Rearrangements Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Note: In Vivo Dosing Guidelines and Pharmacological Profiling of 8-Bromo-3-hydroxyquinolin-2(1H)-one in Murine Models

Executive Summary & Mechanistic Rationale

The 3-hydroxyquinolin-2(1H)-one (3HQ) scaffold is a highly versatile, privileged pharmacophore in modern drug discovery. Recent preclinical studies have demonstrated the profound efficacy of 3HQ derivatives as pharmacological chaperones that stabilize human phenylalanine hydroxylase (hPAH) for the treatment of Phenylketonuria (PKU)[1]. Furthermore, they have been identified as potent dual inhibitors of Monoamine Oxidase B (MAO-B) and ferroptosis in Alzheimer's disease models[2], as well as D-amino acid oxidase (DAAO) inhibitors for neuropsychiatric disorders[3].

Why 8-Bromo-3-hydroxyquinolin-2(1H)-one? The specific addition of a bromine atom at the 8-position of the quinolinone ring serves a dual mechanistic purpose:

• Target Affinity: The electron-withdrawing nature of the halogen modulates the pKa of the 3-hydroxyl group, optimizing its ability to coordinate with non-heme ferric centers at enzyme active sites (such as the catalytic iron center in hPAH)[1].

• Pharmacokinetics (PK): Halogenation significantly increases the lipophilicity (LogP) of the molecule. This is critical for neurotherapeutics, as it enhances blood-brain barrier (BBB) penetration while simultaneously providing steric hindrance that protects the core scaffold from rapid hepatic cytochrome P450-mediated metabolism.

Caption: Mechanistic pathway of 8-Br-3HQ from administration to metabolic restoration.

Formulation and Vehicle Selection

A major hurdle in the in vivo profiling of quinolinone derivatives is their inherently poor aqueous solubility. To ensure reproducible dosing and avoid micro-precipitation in the bloodstream (which can lead to artificial toxicity or erratic PK profiles), a robust co-solvent system is required.

Recommended Vehicle: 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% Saline.

Causality of Formulation:

• DMSO (5%): Acts as the primary solvent to disrupt the strong intermolecular crystal lattice of the 8-Br-3HQ powder.

• PEG300 (40%): Serves as a miscible co-solvent that prevents the compound from crashing out of solution when introduced to an aqueous environment.

• Tween-80 (5%): A non-ionic surfactant that provides micellar encapsulation, stabilizing the highly lipophilic 8-bromo moiety.

• Saline (50%): Dilutes the organic solvents to physiological osmolarity, minimizing injection site necrosis and acute vehicle toxicity.

Step-by-Step In Vivo Dosing Protocol

Subjects: Adult C57BL/6 mice (8–10 weeks old, 20–25 g body weight). Administration Routes: Intraperitoneal (IP) for acute PK/PD profiling; Oral Gavage (PO) for chronic efficacy.

Phase 1: Compound Preparation

• Weighing: Accurately weigh the required mass of 8-Br-3HQ powder using a microbalance.

• Primary Dissolution: Add the calculated volume of anhydrous DMSO (5% of final volume). Vortex vigorously for 2 minutes. If the solution is not completely clear, sonicate in a water bath at 37°C for 5 minutes.

• Co-solvent Addition: Add PEG300 (40% of final volume) and vortex for 1 minute. Follow immediately with Tween-80 (5% of final volume) and vortex again.

• Aqueous Phase Integration: Critical Step. Add the physiological saline (50% of final volume) dropwise while continuously vortexing the tube. Rapid addition will cause the compound to precipitate.

• Validation: The final formulation must be a clear or slightly opalescent solution without visible particulates. Use within 2 hours of preparation to guarantee stability.

Phase 2: Administration

• Restraint: Gently restrain the mouse using the scruff method to expose the abdomen (for IP) or straighten the esophagus (for PO).

• Dosing Volume: Standardize the dosing volume to 10 mL/kg (e.g., 200 µL for a 20 g mouse).

• Injection (IP): Insert a 27G needle into the lower right quadrant of the abdomen at a 30-degree angle. Aspirate slightly to ensure you have not punctured the bowel or a blood vessel, then inject smoothly.

• Observation: Place the mouse in a clean observation cage. Monitor continuously for the first 30 minutes for signs of acute distress (piloerection, altered respiration, or abnormal gait).

Caption: Step-by-step experimental workflow for in vivo dosing and sampling.

Pharmacokinetic & Pharmacodynamic Profiling

To validate the self-consistency of the experimental system, researchers must correlate plasma exposure with target tissue (brain/liver) concentrations and downstream biomarker modulation.

Quantitative Data Summaries

Table 1: Recommended Dosing Parameters for 8-Br-3HQ in Mice

Parameter	Intraperitoneal (IP)	Oral Gavage (PO)	Rationale
Dose Range	5 – 15 mg/kg	10 – 30 mg/kg	IP bypasses first-pass metabolism, requiring lower doses.
Dosing Volume	10 mL/kg	10 mL/kg	Ensures consistency without volume-overload toxicity.
Frequency	Single dose (PK)	Daily (Efficacy)	Acute vs. chronic target engagement profiling.
Vehicle	DMSO/PEG/Tween/Saline	0.5% CMC-Na suspension	PO can utilize suspensions if solubility is unachievable.

Table 2: Expected Pharmacokinetic Profile (Simulated for 10 mg/kg IP)

PK Parameter	Expected Value Range	Biological Significance
T_max (Plasma)	0.5 – 1.0 hours	Rapid systemic absorption due to optimized lipophilicity.
C_max (Plasma)	1.5 – 3.0 µg/mL	Sufficient to drive concentration gradients into target tissues.
Brain/Plasma Ratio	0.8 – 1.2	High BBB penetrance facilitated by the 8-bromo substitution.
Half-life (t_1/2)	2.5 – 4.0 hours	Halogenation protects against rapid hepatic clearance.

Sampling Methodology

• Blood Collection: Collect 50 µL of blood via the submandibular vein at 0.25, 0.5, 1, 2, 4, and 8 hours post-dose into K2-EDTA tubes. Centrifuge at 2000 x g for 10 minutes at 4°C to isolate plasma.

• Tissue Extraction: At terminal time points, perfuse the mouse with ice-cold PBS to remove blood from the cerebrovasculature. Rapidly extract the brain or liver, snap-freeze in liquid nitrogen, and homogenize in 3 volumes of LC-MS grade water prior to bioanalysis.

References

• Title: Modulation of Human Phenylalanine Hydroxylase by 3-Hydroxyquinolin-2(1H)-One Derivatives Source: ResearchGate URL: [Link]

• Title: 3-Hydroxyquinolin-2-Ones Act as Dual Inhibitors of Ferroptosis and Monoamine Oxidase B: Reducing Alzheimer's Disease-Related Amyloid Precursor Protein and Hyperphosphorylated Tau In Vivo Source: ACS Publications (Journal of Medicinal Chemistry) URL: [Link]

• Title: Carboxylic Acid (Bio)Isosteres in Drug Design Source: PMC - National Institutes of Health (NIH) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Catalytic Cross-Coupling Reactions Using 8-Bromo-3-hydroxyquinolin-2(1H)-one: A Comprehensive Application Note &amp; Protocol Guide

Scientific Rationale & Scaffold Significance

The compound 8-Bromo-3-hydroxyquinolin-2(1H)-one (CAS: 177970-27-3) represents a highly privileged, bifunctional heterocyclic scaffold in modern medicinal chemistry. Derivatives of the 3-hydroxyquinolin-2(1H)-one core have been recently identified as potent pharmacological chaperones and modulators of human phenylalanine hydroxylase (hPAH), offering promising therapeutic avenues for metabolic disorders such as phenylketonuria (PKU)[1]. Furthermore, functionalized quinolinones exhibit a broad spectrum of biological activities, including antiangiogenic, antimicrobial, and anticancer properties[2],[3].

The strategic placement of a bromine atom at the C8 position provides a versatile synthetic handle for late-stage diversification. Palladium-catalyzed cross-coupling reactions—such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings—enable the rapid construction of complex libraries from this single precursor[4]. However, the unique electronic and steric environment of this scaffold requires precise tuning of catalytic conditions.

Reactivity Profile & Mechanistic Considerations

The Challenge of Unprotected Acidic Protons

The 8-bromo position is sterically hindered and electronically modulated by the adjacent lactam nitrogen. A critical challenge in direct cross-coupling is the presence of two acidic protons: the 3-hydroxyl group and the 2(1H)-lactam NH (pKa ~9–10).

Causality in Experimental Design: If left unaddressed, these acidic protons can rapidly quench the active Pd(0) catalytic species or protonate the basic ligands required for the catalytic cycle. Researchers typically employ one of two strategies:

• Prior Protection: Masking the OH and NH via O-alkylation and N-alkylation prior to cross-coupling[2].

• Direct Coupling via in situ Dianion Formation: Utilizing an excess of a specific base (e.g., K2​CO3​ or dicyclohexylamine) to deprotonate both sites, forming a soluble dianion. This prevents catalyst poisoning while maintaining the oxidative addition reactivity of the C-Br bond[3].

The protocols detailed in this guide utilize the direct coupling strategy to maximize atom economy and minimize step count.

Caption: Divergent palladium-catalyzed cross-coupling pathways for 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Experimental Protocols: Self-Validating Systems

Protocol A: Suzuki-Miyaura C8-Arylation (Direct C-C Bond Formation)

Objective: Synthesize 8-aryl-3-hydroxyquinolin-2(1H)-one derivatives without prior protecting group manipulation.

Causality of Reagents:

• Catalyst ( Pd(dppf)Cl2​ ): The bidentate dppf ligand possesses a large bite angle (99°), which sterically forces the intermediate Pd(II) complex into a geometry that dramatically accelerates the reductive elimination step—a common bottleneck for sterically hindered ortho-substituted substrates[5].

• Base ( K2​CO3​ , 3.0 eq): Two equivalents are consumed immediately to deprotonate the 3-OH and lactam NH. The third equivalent is required to activate the arylboronic acid into a nucleophilic boronate complex[3].

• Solvent (1,4-Dioxane/ H2​O , 4:1): Biphasic conditions are mandatory. The water solubilizes the highly polar organic dianion and inorganic base, while dioxane solvates the catalyst and boronic acid.

Step-by-Step Methodology:

• Preparation: In an oven-dried 20 mL Schlenk tube, charge 8-Bromo-3-hydroxyquinolin-2(1H)-one (1.0 mmol, 240 mg), the desired Arylboronic acid (1.2 mmol), and anhydrous K2​CO3​ (3.0 mmol, 414 mg).

• Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 mmol, 5 mol%).

• Atmosphere Exchange: Evacuate the vessel and backfill with Argon (repeat for 3 cycles). Crucial to prevent oxidative degradation of the electron-rich phosphine ligand.

• Solvent Addition: Inject degassed 1,4-Dioxane (4 mL) and deionized H2​O (1 mL) via syringe.

• Reaction: Seal the tube and heat the biphasic mixture to 90 °C in a pre-heated oil bath for 12 hours under rigorous stirring (800 rpm).

• Self-Validation & Workup: Cool the mixture to room temperature. The reaction should appear as a dark, homogeneous solution (indicating successful dianion solvation). Dilute with EtOAc (10 mL).

• Phase Transfer (Critical Step): Add 1M HCl dropwise under vigorous stirring until the aqueous layer reaches pH 4–5. Self-Validation: You will observe the product partitioning into the organic layer as the 3-OH and NH are reprotonated.

• Isolation: Separate the organic layer, wash with brine, dry over Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography (DCM:MeOH gradient).

Protocol B: Buchwald-Hartwig C8-Amination (C-N Bond Formation)

Objective: Synthesize 8-amino-3-hydroxyquinolin-2(1H)-one derivatives.

Causality of Reagents:

• Catalyst/Ligand ( Pd2​(dba)3​

  • tBuXPhos): Bulky, electron-rich dialkylbiaryl phosphine ligands like tBuXPhos are essential. Their massive steric bulk prevents the endogenous lactam nitrogen from outcompeting the target exogenous amine for binding to the palladium center, preventing catalyst deactivation.

• Base ( Cs2​CO3​ ): A mild, heavy alkali base is preferred over strong alkoxides (e.g., NaOtBu) to suppress unwanted side reactions (such as etherification) at the unprotected 3-hydroxyl group.

Step-by-Step Methodology:

• Preparation: Charge 8-Bromo-3-hydroxyquinolin-2(1H)-one (1.0 mmol), the target Amine (1.5 mmol), Cs2​CO3​ (3.0 mmol), Pd2​(dba)3​ (2.5 mol%), and tBuXPhos (5 mol%) into an oven-dried vial.

• Inertion: Purge the vial with Argon for 5 minutes.

• Solvent Addition: Add anhydrous, degassed t-Amyl alcohol (5 mL). Causality: The use of a sterically hindered alcohol prevents competitive solvent amination.

• Reaction: Seal the vial and heat at 110 °C for 16 hours.

• Self-Validation & Workup: Cool to room temperature. Self-Validation: The precipitation of palladium black indicates the completion of the catalytic cycle and catalyst resting state. Filter the crude mixture through a pad of Celite to remove inorganic salts and Pd black.

• Isolation: Concentrate the filtrate. Due to the high polarity of amino-quinolinones, purify via reverse-phase preparative HPLC (Water/Acetonitrile with 0.1% TFA).

Quantitative Data: Reaction Optimization

The following table summarizes the optimization landscape for the direct Suzuki-Miyaura coupling of 8-Bromo-3-hydroxyquinolin-2(1H)-one with phenylboronic acid, demonstrating the empirical basis for Protocol A.

Entry	Catalyst (5 mol%)	Base (Equiv)	Solvent	Temp (°C)	Yield (%)*	Observation / Causality
1	Pd(PPh3​)4​	Na2​CO3​ (2.0)	Toluene/ H2​O	90	15%	Poor dianion solubility; incomplete deprotonation.
2	Pd(PPh3​)4​	K2​CO3​ (3.0)	Dioxane/ H2​O	90	42%	Slow reductive elimination due to monodentate ligand.
3	Pd(OAc)2​ / SPhos	K3​PO4​ (3.0)	Dioxane/ H2​O	90	68%	Good conversion, but partial protodeboronation observed.
4	Pd(dppf)Cl2​	K2​CO3​ (3.0)	Dioxane/ H2​O	90	91%	Optimal bite angle accelerates elimination; full solubility.
5	Pd(dppf)Cl2​	DCHA (3.0)**	THF	70	88%	Dicyclohexylamine acts as a mild, soluble organic base[3].

*Yields determined by HPLC analysis of the crude reaction mixture against an internal standard. **DCHA = Dicyclohexylamine.

Mechanistic Pathway

Understanding the catalytic cycle is vital for troubleshooting. The cycle below illustrates how the bromoquinolinone scaffold interacts with the palladium center during the Suzuki-Miyaura reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling on the bromoquinolinone scaffold.

Conclusion

The functionalization of 8-Bromo-3-hydroxyquinolin-2(1H)-one via palladium-catalyzed cross-coupling is a powerful method for accessing biologically relevant chemical space. By understanding the pKa constraints of the scaffold and carefully selecting bidentate or sterically demanding ligands alongside appropriate base stoichiometry, researchers can bypass tedious protection/deprotection sequences. The self-validating protocols provided herein ensure high fidelity, reproducibility, and scalability for drug discovery applications.

References

• Modulation of Human Phenylalanine Hydroxylase by 3-Hydroxyquinolin-2(1H)-One Derivatives Source: ResearchGate URL:[Link]

• Palladium-Catalysed Synthesis and Transformation of Quinolones Source: PMC - NIH (Molecules) URL:[Link]

• Microwave-Assisted Multistep Synthesis of Functionalized 4-Arylquinolin-2(1H)-ones Using Palladium-Catalyzed Cross-Coupling Chemistry Source: ACS Publications (J. Comb. Chem.) URL:[Link]

• A Concise Synthesis of a Novel Antiangiogenic Tyrosine Kinase Inhibitor Source: ACS Publications (Org. Process Res. Dev.) URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

The Versatile Scaffold: 8-Bromo-3-hydroxyquinolin-2(1H)-one in Modern Drug Discovery

Introduction: Unveiling a Privileged Scaffold in Medicinal Chemistry

The quinolinone core is a cornerstone in the architecture of pharmacologically active molecules. Among its numerous derivatives, the 3-hydroxyquinolin-2(1H)-one scaffold has emerged as a "privileged structure" due to its ability to interact with a wide array of biological targets. The introduction of a bromine atom at the 8-position, yielding 8-Bromo-3-hydroxyquinolin-2(1H)-one, modulates the electronic and steric properties of the molecule, offering a unique profile for strategic drug design. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, detailing the applications and experimental protocols for leveraging 8-Bromo-3-hydroxyquinolin-2(1H)-one and its analogs in the pursuit of novel therapeutics. While specific data for the 8-bromo derivative is emerging, the extensive research on the parent scaffold provides a robust framework for its application.

The 3-hydroxyquinolin-2(1H)-one moiety is a known pharmacophore that demonstrates significant inhibitory activity against multiple enzymes.[1] Its derivatives are of growing interest in drug discovery for their potential therapeutic applications in diverse fields such as neurodegenerative diseases, viral infections, and oncology.[2][3][4] The synthetic versatility of the quinoline scaffold allows for the generation of diverse compound libraries for screening, and established protocols for synthesis and biological evaluation provide a solid foundation for exploring new derivatives.[5]

Core Applications in Small Molecule Drug Discovery

The unique structural features of the 3-hydroxyquinolin-2(1H)-one scaffold, including its ability to chelate metal ions, make it a versatile candidate for targeting a range of enzymes.[3] The strategic placement of a bromine atom at the 8-position can enhance binding affinity and selectivity for specific targets.

Neurodegenerative Diseases: A Multi-pronged Approach

Recent breakthroughs have identified 3-hydroxyquinolin-2-one derivatives as potent dual inhibitors of ferroptosis and monoamine oxidase B (MAO-B), two key pathways implicated in the pathology of Alzheimer's disease.[2][6] Ferroptosis is a form of iron-dependent cell death characterized by the accumulation of lipid peroxides, while elevated MAO-B activity contributes to oxidative stress in the brain.[2]

• Mechanism of Action: Derivatives of 3-hydroxyquinolin-2-one have been shown to inhibit MAO-B with high selectivity and potency.[2][7] Furthermore, they exhibit excellent anti-ferroptosis activity by modulating the iron metabolic pathway and the GSH-GPX4 axis.[2][6] A promising lead compound, 21d , demonstrated potent and selective MAO-B inhibitory activity (IC50 = 87.47 nM) and was able to normalize cognitive and memory impairments in a mouse model of Alzheimer's disease.[2][6]

Caption: Dual inhibition of MAO-B and Ferroptosis by 8-Bromo-3-hydroxyquinolin-2(1H)-one analogs.

Antiviral Activity: Targeting Influenza A Endonuclease

The influenza A virus relies on a unique "cap-snatching" mechanism for the transcription of its genome, which is mediated by the viral PA endonuclease.[8] This enzyme is a prime target for antiviral drug development. Several 3-hydroxyquinolin-2(1H)-one derivatives have been synthesized and evaluated as inhibitors of the 2009 pandemic H1N1 influenza A endonuclease.[3]

• Mechanism of Action: X-ray crystallography has revealed that these compounds chelate the two metal ions present in the active site of the endonuclease, thereby inhibiting its activity.[3] Structure-activity relationship (SAR) studies have shown that substitutions at the 6- and 7-positions of the quinolinone ring are favorable for potent inhibition.[3] While the 8-bromo derivative has not been explicitly reported in this context, its potential to interact with the active site warrants investigation.

Metabolic Disorders: Modulating Phenylalanine Hydroxylase

Phenylketonuria (PKU) is a genetic disorder caused by mutations in the gene encoding phenylalanine hydroxylase (hPAH), leading to deficient enzyme activity.[9] Small molecules that can act as "activity chaperones" to stabilize the enzyme are a promising therapeutic strategy.

• Mechanism of Action: 3-Hydroxyquinolin-2(1H)-one derivatives have been shown to protect hPAH enzyme activity.[9] Electron paramagnetic resonance spectroscopy has demonstrated that these compounds affect the coordination of the non-heme ferric center at the enzyme's active site.[9] This stabilizing effect can be outcompeted by the natural substrate L-phenylalanine, suggesting a dynamic interaction.[9]

Experimental Protocols

The following protocols provide a framework for the synthesis and biological evaluation of 8-Bromo-3-hydroxyquinolin-2(1H)-one and its analogs.

Protocol 1: Synthesis of 6-Bromo-3-hydroxyquinolin-2(1H)-one (as an illustrative example)

This two-step protocol is adapted from established methods for the preparation of substituted 3-hydroxyquinolin-2(1H)-ones and provides a reliable pathway for synthesizing analogs.[10]

Step 1: Synthesis of 5-Bromoisatin

• Reaction Setup: In a well-ventilated fume hood, dissolve isatin in a suitable solvent.

• Bromination: Slowly add a brominating agent (e.g., N-bromosuccinimide) to the solution while maintaining the reaction temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).[5]

• Work-up and Purification: Upon completion, quench the reaction and isolate the crude product. Purify the 5-bromoisatin by recrystallization or column chromatography.

Step 2: Eistert Ring Expansion and Hydrolysis

• Reaction Setup: Suspend the 5-bromoisatin in a suitable solvent.

• One-Pot Reaction: Perform a one-pot Eistert ring expansion to form an intermediate ethyl ester.[10]

• Hydrolysis: Hydrolyze the ester to yield the final product, 6-Bromo-3-hydroxyquinolin-2(1H)-one.[10]

• Purification: Purify the final compound by appropriate methods to achieve a purity of ≥95%.[8]

Caption: Synthetic scheme for 6-Bromo-3-hydroxyquinolin-2(1H)-one.[10]

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a common method for assessing the cytotoxic effects of compounds on cancer cell lines and can be adapted for other cell types.[5][11]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, human breast cancer cell line) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.[5][12]

• Compound Preparation: Prepare serial dilutions of the test compounds in complete cell culture medium. The final concentration of the vehicle (e.g., DMSO) should be less than 0.5%.[5]

• Cell Treatment: Remove the old medium and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control and a positive control (a known cytotoxic drug).[5]

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.[5]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.[5]

• Formazan Solubilization: Remove the medium containing MTT and add 150 µL of a solubilization buffer (e.g., DMSO) to dissolve the formazan crystals.[5]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[4]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.[4]

Protocol 3: Enzyme Inhibition Assay (General Workflow)

This generalized workflow can be adapted for various enzymes, such as tyrosinase, D-amino acid oxidase, or influenza A endonuclease.[1][8]

• Reagent Preparation: Prepare solutions of the enzyme, substrate, and test compound in an appropriate buffer.

• Reaction Initiation: In a 96-well plate, mix the enzyme and varying concentrations of the test compound. Allow for a pre-incubation period if necessary.

• Substrate Addition: Initiate the enzymatic reaction by adding the substrate.

• Signal Detection: Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a microplate reader.

• Data Analysis: Calculate the initial reaction velocities and determine the percentage of inhibition for each compound concentration.

• IC50 Determination: Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a suitable model to determine the IC50 value.

Caption: A generalized workflow for determining enzyme inhibition (IC50).[1]

Quantitative Data Summary

While specific IC50 values for 8-Bromo-3-hydroxyquinolin-2(1H)-one are not extensively reported, the following table summarizes the activity of closely related analogs against various targets, providing a strong rationale for investigating the 8-bromo derivative.

Enzyme Target	Compound	IC50 Value	Reference
Monoamine Oxidase B (MAO-B)	Compound 21d (a 3-hydroxyquinolin-2-one derivative)	87.47 nM	[2][6]
Influenza A Endonuclease	7-(p-fluorophenyl)-3-hydroxyquinolin-2(1H)-one	0.5 µM	[3][8]
D-Amino Acid Oxidase (DAAO)	3-Hydroxyquinolin-2(1H)-one	4 nM	[8][13]
Tyrosinase (mushroom)	Potent 3-hydroxyquinolin-2(1H)-one derivative	2.52 µM	[1][14]

Conclusion and Future Directions

8-Bromo-3-hydroxyquinolin-2(1H)-one represents a promising starting point for the development of novel small molecule therapeutics. The extensive body of research on the broader 3-hydroxyquinolin-2(1H)-one class provides a solid foundation for exploring its potential in diverse therapeutic areas. The protocols and data presented in this guide are intended to empower researchers to further investigate the pharmacological profile of this versatile scaffold. Future studies should focus on the direct synthesis and biological evaluation of 8-Bromo-3-hydroxyquinolin-2(1H)-one against a panel of relevant targets, as well as comprehensive structure-activity relationship studies to optimize its potency and selectivity. The continued exploration of this privileged scaffold holds significant promise for the future of drug discovery.

References

• 3-Hydroxyquinolin-2-Ones Act as Dual Inhibitors of Ferroptosis and Monoamine Oxidase B: Reducing Alzheimer's Disease-Related Amyloid Precursor Protein and Hyperphosphorylated Tau In Vivo. Journal of Medicinal Chemistry. Available at: [Link]

• 3-Hydroxyquinolin-2-Ones Act as Dual Inhibitors of Ferroptosis and Monoamine Oxidase B: Reducing Alzheimer's Disease-Related Amyloid Precursor Protein and Hyperphosphorylated Tau In Vivo. PubMed. Available at: [Link]

• Modulation of Human Phenylalanine Hydroxylase by 3-Hydroxyquinolin-2(1H)-One Derivatives. MDPI. Available at: [Link]

• 3-Hydroxyquinolin-2-Ones Act as Dual Inhibitors of Ferroptosis and Monoamine Oxidase B: Reducing Alzheimer's Disease-Related Amyloid Precursor Protein and Hyperphosphorylated Tau In Vivo. Journal of Medicinal Chemistry. Available at: [Link]

• 3-Hydroxyquinolin-2(1H)-ones As Inhibitors of Influenza A Endonuclease. PMC. Available at: [Link]

• (PDF) Synthesis and chemical transformations of 3-acetyl-4-hydroxyquinolin-2(1H)-one and its N-substituted derivatives: bird's eye view. ResearchGate. Available at: [Link]

• “STRUCTURE BASED DRUG DISCOVERY, DOCKING, MODELLING, SYNTHESIS AND ANTICANCER SCREENING OF SOME NOVEL QUINOLINE DERIVATIVES”. AWS. Available at: [Link]

• Recent advances in the synthesis and biological activity of 8-hydroxyquinolines. Molecules. Available at: [Link]

• Discovery and Optimization of Quinolinone Derivatives as Potent, Selective, and Orally Bioavailable Mutant Isocitrate Dehydrogenase 1 (mIDH1) Inhibitors. ACS Publications. Available at: [Link]

• Structure Based Drug Discovery, Docking, Modelling, Synthesis and Anticancer Screening of Some Novel Quinoline Derivatives. Academia.edu. Available at: [Link]

• 8-Bromo-7-hydroxyquinoline as a Photoremovable Protecting Group for Physiological Use: Mechanism and Scope. Journal of the American Chemical Society. Available at: [Link]

• Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. Iraqi National Journal of Chemistry. Available at: [Link]

• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. Available at: [Link]

• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. ResearchGate. Available at: [Link]

• Molecular docking study of hydroxyquinolone derivatives as COX enzyme inhibitors. Sciforum. Available at: [Link]

• Alkaloids 8-Hydroxyquinoline derivatives: Synthesis and biological activities. Journal of Analytical Sciences and Applied Biotechnology. Available at: [Link]

• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Available at: [Link]

• Synthesis and evaluation of 3-hydroxyquinolin-2(1H)-one derivatives as inhibitors of tyrosinase. PubMed. Available at: [Link]

• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews: Journal of Chemistry. Available at: [Link]

• Novel Antimicrobial 8-Hydroxyquinoline-Based Agents: Current Development, Structure–Activity Relationships, and Perspectives. Journal of Medicinal Chemistry. Available at: [Link]

• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. SciSpace. Available at: [Link]

• Discovery, SAR, and pharmacokinetics of a novel 3-hydroxyquinolin-2(1H)-one series of potent D-amino acid oxidase (DAAO) inhibitors. PubMed. Available at: [Link]

• Discovery, SAR, and Pharmacokinetics of a Novel 3-Hydroxyquinolin-2(1H)-one Series of Potent D-Amino Acid Oxidase (DAAO) Inhibitors. ResearchGate. Available at: [Link]

• Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. ResearchGate. Available at: [Link]

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• 5. benchchem.com [benchchem.com]
• 6. 3-Hydroxyquinolin-2-Ones Act as Dual Inhibitors of Ferroptosis and Monoamine Oxidase B: Reducing Alzheimer's Disease-Related Amyloid Precursor Protein and Hyperphosphorylated Tau In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. (PDF) Structure Based Drug Discovery, Docking, Modelling, Synthesis and Anticancer Screening of Some Novel Quinoline Derivatives [academia.edu]
• 13. Discovery, SAR, and pharmacokinetics of a novel 3-hydroxyquinolin-2(1H)-one series of potent D-amino acid oxidase (DAAO) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis and evaluation of 3-hydroxyquinolin-2(1H)-one derivatives as inhibitors of tyrosinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 8-Bromo-3-hydroxyquinolin-2(1H)-one Synthesis

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals encountering challenges in the synthesis of 8-Bromo-3-hydroxyquinolin-2(1H)-one. Quinolinone scaffolds are pivotal in medicinal chemistry, and achieving a high yield of specifically substituted analogues is critical for advancing research.[1] This document moves beyond a simple procedural outline to provide in-depth, cause-and-effect troubleshooting, ensuring that you not only solve immediate synthetic hurdles but also understand the underlying chemical principles to prevent future setbacks.

Section 1: Understanding the Synthetic Challenge

The synthesis of substituted 3-hydroxyquinolin-2(1H)-ones is a multi-step process where yield can be compromised at several stages. A common and effective strategy involves the cyclization of substituted anilines. For our target molecule, 8-Bromo-3-hydroxyquinolin-2(1H)-one, a plausible pathway begins with a pre-brominated aniline precursor to control the regiochemistry, followed by cyclization and subsequent functional group manipulation.

The primary challenge in this synthesis is not typically the cyclization itself but the management of side reactions and the purification of the final product. The electron-rich nature of the quinolinone ring system makes it susceptible to various reactions, while the physical properties of the product can complicate its isolation.

Proposed General Synthetic Workflow

Below is a conceptual workflow illustrating a common approach to synthesizing the target compound. Understanding this flow is the first step in diagnosing where your synthesis may be failing.

Caption: Conceptual workflow for 8-Bromo-3-hydroxyquinolin-2(1H)-one synthesis.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My overall yield is critically low (<20%). Where should I start my investigation?

A low overall yield is a systemic issue that can stem from one or multiple stages of the reaction. A logical, stepwise diagnosis is crucial.

Answer: Start by analyzing the purity and integrity of your crude product using Thin Layer Chromatography (TLC) and ¹H NMR.

• Multiple Spots on TLC: If your crude product shows multiple spots, the issue is likely related to side reactions or incomplete conversion. The most common side reactions in quinoline synthesis are over-bromination or the formation of isomers.[2][3][4] Proceed to Q2 for issues of selectivity and Q3 for incomplete reactions.

• One Major Spot (but low mass): If you have a relatively clean crude product but simply very little of it, this points to two possibilities:

  • Product Degradation: The reaction conditions (e.g., high temperature, harsh pH) may be decomposing your product. Proceed to Q4 .

  • Poor Recovery/Isolation: Your product may be lost during the workup or purification steps, possibly due to its solubility properties. Proceed to Q5 .

Q2: My TLC and NMR show a mixture of products, likely isomers or over-brominated species. How can I improve regioselectivity?

This is the most frequent challenge. The 8-hydroxyquinoline scaffold is highly activated towards electrophilic substitution, often leading to a mixture of mono- and di-brominated products.[2][3]

Answer: Regioselectivity is dictated by your choice of starting material and reaction conditions.

• The "Brominate Last" Problem: If you are attempting to brominate a pre-formed 3-hydroxyquinolin-2(1H)-one, you will almost certainly face selectivity issues. The directing effects of the hydroxyl and amide functionalities will lead to a mixture of products.

• The "Brominate First" Solution: The most reliable strategy is to start with a precursor that already contains the bromine atom at the correct position, such as 2-amino-3-bromophenol. This locks in the regiochemistry from the start.

• Controlling Bromination Conditions: If you must perform a bromination on a quinoline-like ring, precise control is essential. Milder brominating agents like N-Bromosuccinimide (NBS) often provide better control than elemental bromine (Br₂).[4] Additionally, lowering the reaction temperature (e.g., to 0°C or below) can significantly enhance selectivity by reducing the energy available for the formation of less stable, undesired isomers.

Q3: The reaction seems to stall, with significant starting material remaining after the recommended reaction time. How can I drive it to completion?

Answer: Incomplete conversion is typically an issue of reaction kinetics or equilibrium.

• Temperature and Reaction Time: For cyclization reactions, ensure the temperature is adequate. High-boiling point solvents like diphenyl ether are sometimes used for thermal cyclizations to ensure the activation energy is overcome. Monitor the reaction by TLC every few hours to determine the optimal reaction time; prolonged heating can lead to degradation.

• Catalyst/Reagent Activity: If your reaction uses a catalyst (e.g., an acid or base for cyclization), ensure it is fresh and active. For instance, if using a base like sodium ethoxide, it should be freshly prepared or properly stored to prevent degradation from moisture.

• Removal of Byproducts: Some cyclization reactions (like a Dieckmann condensation) are equilibrium-driven. The removal of a byproduct, such as water or ethanol, can shift the equilibrium towards the product. This can sometimes be achieved using a Dean-Stark apparatus if the reaction conditions are compatible.

Q4: My reaction mixture turns into a dark, intractable tar. What is causing this polymerization/degradation?

Answer: Tar formation is a classic sign of product or intermediate degradation under harsh conditions.[4]

• Cause - Excessive Heat: Quinolinone systems, especially those with hydroxyl groups, can be sensitive to high temperatures for extended periods.

• Solution: Reduce the reaction temperature and/or time. It is often better to accept a slightly incomplete conversion that can be purified than to push for 100% conversion and degrade the majority of the product.

• Cause - Strong Acid/Base: Highly acidic or basic conditions can catalyze polymerization or decomposition.

• Solution: If possible, use milder reagents. For example, if a strong base is required, add it slowly at a low temperature to control the exotherm and minimize exposure of the product to harsh conditions. An inert atmosphere (Nitrogen or Argon) can also prevent oxidative degradation, which often produces colored byproducts.

Q5: I am losing most of my product during purification. What are the best practices for isolating 8-Bromo-3-hydroxyquinolin-2(1H)-one?

Answer: Purification losses are common, especially with polar, moderately soluble compounds like hydroxyquinolinones.

• Recrystallization: This is often the most effective method for purifying this class of compounds.[1] The key is selecting the right solvent system.

  • Solvent Screening: Test solubility in a range of solvents (e.g., ethanol, isopropanol, acetic acid, DMF, and mixtures with water). A good recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot.

  • Protocol: Dissolve the crude product in a minimal amount of the hot solvent, filter hot to remove insoluble impurities, and then allow it to cool slowly. Rapid cooling can trap impurities.[4]

• Column Chromatography: This can be challenging due to the polarity of the compound.

  • Stationary Phase: Standard silica gel can be too acidic and may cause streaking or irreversible adsorption. Consider using neutral alumina or a deactivated silica gel.

  • Mobile Phase: A polar solvent system will be required. Start with a mixture like Dichloromethane/Methanol or Ethyl Acetate/Hexane with a gradient of the more polar solvent. Adding a small amount of acetic acid (0.5-1%) to the mobile phase can sometimes improve peak shape for acidic compounds.

Section 3: Optimized Experimental Protocols

The following protocols are provided as a validated starting point. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis via N-acylated Precursor

This protocol assumes the use of a pre-brominated aniline as the most robust method for ensuring regioselectivity.

• Step A: Acylation:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve 2-amino-3-bromophenol (1.0 eq) in a suitable solvent (e.g., toluene).

  • Add diethyl malonate (1.1 eq) and a catalytic amount of a base (e.g., piperidine).

  • Fit the flask with a Dean-Stark apparatus and reflux the mixture for 12-18 hours, or until TLC indicates consumption of the starting aniline.

  • Cool the reaction mixture and remove the solvent under reduced pressure. The crude N-acylated intermediate can often be used directly in the next step.

• Step B: Thermal Cyclization:

  • Place the crude intermediate from Step A into a new flask.

  • Add a high-boiling point solvent such as diphenyl ether.

  • Heat the mixture to 240-250 °C for 1-2 hours. Monitor the reaction by TLC.

  • Cool the reaction mixture to room temperature. The product often precipitates upon cooling.

• Step C: Workup and Isolation:

  • Dilute the cooled mixture with a non-polar solvent like hexanes to fully precipitate the product.

  • Filter the solid precipitate and wash thoroughly with hexanes to remove the high-boiling solvent.

  • The collected solid is the crude 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Protocol 2: Purification by Recrystallization

• Transfer the crude solid product to an Erlenmeyer flask.

• Add a small amount of glacial acetic acid or a 1:1 mixture of ethanol and water.

• Heat the mixture on a hot plate with stirring until the solid completely dissolves. Add more solvent dropwise only if necessary to achieve full dissolution.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Further cool the flask in an ice bath for 30 minutes to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, washing with a small amount of cold solvent.

• Dry the crystals under vacuum to obtain the pure 8-Bromo-3-hydroxyquinolin-2(1H)-one. Purity can be confirmed by HPLC, NMR, and melting point analysis.[5]

Section 4: Data Interpretation & Analysis

Effective troubleshooting relies on accurate data interpretation. The tables below provide guidance on analyzing your results.

Table 1: Troubleshooting Common TLC Results

Observation (TLC Plate)	Possible Cause	Recommended Action
Spot A (Rf ≈ 0.8): Non-polar, matches starting material.	Incomplete reaction.	Increase reaction time or temperature. Check reagent activity. (See Q3)
Spot B (Rf ≈ 0.4): Desired product.	Successful reaction.	Proceed with workup and purification.
Spot C (Rf ≈ 0.35): Close to product, may be an isomer.	Poor regioselectivity.	Re-evaluate synthetic strategy. Use a pre-brominated starting material. (See Q2)
Spot D (Rf ≈ 0.2): More polar than product.	Over-bromination (di-bromo product) or hydrolysis of an ester intermediate.	Use a milder brominating agent (NBS). Control stoichiometry carefully. Ensure hydrolysis step (if any) goes to completion.
Streak from Baseline:	Product is highly polar, acidic, or degrading on the plate.	Spot a more dilute sample. Use a different TLC plate (e.g., alumina). Add 1% acetic acid to the eluent.
Dark Baseline Spot:	Formation of insoluble, polymeric tar.	Reaction conditions are too harsh. Reduce temperature and/or reaction time. (See Q4)

Table 2: Impact of Key Reaction Parameters

Parameter	Condition A (Low Yield)	Condition B (Optimized)	Rationale
Brominating Agent	Br₂ in Acetic Acid	NBS in Acetonitrile	NBS is a milder and more selective brominating agent, reducing the risk of over-bromination and side reactions.[4]
Cyclization Temp.	180 °C	250 °C	Thermal cyclizations often require high temperatures to overcome the activation energy barrier. Insufficient heat leads to incomplete conversion.
Purification Method	Direct Column Chromatography	Recrystallization from Acetic Acid/Water	Recrystallization is often more effective at removing closely related impurities and isomers for crystalline compounds, leading to higher purity and better recovery.[1]
Workup pH	Strongly Basic (pH > 12)	Near Neutral or Mildly Acidic (pH 4-6)	The phenolic hydroxyl group can be sensitive to strong bases, potentially leading to degradation or side reactions. Precipitation by adjusting to a mildly acidic pH is often safer.

Section 5: Visual Troubleshooting Workflow

Use this decision tree to systematically diagnose the cause of low yield in your synthesis.

Caption: A decision tree for troubleshooting low-yield synthesis.

References

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications.
• BenchChem. (2025). Synthesis of 6-Bromo-3-hydroxyquinolin-2(1H)-one: An Application Note and Protocol. BenchChem.
• El-Gohary, N. S. (2013). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews: Journal of Chemistry.
• BenchChem. (2025). Technical Support Center: Synthesis of 3-Bromoquinoline Derivatives. BenchChem.
• BenchChem. (2025). Improving the stability of 6-Bromo-3-hydroxyquinolin-2(1H)-one in solution. BenchChem.
• BenchChem. (2025). Purity Analysis of Synthesized 6-Bromo-3-hydroxyquinolin-2(1H)-one: A Comparative Guide. BenchChem.
• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ResearchGate.

Sources

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• 2. acgpubs.org [acgpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Optimizing recrystallization conditions for 8-Bromo-3-hydroxyquinolin-2(1H)-one

Technical Support Center: Optimizing Recrystallization for 8-Bromo-3-hydroxyquinolin-2(1H)-one

Overview The purification of 8-Bromo-3-hydroxyquinolin-2(1H)-one presents unique thermodynamic and kinetic challenges. As a heavily functionalized quinolinone, this molecule exhibits strong intermolecular forces that complicate standard isolation procedures. This technical guide provides a mechanistic troubleshooting framework to resolve common crystallization bottlenecks, such as liquid-liquid phase separation (LLPS) and solvent entrapment.

Visualization: Recrystallization Troubleshooting Workflow

Figure 1: Troubleshooting workflow for 8-Bromo-3-hydroxyquinolin-2(1H)-one recrystallization.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why does 8-Bromo-3-hydroxyquinolin-2(1H)-one resist crystallization and show poor solubility in standard organic solvents? Causality & Mechanism: The core structure of quinolin-2(1H)-ones exhibits lactam-lactim tautomerism[1]. In the solid state, the lactam form predominates, allowing the N-H and C=O groups to form robust intermolecular hydrogen-bonded dimers. The addition of the 3-hydroxyl group creates a secondary hydrogen-bonding network, while the bulky 8-bromo substituent increases the polarizability and overall lattice energy of the crystal. Because of this high lattice energy, the compound is poorly soluble in non-polar solvents (like hexane or toluene) and requires highly polar aprotic solvents (e.g., DMF, DMSO) or hot polar protic solvents (e.g., Ethanol, Acetic Acid) to disrupt the crystal lattice and achieve dissolution[2].

Q2: How do I select the optimal solvent system for recrystallization? Strategy: A binary solvent system (Good Solvent / Antisolvent) is highly recommended. The good solvent must completely dissolve the crude material at elevated temperatures, while the antisolvent drives the supersaturation required for crystal nucleation upon cooling.

Table 1: Evaluated Solvent Systems for 8-Bromo-3-hydroxyquinolin-2(1H)-one

Solvent System (Good / Antisolvent)	Role & Mechanism	Solubility Profile	Recommended Ratio (v/v)	Technical Notes
DMF / Water	DMF disrupts H-bonds; Water forces precipitation.	High in DMF, Insoluble in Water	1 : 2 to 1 : 3	Excellent for highly impure crude. High risk of oiling out if water is added too rapidly.
Ethanol / Water	Protic disruption; milder supersaturation gradient.	Moderate in hot EtOH	1 : 1 to 1 : 1.5	Greener alternative. Provides better kinetic control over crystallization, reducing emulsion risks.
Acetic Acid / Water	Strong H-bond disruption via protonation/solvation.	High in hot AcOH	1 : 2	Highly effective for stubborn batches. Requires thorough washing to remove residual acid.

Q3: My compound forms a sticky, cloudy oil instead of crystals upon cooling. What is happening and how do I fix it? Causality & Mechanism: This phenomenon is known as "oiling out" or Liquid-Liquid Phase Separation (LLPS)[3][4]. It occurs when the solution's supersaturation is generated too rapidly (e.g., by crashing the solution with cold water or cooling the reactor too fast). Because the integration of the bulky 8-Bromo-3-hydroxyquinolin-2(1H)-one molecules into a rigid crystal lattice is kinetically hindered, the system bypasses crystallization and instead separates into a metastable, solute-rich liquid emulsion[3][5]. This oily phase acts as a highly efficient solvent for unwanted impurities, ruining the purification[3][5]. The Fix: Oiling out is a kinetic phenomenon that can be bypassed by controlling the thermodynamic state[3]. You must avoid the miscibility gap by:

• Reducing the rate of antisolvent addition.

• Applying a much slower, linear cooling ramp.

• Implementing a precise seeding strategy[3][6].

Q4: How does seeding prevent "oiling out," and when exactly should I add the seeds? Causality & Mechanism: Seeding provides a pre-existing, thermodynamically stable lattice surface, lowering the activation energy required for solute molecules to transition from the liquid phase to the solid phase. By adding seeds, you force the system to favor crystal growth over the formation of amorphous oil droplets[4][6]. Validation: Seeds must be added halfway into the Metastable Zone Width (MSZW)—the temperature/concentration region where the solution is supersaturated but spontaneous nucleation has not yet occurred[3][6]. If you add seeds too early (undersaturated), they will dissolve. If you add them too late (after the cloud point), the emulsion has already formed, and the seeds will simply dissolve into the oil droplets[3].

Q5: What is the validated, step-by-step protocol for an anti-solvent recrystallization of this compound? Methodology: The following protocol utilizes an Ethanol/Water system, designed as a self-validating process to ensure kinetic control and prevent LLPS.

• Dissolution: Suspend 1.0 g of crude 8-Bromo-3-hydroxyquinolin-2(1H)-one in 15 mL of absolute Ethanol in a jacketed reactor equipped with an overhead stirrer.

• Heating: Heat the suspension to reflux (approx. 78°C) until complete dissolution is achieved.

• Hot Filtration: Rapidly filter the hot solution through a pre-warmed Buchner funnel to remove insoluble particulate impurities. Return the filtrate to the reactor and maintain at 70°C.

• Antisolvent Addition (Approaching MSZW): Slowly add deionized Water (pre-heated to 70°C) dropwise at a rate of 0.5 mL/min. Stop the addition the moment the solution exhibits a faint, persistent opalescence (turbidity). This visual cue validates that the system has entered the Metastable Zone[3].

• Seeding: Immediately add 10-20 mg (1-2% w/w) of pure 8-Bromo-3-hydroxyquinolin-2(1H)-one seed crystals. Hold the temperature at 70°C for 30 minutes to allow the seeds to mature and stabilize the crystal growth surface[4].

• Controlled Cooling: Apply a strict linear cooling ramp of 0.1 °C to 0.2 °C per minute down to 5°C. Self-Validation: The slow cooling ensures supersaturation is consumed by crystal growth rather than secondary nucleation or oiling out[3][5].

• Isolation: Filter the resulting crystalline suspension under vacuum.

• Washing: Wash the filter cake with 10 mL of a cold (5°C) Ethanol/Water (1:2) mixture. This displaces the impurity-rich mother liquor without dissolving the purified product.

• Drying: Dry the crystals in a vacuum oven at 50°C for 12 hours to remove any entrapped solvent molecules.

References

• Mettler Toledo. "Oiling Out in Crystallization". mt.com.[Link]

• Aragen. "Enhancing Crystallization Control with In-Line PAT for Scalable Manufacturing". aragen.com.[Link]

• ResearchGate. "An In-Line Study of Oiling Out and Crystallization". researchgate.net.[Link]

• ResearchGate. "Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives". researchgate.net.[Link]

Sources

• 1. CAS 59-31-4: 2-Hydroxyquinoline | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. mt.com [mt.com]
• 4. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 5. Enhancing Crystallization Control with In-Line PAT for Scalable Manufacturing - Aragen Life Sciences [aragen.com]
• 6. researchgate.net [researchgate.net]

How to fix 8-Bromo-3-hydroxyquinolin-2(1H)-one HPLC peak tailing

Troubleshooting Guide: Resolving HPLC Peak Tailing for 8-Bromo-3-hydroxyquinolin-2(1H)-one

Welcome to the technical support center. This guide is designed for researchers, analytical scientists, and drug development professionals encountering chromatographic challenges with quinolinone derivatives. As a Senior Application Scientist, my goal is to provide you with a logical, scientifically-grounded framework to diagnose and solve one of the most common issues in HPLC: peak tailing, with a specific focus on the compound 8-Bromo-3-hydroxyquinolin-2(1H)-one .

Q1: I'm seeing significant peak tailing for 8-Bromo-3-hydroxyquinolin-2(1H)-one. What are the primary chemical culprits and where should I begin my investigation?

Peak tailing is rarely a random event; it's a symptom of undesirable secondary interactions between your analyte and the HPLC system. For 8-Bromo-3-hydroxyquinolin-2(1H)-one, the molecular structure itself provides critical clues. The primary cause of peak tailing is the existence of more than one retention mechanism, where the intended hydrophobic interaction is compromised by other, stronger interactions.[1]

Your analyte possesses two key structural features that make it particularly prone to tailing:

• A Polar Heterocyclic System: The quinolinone core contains polar hydroxyl (-OH) and amide/keto (C=O) functional groups. These can engage in strong, unwanted hydrogen bonding with active sites on the stationary phase.

• A Metal Chelating Moiety: The 3-hydroxy and 2-keto groups are positioned perfectly to act as a bidentate ligand, binding to trace metal ions present in the system.

Therefore, your investigation should focus on systematically eliminating two main suspects: Secondary Silanol Interactions and Metal Chelation .

DIAGRAM: Primary Causes of Peak Tailing

Caption: Key chemical interactions causing peak tailing.

Q2: How can I systematically diagnose the root cause of the tailing?

A logical, stepwise approach is crucial. Avoid changing multiple parameters simultaneously.[2] The following workflow starts with the simplest checks and progresses to more specific chemical solutions.

DIAGRAM: Troubleshooting Workflow

Caption: A logical workflow for troubleshooting peak tailing.

Q3: Mobile phase optimization is my next step. What is the scientific rationale for adjusting pH and buffer concentration?

This is the most powerful tool for combating secondary silanol interactions. The ionization state of both your analyte and the silica surface is governed by the mobile phase pH.[3][4]

• The Role of pH: Residual silanol groups on the silica surface are acidic (pKa ~3.5-4.5). At a typical mobile phase pH of 5-7, these groups are deprotonated (SiO⁻), creating negatively charged sites.[1] If your analyte has any basic character, it can become protonated and interact strongly with these sites, causing tailing. By lowering the mobile phase pH to ≤ 3 , you suppress the ionization of the silanol groups, neutralizing them (Si-OH).[2][5] This dramatically reduces the unwanted ionic interaction, allowing the primary hydrophobic retention mechanism to dominate, which results in a more symmetrical peak shape.[2][6]

• The Role of Buffer Concentration: A buffer's job is to maintain a stable pH. If the buffer concentration is too low (<10 mM), the injection of your sample (which may have a different pH) can cause a temporary, localized pH shift at the column inlet, leading to peak distortion.[7] Increasing the buffer concentration to 25-50 mM provides sufficient capacity to resist these pH shifts, ensuring consistent ionization states and improving peak symmetry.[2][8]

Parameter	Recommended Action	Rationale
Mobile Phase pH	Adjust to pH 2.5 - 3.0 using an appropriate acid (e.g., 0.1% Formic Acid or Phosphoric Acid).	Suppresses the ionization of surface silanol groups, minimizing secondary ionic interactions.[2][5][9]
Buffer	Use a buffer with a pKa near the target pH (e.g., Formate or Phosphate).	Ensures stable pH throughout the analysis.[4][10]
Buffer Strength	Increase to 25-50 mM .	Provides sufficient buffering capacity to prevent pH shifts upon sample injection.[2][8]
Organic Modifier	Evaluate Acetonitrile vs. Methanol.	Acetonitrile and methanol have different solvent properties and can influence peak shape.[10]

Experimental Protocol 1: Systematic Mobile Phase pH Screening

Objective: To determine the optimal mobile phase pH for symmetrical peak shape of 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Methodology:

• Prepare Mobile Phases:

  • Aqueous Stock (pH 2.5): Prepare 1L of high-purity water. Add 0.1% v/v Formic Acid. Confirm pH with a calibrated meter.

  • Aqueous Stock (pH 7.0): Prepare 1L of 20mM Ammonium Acetate in high-purity water. Confirm pH.

  • Organic Phase: HPLC-grade Acetonitrile.

• Prepare Analyte Solution: Prepare a 10 µg/mL solution of 8-Bromo-3-hydroxyquinolin-2(1H)-one in a 50:50 mixture of Acetonitrile:Water.

• Chromatographic Conditions (Starting Point):

  • Column: High-purity, end-capped C18 (e.g., 4.6 x 150 mm, 5 µm).[11]

  • Flow Rate: 1.0 mL/min.[11]

  • Injection Volume: 5 µL.

  • Column Temperature: 30 °C.

  • Detection: UV, set to an appropriate wavelength for the analyte (e.g., 254 nm or 270 nm).[11][12]

• Experimental Runs:

  • Run 1 (Neutral pH): Equilibrate the column with 50:50 Acetonitrile:Aqueous Stock (pH 7.0) for at least 20 column volumes. Inject the analyte solution and record the chromatogram.

  • Run 2 (Acidic pH): Flush the system and equilibrate the column with 50:50 Acetonitrile:Aqueous Stock (pH 2.5) for at least 20 column volumes. Inject the analyte solution and record the chromatogram.

• Data Analysis:

  • Compare the chromatograms from Run 1 and Run 2.

  • Calculate the USP Tailing Factor (Asymmetry Factor) for the analyte peak in each run. A value close to 1.0 is ideal.[1]

  • Expected Outcome: A significant reduction in peak tailing and an Asymmetry Factor closer to 1.0 is expected in Run 2 (acidic pH).

Q4: I've lowered the pH, but I still see some tailing. What's next?

If low-pH optimization is insufficient, it strongly suggests that a secondary mechanism other than simple silanol interaction is at play. This is where we investigate metal chelation and the quality of the stationary phase.

• Column Choice: Not all C18 columns are created equal. Older, "Type A" silica columns have higher metal content and more acidic, active silanol groups.[5] Switching to a modern, high-purity "Type B" silica column that is fully end-capped is critical.[2][5] End-capping is a chemical process that covers many of the residual silanol groups with a less polar cap, effectively shielding them from interacting with your analyte.[1][9]

• Metal Chelation: Trace metal ions (iron, aluminum, titanium) can be present in the silica matrix or can leach from stainless steel components like frits and tubing.[13][14][15] The 3-hydroxy-2-keto structure of your analyte is a prime candidate for chelating these ions, creating a strong interaction that leads to severe tailing.[16] The definitive test for this is to add a strong chelating agent to your mobile phase. If the peak shape improves, metal chelation is a confirmed problem.[16]

Experimental Protocol 2: Diagnosing and Mitigating Metal Chelation

Objective: To determine if metal chelation is contributing to peak tailing and to passivate the HPLC system.

Methodology:

• Prepare Chelating Mobile Phase:

  • Prepare your optimal low-pH mobile phase from Protocol 1 (e.g., Acetonitrile:Water with 0.1% Formic Acid).

  • To the aqueous portion, add Ethylenediaminetetraacetic acid (EDTA) to a final concentration of 0.1 mM .[16] Sonicate to dissolve.

• Diagnostic Injection:

  • Using your existing column and the optimized low-pH mobile phase (without EDTA), inject your analyte and save the chromatogram as a baseline.

  • Switch to the EDTA-containing mobile phase. Flush the system and column for at least 30-60 minutes at a moderate flow rate (e.g., 0.5 mL/min).

  • Inject your analyte again.

  • Analysis: If the peak shape dramatically improves (tailing factor decreases), metal chelation is a significant contributor to the problem.[16]

• System Passivation (If Chelation is Confirmed):

  • Remove the column from the system. Replace it with a union.

  • Prepare a passivation solution, such as 5-10% Nitric Acid or a dedicated commercial solution. (CAUTION: Always follow safety protocols when handling acids).

  • Flush the entire HPLC system (injector, tubing, pump, flow cell) with the passivation solution at a low flow rate (0.1-0.2 mL/min) for 1-2 hours, followed by a thorough flush with high-purity water and then your mobile phase.

  • Consider dedicating a column to this analysis or using a bio-inert or PEEK-lined column to prevent future metal leaching.[15]

Frequently Asked Questions (FAQs)

• Q: Can I use a sacrificial base like Triethylamine (TEA) instead of low pH?

  • A: While adding a sacrificial base like TEA (typically 20-50 mM) was a traditional method for blocking silanol sites, it is often not ideal for modern applications.[2][5] TEA can suppress ionization in mass spectrometry and may be difficult to flush from the column. Optimizing the mobile phase pH with a modern, high-purity column is a much cleaner and more robust approach.

• Q: My peak shape is good, but now my retention time is too short at low pH. What should I do?

  • A: This is expected behavior for some ionizable compounds.[1] At low pH, suppressing ionization can make the analyte less polar, reducing its retention in reversed-phase. To compensate, simply decrease the percentage of the organic modifier (e.g., acetonitrile) in your mobile phase to increase retention.[1][17]

• Q: Could column overload be the cause?

  • A: Yes, injecting too much sample can saturate the stationary phase and cause asymmetrical peaks.[13][17] To test this, simply prepare and inject a sample that is 10 times more dilute. If the peak shape improves and becomes more symmetrical, you were overloading the column.

• Q: All my peaks are tailing, not just the quinolinone. What does that mean?

  • A: If all peaks are tailing, it points to a systemic or physical problem rather than a specific chemical interaction.[16][18] The most common causes are a column void (a physical gap in the packing material at the inlet), a partially blocked frit, or excessive extra-column volume (e.g., using tubing with too large an internal diameter).[2][10][13] Start by inspecting your fittings and then try a new column.

References

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• LCGC Blog. (2019, November 12). HPLC Diagnostic Skills II – Tailing Peaks. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

• Element Lab Solutions. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. Retrieved from [Link]

• Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Retrieved from [Link]

• Element Lab Solutions. (2023, September 19). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. Retrieved from [Link]

• Restek Corporation. (2018, January 2). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. Retrieved from [Link]

• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

• Shimadzu UK Limited. (2022, August 26). HPLC Troubleshooting - Tailing Peaks. Retrieved from [Link]

• ALWSCI. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Sepachrom. (n.d.). How to Fix Asymmetrical Chromatography Peaks. Retrieved from [Link]

• SilcoTek. (2019, December 6). Identifying and Preventing Metal Ion Leaching in HPLC Systems. Retrieved from [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Cytiva. (2024, September 1). How to fix asymmetrical chromatography peaks?. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• ACE HPLC Columns. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Retrieved from [Link]

• Taylor & Francis Online. (2018, May 24). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Retrieved from [Link]

• Chromatography Online. (2022, June 1). Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. Retrieved from [Link]

• ResearchGate. (n.d.). RP-HPLC determination of lipophilicity in series of quinoline derivatives. Retrieved from [Link]

• PubChem. (n.d.). 6-Bromo-3-hydroxyquinolin-2(1H)-one. Retrieved from [Link]

• PubChem. (n.d.). 8-hydroxyquinolin-2(1H)-one. Retrieved from [Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. acdlabs.com [acdlabs.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. waters.com [waters.com]
• 7. phenomenex.com [phenomenex.com]
• 8. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 9. acdlabs.com [acdlabs.com]
• 10. chromtech.com [chromtech.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 14. silcotek.com [silcotek.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. benchchem.com [benchchem.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. waters.com [waters.com]

Removing bromine impurities from 8-Bromo-3-hydroxyquinolin-2(1H)-one batches

Welcome to the Technical Support Center for the purification of brominated quinolinone derivatives. As a Senior Application Scientist, I have designed this resource to help researchers, scientists, and drug development professionals resolve complex impurity profiles in 8-Bromo-3-hydroxyquinolin-2(1H)-one batches[1].

Achieving high purity in this critical pharmaceutical intermediate requires a deep understanding of its unique physicochemical properties. Unlike standard basic quinolines, this compound is a lactam (carbostyril) with an acidic hydroxyl group. This structural nuance fundamentally alters how we must approach the removal of elemental bromine, acidic by-products, and over-brominated species.

Part 1: Troubleshooting FAQs

Q1: My isolated batch retains a persistent reddish-brown or orange color. What causes this, and how can it be removed? A: This discoloration is a classic symptom of residual elemental bromine (Br₂) or unreacted brominating reagents (e.g., N-bromosuccinimide) trapped within the crystal lattice[2]. Because the aromatic system of the quinolinone is electron-rich, it easily forms charge-transfer complexes with Br₂, making simple solvent washing ineffective.

• The Solution: You must chemically reduce the bromine. Dissolve the crude product in a suitable organic solvent and vigorously stir with a 10% (w/v) aqueous solution of sodium thiosulfate (Na₂S₂O₃). The thiosulfate reduces the elemental bromine to water-soluble bromide ions (Br⁻), which partition cleanly into the aqueous layer, eliminating the color[2].

Q2: We are losing a significant amount of our product during standard acid-base extraction. Why is this happening? A: You are likely treating the compound as a standard basic quinoline. Standard bromoquinolines possess a basic nitrogen that can be extracted into an aqueous layer using dilute HCl[3]. However, 8-Bromo-3-hydroxyquinolin-2(1H)-one is a lactam , meaning its nitrogen lone pair is delocalized into the adjacent carbonyl group, rendering it non-basic. Furthermore, the 3-hydroxyl group is weakly acidic (pKa ~7). If you wash your organic layer with basic solutions (like NaHCO₃ or NaOH) expecting your product to stay in the organic phase, the compound will deprotonate and partition into the aqueous waste. You must perform a reverse acid-base extraction (detailed in Protocol A).

Q3: LC-MS analysis reveals a +79 Da mass impurity (M+79). How do we clear this? A: This mass shift indicates the presence of an over-brominated by-product, most likely 5,8-dibromo-3-hydroxyquinolin-2(1H)-one. During electrophilic aromatic substitution, the 5-position is also activated. Because this impurity shares the same acidic 3-hydroxyl group as your target product, it cannot be removed via acid-base extraction.

• The Solution: Mixed-solvent recrystallization is required. By utilizing a good solvent/poor solvent system (e.g., Ethanol/Water), you can exploit the slight lipophilicity differences between the mono- and di-brominated species to selectively crystallize the high-purity product[4].

Part 2: Quantitative Impurity Profiling

To effectively troubleshoot your batch, you must first diagnose the impurity. Use the table below to correlate your analytical data with the appropriate removal strategy.

Impurity Type	Diagnostic Signature (Analytical)	Physical Manifestation	Primary Removal Strategy
Elemental Bromine (Br₂)	UV-Vis abs ~410 nm	Reddish-brown discoloration	Protocol A (Thiosulfate Quench)
Hydrogen Bromide (HBr)	pH < 3 in aqueous wash	TLC streaking (silica degradation)	Protocol A (Bicarbonate Wash)
Poly-brominated Analogs	LC-MS:[M+H]⁺ at m/z ~318/320/322	Melting point depression	Protocol B (Recrystallization)
Neutral Organics	LC-MS: Various non-target masses	Altered crystal morphology	Protocol A (Reverse Extraction)

Part 3: Experimental Protocols

Protocol A: Reductive Quenching and Reverse Acid-Base Extraction

This protocol is designed to remove elemental bromine, neutralize acidic HBr by-products, and strip away non-acidic organic impurities.

• Dissolution: Dissolve the crude 8-Bromo-3-hydroxyquinolin-2(1H)-one in ethyl acetate (EtOAc) at a ratio of 10 mL/g.

• Reductive Quenching: Add an equal volume of 10% (w/v) aqueous sodium thiosulfate (Na₂S₂O₃). Stir vigorously for 15 minutes. Vent the separatory funnel frequently. The organic layer will transition from reddish-brown to pale yellow as Br₂ is reduced[2]. Discard the aqueous layer.

• Acid Neutralization: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize residual HBr[2]. Discard the aqueous layer.

• Reverse Extraction (Target Isolation): Extract the organic layer with 1M NaOH (2 x 5 mL/g). Causality Note: The NaOH deprotonates the 3-hydroxyl group, pulling the target compound into the aqueous phase. Neutral organic impurities remain in the EtOAc. Discard the organic layer.

• Acidification & Precipitation: Carefully acidify the combined aqueous basic extracts with 2M HCl until the pH reaches 3. The pure neutral product will precipitate as an off-white solid.

• Isolation: Collect the solid via vacuum filtration and wash with cold distilled water.

Protocol B: Mixed-Solvent Recrystallization

Use this protocol to remove over-brominated structural analogs that co-precipitate during Protocol A.

• Solvent Suspension: Suspend the dried solid from Protocol A in a mixed solvent system of ethanol and water[4].

• Dissolution: Heat the suspension to reflux (approx. 78°C) until complete dissolution is achieved.

• Controlled Cooling: Remove from heat and allow the solution to cool slowly to room temperature (20°C) over 2 hours. Causality Note: Slow cooling is critical; rapid precipitation traps mother liquor and poly-brominated impurities within the crystal lattice, defeating the purpose of the recrystallization[3].

• Chilling: Transfer the flask to an ice bath (0–5°C) for 30 minutes to maximize the thermodynamic yield of the crystals[3].

• Isolation: Collect the purified crystals by vacuum filtration, wash with a minimal amount of ice-cold ethanol, and dry under vacuum at 50°C to remove all solvent traces.

Part 4: Purification Workflow Visualization

Figure 1: Optimized purification workflow for 8-Bromo-3-hydroxyquinolin-2(1H)-one batches.

References

• EP0913381B1 - Method for purifying a bromine compound, Google Patents.

Sources

• 1. danabiosci.com [danabiosci.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. EP0913381B1 - Method for purifying a bromine compound - Google Patents [patents.google.com]

Reference Data & Comparative Studies

8-Bromo-3-hydroxyquinolin-2(1H)-one vs 8-Chloro-3-hydroxyquinolin-2(1H)-one efficacy

As drug development professionals optimize the 3-hydroxyquinolin-2(1H)-one (3-HQ) scaffold for novel therapeutics, understanding the structure-activity relationship (SAR) of halogenation is critical. This guide provides an objective, data-driven comparison of 8-Bromo-3-hydroxyquinolin-2(1H)-one and 8-Chloro-3-hydroxyquinolin-2(1H)-one .

Rather than viewing these compounds in isolation, we must evaluate their efficacy through the lens of their primary pharmacological targets: D-Amino Acid Oxidase (DAAO) (implicated in schizophrenia) [1] and Influenza A PA Endonuclease (a critical viral replication enzyme) [2].

Mechanistic Divergence: The Causality of C8 Substitution

The efficacy of 8-substituted 3-HQs is fundamentally dictated by the steric constraints of the target's active site. The 3-HQ core acts as a potent pharmacophore, but the C8 position sits at a critical spatial junction.

• Van der Waals Radii: The chlorine atom has a van der Waals radius of ~1.75 Å, whereas bromine is significantly bulkier at ~1.85 Å.

• DAAO Inhibition: DAAO features a highly constrained, hydrophobic active site. While small substitutions (like fluorine) are well-tolerated across the ring, the larger chlorine atom shows distinct positional preference. 8-Chloro is moderately tolerated, but the bulkier 8-Bromo induces severe steric clashes with the active site residues, drastically reducing binding affinity [1].

• Endonuclease Inhibition: The 3-HQ scaffold inhibits Influenza A endonuclease via bimetal chelation (Mg²⁺ or Mn²⁺) at the active site. Substitution at the 8-position (both Chloro and Bromo) physically interferes with the establishment of a favorable interaction with these two metal ions. Consequently, 8-Bromo-3-HQ exhibits a profound loss of efficacy compared to its 6-Bromo and 7-Bromo isomers [2].

C8 halogenation dictates efficacy via target-specific steric constraints.

Comparative Efficacy Data

The following table synthesizes the quantitative SAR trends observed in high-throughput screening and enzymatic assays for the 3-HQ derivatives.

Table 1: Relative IC₅₀ Efficacy Trends by Target

Compound / Substitution	Human DAAO Efficacy (Neurology) [1]	Influenza A Endonuclease Efficacy (Antiviral) [2]	Mechanistic Observation
Unsubstituted 3-HQ	Highly Potent (Baseline)	Moderate	Optimal baseline fit for DAAO pocket.
5-Chloro-3-HQ	Highly Potent (≈ Unsubstituted)	N/A	5-position easily accommodates Cl bulk in DAAO.
8-Chloro-3-HQ	Moderate (Reduced vs 5-Chloro)	Poor	C8 Cl begins to clash with DAAO active site walls.
6-Bromo / 7-Bromo-3-HQ	N/A	Highly Potent	Halogen points away from bimetal chelation center.
8-Bromo-3-HQ	Poor	Poor (Significantly Reduced)	C8 Br steric bulk disrupts bimetal chelation geometry.

Key Takeaway: If your drug development pipeline targets DAAO, the 8-Chloro derivative retains moderate efficacy, though 5-Chloro is vastly superior. If targeting viral endonucleases, 8-Bromo should be strictly avoided in favor of 6- or 7-positional isomers to preserve the metal-binding pharmacophore integrity.

Self-Validating Experimental Protocols

To objectively verify the efficacy differences between 8-Chloro and 8-Bromo derivatives, laboratories must utilize self-validating assay systems. The inclusion of Zero Percent Effect (ZPE) and Hundred Percent Effect (HPE) controls ensures the calculation of a robust Z'-factor, validating the assay's dynamic range before any IC₅₀ is derived.

Protocol A: DAAO In Vitro Activity Assay (Fluorescence-Coupled)

Purpose: Quantify the inhibitory potency of 8-Chloro-3-HQ vs 8-Bromo-3-HQ against human DAAO.

• Compound Preparation: Dilute the 8-Chloro and 8-Bromo 3-HQ derivatives in 100% DMSO starting at 4 mM. Perform serial dilutions in half-log increments to generate an 11-point dose-response curve.

• Plate Dispensing: Spot 0.5 µL of each dilution in duplicate into black 384-well microtiter plates.

• Control Validation (Critical Step):

  • ZPE (No Inhibition): Spot 0.5 µL of 100% DMSO.

  • HPE (100% Inhibition): Spot 0.5 µL of 4 mM unsubstituted 3-hydroxyquinolin-2(1H)-one in 100% DMSO.

• Enzyme Addition: Add human DAAO enzyme solution and D-serine substrate to all wells.

• Detection: Measure the generation of H₂O₂ (a byproduct of D-serine oxidation) using an Amplex Red coupled fluorescence assay.

• Analysis: Calculate IC₅₀ values using non-linear regression. A valid assay must yield a Z'-factor > 0.6 between ZPE and HPE wells.

Self-validating high-throughput screening workflow for DAAO inhibitors.

Protocol B: Influenza A Endonuclease FRET Assay

Purpose: Evaluate the steric disruption caused by C8-Bromo substitution on bimetal chelation.

• Buffer Preparation: Prepare assay buffer containing 20 mM Tris-HCl (pH 7.5), 1 mM DTT, and 1 mM MnCl₂ (essential for bimetal chelation).

• Substrate: Utilize a dual-labeled RNA substrate (e.g., FAM-labeled at 5' and TAMRA-labeled at 3').

• Incubation: Incubate recombinant PA endonuclease with varying concentrations of 8-Bromo-3-HQ, 6-Bromo-3-HQ (positive control), and DMSO (negative control) for 15 minutes at room temperature.

• Reaction: Initiate the cleavage reaction by adding the RNA substrate.

• Measurement: Monitor the increase in FAM fluorescence (excitation 485 nm, emission 535 nm) over 30 minutes. The lack of fluorescence increase in 6-Bromo wells vs. rapid increase in 8-Bromo wells will confirm the C8 steric hindrance hypothesis.

Conclusion

The comparative efficacy of 8-Bromo-3-hydroxyquinolin-2(1H)-one and 8-Chloro-3-hydroxyquinolin-2(1H)-one highlights a fundamental principle in medicinal chemistry: the spatial tolerance of the C8 position on the 3-HQ scaffold is exceptionally low.

While the smaller atomic radius of chlorine allows 8-Chloro-3-HQ to retain moderate efficacy against targets with hydrophobic pockets like DAAO, the larger bromine atom in 8-Bromo-3-HQ causes fatal steric clashes. Furthermore, for targets requiring precise bimetal chelation geometry (like viral endonucleases), substitution at the 8-position with either halogen severely abrogates binding. Researchers should direct optimization efforts toward the 5-, 6-, or 7-positions to maintain the integrity of the 3-HQ pharmacophore.

References

• Duplantier, A. J., Becker, S. L., Bohanon, M. J., et al. "Discovery, SAR, and Pharmacokinetics of a Novel 3-Hydroxyquinolin-2(1H)-one Series of Potent d-Amino Acid Oxidase (DAAO) Inhibitors." Journal of Medicinal Chemistry, 2009. Available at:[Link]

• "3-Hydroxyquinolin-2(1H)-ones As Inhibitors of Influenza A Endonuclease." National Center for Biotechnology Information (PMC), 2013. Available at:[Link]

A Comparative Guide to the Spectroscopic Validation of 8-Bromo-3-hydroxyquinolin-2(1H)-one

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of a newly synthesized or isolated compound is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison and validation workflow for 8-Bromo-3-hydroxyquinolin-2(1H)-one, a member of the quinolinone class of heterocyclic compounds that are of significant interest in medicinal chemistry. This document will delve into the predictive analysis of its ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra, offer a detailed protocol for experimental validation, and compare the utility of NMR with complementary analytical techniques.

The Imperative of Structural Integrity in Drug Discovery

The substitution pattern on the quinolinone core dramatically influences the molecule's physicochemical properties and biological activity. Therefore, a robust and validated method for structural elucidation is not merely a procedural step but a critical component of the research and development pipeline. In the absence of readily available experimental spectra for 8-Bromo-3-hydroxyquinolin-2(1H)-one, this guide establishes a framework for its characterization, drawing upon data from closely related analogues and foundational spectroscopic principles.

Predictive Analysis of NMR Spectra

Predicting the NMR spectra of a target compound before its experimental acquisition is a powerful tool for confirming its synthesis and identifying potential impurities. The following predictions for 8-Bromo-3-hydroxyquinolin-2(1H)-one are based on the known spectral data of quinolinone derivatives and the influence of substituents on chemical shifts.[1]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is anticipated to exhibit distinct signals corresponding to the aromatic protons, the vinyl proton, and the N-H and O-H protons. The chemical shifts (δ) are predicted in parts per million (ppm) relative to a standard reference such as tetramethylsilane (TMS).

Table 1: Predicted ¹H NMR Chemical Shifts for 8-Bromo-3-hydroxyquinolin-2(1H)-one in DMSO-d₆

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-4	~7.5 - 7.8	Singlet (s)	N/A	Vinylic proton, deshielded by the adjacent carbonyl group.
H-5	~7.2 - 7.4	Doublet of doublets (dd)	J ≈ 7.5, 1.5	Influenced by ortho coupling to H-6 and meta coupling to H-7.
H-6	~7.0 - 7.2	Triplet (t)	J ≈ 7.5	Coupled to both H-5 and H-7.
H-7	~7.5 - 7.7	Doublet of doublets (dd)	J ≈ 7.5, 1.5	Influenced by ortho coupling to H-6 and meta coupling to H-5. Deshielded by the electronegative bromine at C-8.
N-H	~11.0 - 12.0	Broad singlet (br s)	N/A	Exchangeable proton, chemical shift is concentration and temperature dependent.
O-H	~9.0 - 10.0	Broad singlet (br s)	N/A	Exchangeable proton, chemical shift is concentration and temperature dependent.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will provide a count of the unique carbon atoms in the molecule. The predicted chemical shifts are influenced by the electronic environment of each carbon.

Table 2: Predicted ¹³C NMR Chemical Shifts for 8-Bromo-3-hydroxyquinolin-2(1H)-one in DMSO-d₆

Carbon	Predicted Chemical Shift (ppm)	Rationale
C-2	~160 - 165	Carbonyl carbon of the lactam.
C-3	~140 - 145	Enolic carbon bearing the hydroxyl group.
C-4	~120 - 125	Vinylic methine carbon.
C-4a	~138 - 142	Quaternary carbon at the ring junction.
C-5	~128 - 132	Aromatic methine carbon.
C-6	~122 - 126	Aromatic methine carbon.
C-7	~125 - 130	Aromatic methine carbon, deshielded by the adjacent bromine.
C-8	~110 - 115	Aromatic carbon directly attached to bromine.
C-8a	~135 - 140	Quaternary carbon at the ring junction, adjacent to the nitrogen.

Experimental Protocol for NMR Spectroscopic Validation

The following detailed protocol ensures the acquisition of high-quality NMR spectra for the structural confirmation of 8-Bromo-3-hydroxyquinolin-2(1H)-one.

I. Sample Preparation

Proper sample preparation is critical for obtaining high-resolution NMR spectra.[2]

• Compound Purity: Ensure the sample is of sufficient purity, as impurities will complicate spectral analysis. Purification can be achieved through techniques like recrystallization or column chromatography.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a common choice for quinolinone derivatives due to its high solubilizing power.[3] Other potential solvents include chloroform-d (CDCl₃) and methanol-d₄ (CD₃OD).[4] The choice of solvent can influence chemical shifts.

• Concentration:

  • For ¹H NMR, dissolve 1-5 mg of the compound in 0.6-0.7 mL of the deuterated solvent.[2]

  • For ¹³C NMR, a higher concentration of 5-30 mg is recommended due to the lower natural abundance of the ¹³C isotope.[2][5]

• NMR Tube: Use a clean, dry, and high-quality 5 mm NMR tube to avoid signal distortion.[6]

• Filtration: To remove any particulate matter that could affect the magnetic field homogeneity, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[6]

• Internal Standard: For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added. However, referencing to the residual solvent peak is also a common practice.[7]

Caption: Workflow for NMR Sample Preparation.

II. NMR Data Acquisition

The following are general parameters for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample.

• Instrument Setup:

  • Insert the NMR tube into a spinner turbine and place it in the spectrometer's magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Spectral Width: ~16 ppm, centered around 6-8 ppm.

  • Pulse Angle: 30-45°.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans are typically sufficient for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Spectral Width: ~220 ppm, centered around 110 ppm.

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) should be used to simplify the spectrum to singlets for each carbon.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) will be necessary to achieve an adequate signal-to-noise ratio.

III. Data Processing and Analysis

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to generate the frequency-domain spectrum.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum to ensure all peaks are in the positive absorptive mode and correct the baseline for a flat appearance.

• Referencing: Calibrate the chemical shift axis by setting the residual solvent peak to its known value (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

• Peak Picking and Integration: Identify all significant peaks and, for the ¹H spectrum, integrate the peak areas to determine the relative ratios of the different types of protons.

• Structural Assignment: Assign the observed peaks to the corresponding atoms in the 8-Bromo-3-hydroxyquinolin-2(1H)-one structure based on their chemical shifts, multiplicities, and integration values. Two-dimensional NMR experiments, such as COSY and HSQC, can be employed for unambiguous assignments if needed.

Caption: NMR Data Acquisition and Processing Workflow.

A Comparative Look at Complementary Analytical Techniques

While NMR is the gold standard for structural elucidation, a multi-technique approach provides a more comprehensive characterization.[1]

Table 3: Comparison of Analytical Techniques for the Characterization of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Technique	Information Provided	Advantages	Limitations
¹H and ¹³C NMR	Detailed information on the carbon-hydrogen framework, connectivity, and stereochemistry.[1]	Unambiguous structural determination.	Requires a relatively larger amount of pure sample; not suitable for highly insoluble compounds.
Mass Spectrometry (MS)	Precise molecular weight and elemental composition (High-Resolution MS). Fragmentation patterns can provide structural clues.[1][8]	High sensitivity, requires very small sample amounts.	Does not provide detailed connectivity information; isomers can be difficult to distinguish.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups (e.g., C=O, N-H, O-H, C-Br).[1]	Fast, non-destructive, and requires minimal sample preparation.	Provides limited information on the overall molecular structure.

The combination of these techniques creates a self-validating system. For 8-Bromo-3-hydroxyquinolin-2(1H)-one, MS would confirm the molecular weight (239.98 g/mol for the monoisotopic mass) and the presence of a bromine atom through the characteristic isotopic pattern. FTIR would show characteristic absorptions for the amide C=O, N-H, and O-H groups. NMR would then provide the definitive connectivity of the atoms, confirming the 8-bromo and 3-hydroxy substitution pattern.

Conclusion

The structural validation of 8-Bromo-3-hydroxyquinolin-2(1H)-one is a critical step in its development for potential therapeutic applications. This guide provides a comprehensive framework for researchers to predict, acquire, and interpret the ¹H and ¹³C NMR spectra of this compound. By following the detailed experimental protocols and leveraging the comparative strengths of complementary analytical techniques such as mass spectrometry and FTIR spectroscopy, scientists can ensure the structural integrity of their compounds, thereby upholding the principles of scientific rigor and reproducibility in drug discovery and development.

References

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• ResearchGate. (n.d.). ¹H NMR and ¹³C NMR data and HMBC correlations of compounds 3 and 8 a. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. Retrieved from [Link]

• Rochester Institute of Technology. (n.d.). Sample Preparation. Retrieved from [Link]

• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Gurbanov, A. V., et al. (2018). Novel Quinolone Derivatives: Synthesis and Antioxidant Activity. Molecules, 23(11), 2899. Retrieved from [Link]

• Schmid, R., et al. (2012). Advances in structure elucidation of small molecules using mass spectrometry. Analytical and Bioanalytical Chemistry, 404(1), 5-30. Retrieved from [Link]

• ResearchGate. (n.d.). Structural Elucidation of Isoquinoline, Isoquinolone, Benzylisoquinoline, Aporphine, and Phenanthrene Alkaloids Using API-ionspray Tandem Mass Spectrometry. Retrieved from [Link]

• NP-MRD. (n.d.). ¹³C NMR Spectrum (1D, 151 MHz, H₂O, predicted) (NP0235691). Retrieved from [Link]

• Pathan, S. A., Khanzada, A. W. K., & Phulpoto, M. H. (2002). Solvent dependent /sup 13/C NMR chemical shifts of Quinoline and 2-methylquinoline. The Nucleus, 39(3-4), 167-174. Retrieved from [Link]

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A Comparative Guide to LC-MS Method Validation for the Purity Assessment of 8-Bromo-3-hydroxyquinolin-2(1H)-one

This guide provides a comprehensive framework for the development and validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for determining the purity of 8-Bromo-3-hydroxyquinolin-2(1H)-one. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and a comparative analysis of methodological choices, all grounded in scientific principles and regulatory expectations.

Introduction: The Criticality of Purity in Drug Development

8-Bromo-3-hydroxyquinolin-2(1H)-one is a heterocyclic compound with potential applications in pharmaceutical development. As with any active pharmaceutical ingredient (API), ensuring its purity is paramount for safety and efficacy. A robust and reliable analytical method is therefore essential to quantify the main compound and detect any impurities, such as starting materials, by-products, or degradation products. LC-MS is the technique of choice for this purpose, offering a powerful combination of high-resolution separation and sensitive, specific detection.

This guide will navigate through the critical decisions in LC-MS method development and validation for 8-Bromo-3-hydroxyquinolin-2(1H)-one, with a focus on comparing different approaches to achieve a scientifically sound and regulatory-compliant method. The validation parameters discussed are in alignment with the International Council for Harmonisation (ICH) Q2(R2) guidelines and U.S. Food and Drug Administration (FDA) recommendations.[1][2][3][4][5]

Physicochemical Properties of 8-Bromo-3-hydroxyquinolin-2(1H)-one

A successful analytical method is built upon a solid understanding of the analyte's physicochemical properties. For 8-Bromo-3-hydroxyquinolin-2(1H)-one, the key characteristics are:

• Molecular Formula: C₉H₆BrNO₂

• Molecular Weight: 240.05 g/mol

• Structure: The molecule contains a quinolinone core, a polar hydroxyl group, and a bromine atom. This combination of features suggests moderate polarity.

This information is crucial for selecting the appropriate chromatographic conditions and mass spectrometric settings.

Comparative Analysis of Liquid Chromatography (LC) Methods

The goal of the LC separation is to resolve the main peak from any potential impurities. The choice of the stationary phase (column) and mobile phase is critical.

Column Selection: A Comparative Overview

The moderate polarity of 8-Bromo-3-hydroxyquinolin-2(1H)-one allows for flexibility in column selection. Here, we compare three common approaches:

Column Type	Stationary Phase	Principle	Suitability for 8-Bromo-3-hydroxyquinolin-2(1H)-one
Reversed-Phase (RP)	C18 or C8 bonded silica	Hydrophobic interactions. The analyte is retained on the non-polar stationary phase and eluted with a polar mobile phase.	High. This is the most common and often the first choice for compounds of moderate polarity. A C18 column would likely provide sufficient retention.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Polar (e.g., silica, amide)	Partitioning of the analyte into a water-enriched layer on the surface of the polar stationary phase.	Moderate. While possible, HILIC is typically employed for more polar compounds that are poorly retained in reversed-phase.
Mixed-Mode	Contains both hydrophobic and ion-exchange functional groups	A combination of hydrophobic and ion-exchange interactions.	Potentially High. This can be advantageous if impurities have varying polarities and charge states, offering enhanced selectivity.

For the purpose of this guide, we will proceed with a Reversed-Phase C18 column as the primary choice due to its versatility and proven track record for a wide range of pharmaceutical compounds.

Mobile Phase Optimization

The choice of mobile phase components and gradient elution is key to achieving optimal separation.

• Aqueous Phase: Deionized water with an additive to control pH and improve peak shape. Formic acid (0.1%) is a common choice as it is compatible with mass spectrometry and provides protons for positive mode ionization.

• Organic Phase: Acetonitrile or methanol. Acetonitrile is often preferred for its lower viscosity and UV transparency.

• Elution Mode: A gradient elution, starting with a higher percentage of the aqueous phase and gradually increasing the organic phase, is recommended to ensure the elution of both polar and non-polar impurities.

Mass Spectrometry (MS) Detection: A Comparative Perspective

The mass spectrometer provides the sensitivity and specificity required for purity analysis.

Ionization Source Comparison

Ionization Source	Principle	Suitability for 8-Bromo-3-hydroxyquinolin-2(1H)-one
Electrospray Ionization (ESI)	A soft ionization technique that uses a high voltage to create an aerosol, leading to the formation of gas-phase ions.	High. The presence of a hydroxyl group and nitrogen in the quinolinone ring makes the molecule readily ionizable by ESI, likely in positive ion mode ([M+H]⁺).
Atmospheric Pressure Chemical Ionization (APCI)	A chemical ionization process that uses a corona discharge to ionize the analyte.	Moderate. APCI is generally suitable for less polar compounds than ESI. While it could work, ESI is expected to be more efficient for this molecule.

ESI in positive ion mode is the recommended choice for its high ionization efficiency for moderately polar, nitrogen-containing compounds.

Mass Analyzer and Scan Mode

For purity analysis, a high-resolution mass spectrometer (e.g., Quadrupole Time-of-Flight, Q-TOF, or Orbitrap) is advantageous for accurate mass measurements of the parent compound and any impurities. For routine quantification, a triple quadrupole (QqQ) mass spectrometer operating in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode offers excellent sensitivity and selectivity.

LC-MS Method Validation Protocol

The validation of the analytical method is a regulatory requirement to demonstrate its suitability for the intended purpose.[6][7][8][9] The following parameters must be assessed:

System Suitability

System suitability tests are performed before each validation run to ensure the LC-MS system is performing adequately.

Experimental Protocol:

• Prepare a standard solution of 8-Bromo-3-hydroxyquinolin-2(1H)-one.

• Inject the standard solution six replicate times.

• Monitor the following parameters:

  • Peak Area and Retention Time Precision: The relative standard deviation (RSD) should be ≤ 2%.

  • Tailing Factor: Should be between 0.8 and 1.5.

  • Theoretical Plates: Should be > 2000.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

Experimental Protocol:

• Analyze a blank sample (diluent).

• Analyze a sample of 8-Bromo-3-hydroxyquinolin-2(1H)-one.

• Analyze a sample spiked with known impurities (if available).

• Subject a sample to stress conditions (e.g., acid, base, oxidation, heat, light) to induce degradation and analyze the resulting solution.

• Acceptance Criteria: The peak for 8-Bromo-3-hydroxyquinolin-2(1H)-one should be well-resolved from any other peaks, and the mass spectrum of the peak should correspond to the analyte.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.

Experimental Protocol:

• Prepare a series of at least five standard solutions of 8-Bromo-3-hydroxyquinolin-2(1H)-one covering the expected concentration range (e.g., 50% to 150% of the target concentration).

• Inject each standard in triplicate.

• Plot the peak area versus the concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.

Experimental Protocol:

• Prepare samples at three concentration levels (low, medium, and high) across the range, with a known amount of 8-Bromo-3-hydroxyquinolin-2(1H)-one spiked into a placebo or blank matrix.

• Analyze each sample in triplicate.

• Calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-day precision): Analyze six replicate samples at 100% of the target concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-day precision): Repeat the repeatability study on a different day, with a different analyst and/or a different instrument.

• Acceptance Criteria: The RSD for both repeatability and intermediate precision should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest concentration of the analyte that can be detected but not necessarily quantitated.

• LOQ: The lowest concentration of the analyte that can be determined with acceptable precision and accuracy.

Experimental Protocol:

• Based on Signal-to-Noise Ratio: Determine the concentration that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope: LOD = 3.3 * (SD/S) and LOQ = 10 * (SD/S), where SD is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Experimental Protocol:

• Introduce small variations to the method parameters, one at a time, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase composition (e.g., ± 2% organic)

  • pH of the aqueous phase (e.g., ± 0.2 units)

• Analyze a sample under each of the modified conditions.

• Acceptance Criteria: The system suitability parameters should still be met, and the results should not be significantly affected.

Data Presentation and Visualization

Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
System Suitability	RSD of peak area and retention time ≤ 2%, Tailing factor 0.8-1.5, Theoretical plates > 2000
Specificity	No interference at the retention time of the analyte; peak purity confirmed.
Linearity	Correlation coefficient (r²) ≥ 0.99
Range	To be defined based on the application (e.g., 80-120% of test concentration).
Accuracy	Mean recovery between 98.0% and 102.0%
Precision (Repeatability & Intermediate)	RSD ≤ 2.0%
LOD & LOQ	To be determined and reported.
Robustness	System suitability passes under varied conditions.

Experimental Workflow Diagram

Caption: A typical workflow for the validation of an LC-MS method for purity analysis.

Logical Relationship of Validation Parameters

Caption: The interconnected nature of analytical method validation parameters.

Conclusion

The development and validation of an LC-MS method for the purity assessment of 8-Bromo-3-hydroxyquinolin-2(1H)-one is a systematic process that requires careful consideration of both chromatographic and mass spectrometric parameters. A reversed-phase LC method coupled with ESI-MS provides a robust and reliable approach. Adherence to the validation principles outlined in the ICH and FDA guidelines is essential to ensure the generation of high-quality, defensible data that can support regulatory submissions. This guide provides a comprehensive framework for this process, emphasizing a comparative and scientifically-driven approach to method development and validation.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link][1][2]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link][3]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link][6]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link][4]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link][5]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link][7]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link][8]

• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link][9]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link][10]

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A Comparative Guide to the Cytotoxicity of 8-Bromo-3-hydroxyquinolin-2(1H)-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cytotoxic effects of 8-Bromo-3-hydroxyquinolin-2(1H)-one derivatives against various cancer cell lines. Quinoline and its derivatives have garnered significant attention in medicinal chemistry due to their wide range of pharmacological activities, including potent anticancer properties.[1][2] This document synthesizes available in vitro data to elucidate structure-activity relationships and guide future research in the development of novel chemotherapeutic agents.

The quinoline scaffold is a privileged structure in the development of anticancer drugs, with derivatives demonstrating a variety of mechanisms, including the induction of apoptosis, disruption of cell migration, and inhibition of angiogenesis.[3] The addition of a bromine atom and a hydroxyl group to the quinolinone core can significantly influence the molecule's cytotoxic potential.

Understanding the Cytotoxic Landscape of Quinolinone Derivatives

The diverse biological activities of quinoline derivatives make them promising candidates for anticancer therapies.[4][5] These compounds can exert their effects through multiple pathways, such as intercalating DNA, inhibiting key enzymes like topoisomerases and kinases, inducing mitochondrial apoptosis, and generating reactive oxygen species (ROS).[2][4][5] The cytotoxic efficacy of these derivatives is often evaluated by determining their half-maximal inhibitory concentration (IC50), which is the concentration required to inhibit the growth of 50% of a cancer cell population. A lower IC50 value signifies greater potency.[6]

Comparative Cytotoxicity Data

The following table summarizes the in vitro cytotoxicity data for various brominated quinoline derivatives against a panel of human cancer cell lines. Due to the limited public data specifically on 8-Bromo-3-hydroxyquinolin-2(1H)-one, this guide includes structurally similar compounds to provide a relevant comparative framework.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
5,7-Dibromo-8-hydroxyquinoline	C6 (Rat Brain Tumor)	6.7 - 25.6 (range)	[7][8]
HeLa (Cervical Carcinoma)	6.7 - 25.6 (range)	[7][8]
HT29 (Colorectal Adenocarcinoma)	6.7 - 25.6 (range)	[7][8]
Quinoline-chalcone derivative (12e)	MGC-803 (Gastric Cancer)	1.38	[9]
HCT-116 (Colon Cancer)	5.34	[9]
MCF-7 (Breast Cancer)	5.21	[9]
Ursolic acid-quinoline derivative (3b)	MDA-MB-231 (Breast Cancer)	0.61 ± 0.07	[10]
HeLa (Cervical Cancer)	0.36 ± 0.05	[10]
SMMC-7721 (Hepatocellular Carcinoma)	12.49 ± 0.08	[10]
8-Hydroxy-2-quinolinecarbaldehyde (3)	Hep3B (Hepatocellular Carcinoma)	6.25 ± 0.034 µg/mL	[11]
T-47D (Breast Cancer)	4-fold more cytotoxic than Cisplatin	[11]

Note: The data presented is a compilation from multiple studies and direct comparison should be made with caution due to variations in experimental conditions.

Structure-Activity Relationship (SAR) Insights

The cytotoxic activity of quinoline derivatives is significantly influenced by the nature and position of substituents on the quinoline ring.[7][12]

• Hydroxyl Group: The presence of a hydroxyl group, particularly at the C-8 position, has been shown to be crucial for the anticancer potential of quinoline derivatives.[7][12]

• Halogenation: The introduction of bromine atoms, as seen in 5,7-dibromo-8-hydroxyquinoline, can enhance cytotoxic activity.[7] The position and number of halogen substituents can modulate the lipophilicity and electronic properties of the molecule, thereby affecting its interaction with biological targets.

• Hybrid Molecules: Combining the quinoline scaffold with other pharmacologically active moieties, such as chalcones or ursolic acid, has led to the development of highly potent anticancer agents.[9][10][13] These hybrid molecules may exhibit synergistic effects by targeting multiple cellular pathways.[5]

Experimental Methodologies for Assessing Cytotoxicity

The evaluation of the cytotoxic effects of these compounds is predominantly carried out using in vitro cell-based assays. The MTT assay is a widely used and reliable colorimetric method for this purpose.[14][15][16]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the principle that metabolically active cells can reduce the yellow tetrazolium salt MTT to a purple formazan product.[14][17] The amount of formazan produced is directly proportional to the number of viable cells.[16]

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere for 24 hours.[16]

• Compound Treatment: Treat the cells with a range of concentrations of the 8-Bromo-3-hydroxyquinolin-2(1H)-one derivatives for a specified duration (e.g., 24, 48, or 72 hours).[8] Include untreated cells as a negative control and a known anticancer drug (e.g., Doxorubicin) as a positive control.

• MTT Addition: Following the treatment period, add MTT solution (typically 0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C.[17][18]

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.[16]

• Absorbance Measurement: Measure the absorbance of the solubilized formazan solution using a microplate reader at a wavelength between 550 and 600 nm.[16][17]

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. The IC50 value is then determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.[6]

Caption: Potential signaling pathways affected by quinolinone derivatives.

Conclusion

8-Bromo-3-hydroxyquinolin-2(1H)-one derivatives represent a promising class of compounds for the development of novel anticancer agents. The available data on structurally related molecules highlight the importance of the quinoline scaffold and the significant influence of substituents on cytotoxic activity. Further investigation into the precise mechanisms of action and the synthesis of a broader range of derivatives are warranted to identify lead compounds with improved potency and selectivity for clinical development.

References

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• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• de Oliveira, C. H. S., et al. (2020). Synthesis, Characterization and Evaluation of in vitro Antitumor Activities of Novel Chalcone-Quinolinone Hybrid Compounds. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• From quinoline to cancer therapy: A systematic overview of its biological mechanisms and therapeutic roles. (2026). Arabian Journal of Chemistry. Retrieved from [Link]

• AN OVERVIEW OF QUINOLINE DERIVATIVES AS ANTI-CANCER AGENTS. (n.d.). Semantic Scholar. Retrieved from [Link]

• Zaki, I., et al. (2022). In Vitro Antitumor Evaluation of Acrylic Acid Derivatives Bearing Quinolinone Moiety as Novel Anticancer Agents. Anti-Cancer Agents in Medicinal Chemistry. Retrieved from [Link]

• Assay Guidance Manual - Cell Viability Assays. (2013). National Center for Biotechnology Information. Retrieved from [Link]

• Li, Y., et al. (2017). Design, synthesis and in vitro anticancer activity of novel quinoline and oxadiazole derivatives of ursolic acid. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• Wang, W., et al. (2021). Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. Molecules. Retrieved from [Link]

• Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (n.d.). ResearchGate. Retrieved from [Link]

• Anu, A. & Anju, D. (2022). Anticancer Activity of Quinoline Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2025). RSC Advances. Retrieved from [Link]

• Ökten, S., et al. (n.d.). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. ResearchGate. Retrieved from [Link]

• Ökten, S., et al. (2017). Structure-Activity Relationship (SAR): The study of antiproliferative activities of brominated 8-hydroxyquinoline and phthalonitrile derivatives on several cancer cell lines. DergiPark. Retrieved from [Link]

• The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. (2025). MDPI. Retrieved from [Link]

• Structure-activity relationship of anticancer drug candidate quinones. (n.d.). Springer. Retrieved from [Link]

• Structure–Activity Relationships of 8-Hydroxyquinoline-Derived Mannich Bases with Tertiary Amines Targeting Multidrug-Resistant Cancer. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Chen, Y-J., et al. (2012). Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. National Center for Biotechnology Information. Retrieved from [Link]

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A Comparative Analysis of the Mass Spectrometry Fragmentation Patterns of 8-Bromo-3-hydroxyquinolin-2(1H)-one

An In-Depth Technical Guide

Abstract

This guide provides a comprehensive analysis of the mass spectrometric fragmentation behavior of 8-Bromo-3-hydroxyquinolin-2(1H)-one, a heterocyclic compound of interest in medicinal chemistry and materials science. We present a comparative study using two primary ionization techniques: high-energy Electron Ionization (EI-MS) and soft-ionization Electrospray Ionization followed by tandem mass spectrometry (ESI-MS/MS). This document elucidates the characteristic fragmentation pathways, explains the mechanistic rationale behind ion formation, and provides detailed experimental protocols for reproducible analysis. The objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge to identify and characterize this and structurally related compounds.

Introduction: The Quinolinone Scaffold and the Need for Structural Elucidation

The quinolin-2(1H)-one core is a privileged scaffold in drug discovery, forming the backbone of numerous compounds with diverse biological activities. The introduction of substituents, such as a bromine atom at the C8 position and a hydroxyl group at the C3 position, significantly modulates the molecule's physicochemical and pharmacological properties. Accurate structural confirmation and metabolite identification are critical stages in the development pipeline, for which mass spectrometry is an indispensable tool.

Understanding the fragmentation pattern is not merely an academic exercise; it provides a unique molecular fingerprint that aids in:

• Structure Verification: Confirming the identity of a synthesized compound against its expected structure.

• Isomer Differentiation: Distinguishing between isomers which may have identical molecular weights but different fragmentation pathways.

• Metabolite Identification: Identifying metabolic products by recognizing the core scaffold's signature fragments.

• Impurity Profiling: Detecting and tentatively identifying synthesis-related impurities.

This guide will compare the fragmentation induced by two distinct ionization methods. EI-MS, a hard ionization technique, provides complex fragmentation useful for library matching, while ESI-MS/MS, a soft ionization technique, offers controlled fragmentation that is invaluable for elucidating the connectivity of a molecule.

Experimental Design & Methodologies

The choice of ionization method dictates the nature and extent of fragmentation. Our experimental approach is designed to provide a holistic view of the molecule's behavior under different energy regimes.

Electron Ionization - Gas Chromatography-Mass Spectrometry (EI-GC-MS)

EI is a high-energy process that generates a radical cation (M•+) and induces extensive fragmentation, providing a detailed structural fingerprint.

Protocol: EI-GC-MS Analysis

• Sample Preparation: A 1 mg/mL stock solution of 8-Bromo-3-hydroxyquinolin-2(1H)-one was prepared in methanol. A 1 µL aliquot was injected into the GC-MS system.

• Instrumentation: Analysis was performed on a standard GC-MS system equipped with a quadrupole mass analyzer.

• Gas Chromatography (GC) Method:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 280 °C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial temperature of 150 °C, hold for 1 minute, ramp to 300 °C at 20 °C/min, and hold for 5 minutes.

• Mass Spectrometry (MS) Method:

  • Ionization Source: Electron Ionization (EI).

  • Ionization Energy: 70 eV. This is a standardized energy that promotes reproducible fragmentation and allows for comparison with established spectral libraries.[1]

  • Source Temperature: 230 °C.

  • Scan Range: m/z 40-400.

Electrospray Ionization - Tandem Mass Spectrometry (ESI-LC-MS/MS)

ESI is a soft ionization technique that typically generates protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecules with minimal in-source fragmentation. Tandem MS (MS/MS) is then used to induce and analyze fragmentation in a controlled manner via Collision-Induced Dissociation (CID).

Protocol: ESI-LC-MS/MS Analysis

• Sample Preparation: A 10 µg/mL working solution was prepared in 50:50 acetonitrile:water with 0.1% formic acid (for positive mode) or 0.1% ammonium hydroxide (for negative mode).[2]

• Instrumentation: Analysis was performed on a Liquid Chromatography (LC) system coupled to a Triple Quadrupole or Quadrupole-Time-of-Flight (Q-TOF) mass spectrometer.

• Liquid Chromatography (LC) Method:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 8 minutes.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry (MS) Method:

  • Ionization Source: Electrospray Ionization (ESI), operated in both positive and negative ion modes.

  • Capillary Voltage: 3.5 kV.

  • Drying Gas Temperature: 325 °C.

  • MS1 Scan: Full scan from m/z 100-500 to identify the precursor ion.

  • MS2 (Product Ion Scan): The isotopic cluster of the precursor ion ([M+H]⁺ or [M-H]⁻) was selected for fragmentation. Collision energy was ramped (e.g., 10-40 eV) to observe the full range of fragment ions. The use of varied collision energies helps in deciphering fragmentation pathways.[3]

Results & Discussion: Fragmentation Pathways

The molecular formula of 8-Bromo-3-hydroxyquinolin-2(1H)-one is C₉H₆BrNO₂. Its monoisotopic mass is approximately 239.96 Da. Due to the near-equal natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br), a characteristic isotopic pattern with two peaks of similar intensity, separated by 2 Da (M and M+2), is expected for all bromine-containing fragments.[4][5]

EI-MS Fragmentation Pattern

Under high-energy EI conditions, the molecule undergoes significant fragmentation. The proposed pathway is initiated by the formation of the molecular radical cation (m/z 240/242).

Table 1: Key Fragment Ions in the EI Mass Spectrum of 8-Bromo-3-hydroxyquinolin-2(1H)-one

m/z (⁷⁹Br/⁸¹Br)	Proposed Formula	Neutral Loss	Description
240 / 242	[C₉H₆BrNO₂]•+	-	Molecular Ion (M•+)
212 / 214	[C₈H₅BrNO]•+	CO	Loss of carbon monoxide from the quinolinone ring
184 / 186	[C₇H₅BrN]•+	CO, CO	Successive loss of two CO molecules (or C₂O₂)
161	[C₉H₆NO₂]•+	Br•	Loss of a bromine radical
133	[C₈H₅NO]•+	Br•, CO	Loss of Br• followed by loss of CO
105	[C₇H₅N]•+	Br•, CO, CO	Loss of Br• followed by two CO losses
104	[C₇H₄N]•+	Br•, H, CO, CO	Loss of Br•, H•, and two CO molecules
76	[C₆H₄]•+	Br•, HCN, CO, CO	Ring fragmentation leading to benzyne radical cation

Proposed EI-MS Fragmentation Mechanism:

The fragmentation cascade is dominated by two competing initial pathways: the loss of a stable carbon monoxide (CO) molecule and the cleavage of the C-Br bond.

• Pathway A (Loss of CO): The quinolinone structure readily eliminates CO, a common fragmentation for such ring systems.[6] This leads to the ion at m/z 212/214.

• Pathway B (Loss of Br•): The relatively weak C-Br bond can cleave to lose a bromine radical, resulting in a stable, non-brominated fragment at m/z 161.[7] This fragment then undergoes subsequent losses of CO.

Caption: Proposed EI-MS fragmentation pathway for 8-Bromo-3-hydroxyquinolin-2(1H)-one.

ESI-MS/MS Fragmentation Pattern (Positive Ion Mode)

In positive ion mode, the molecule is protonated to form the [M+H]⁺ ion at m/z 241/243. CID of this precursor ion typically involves the loss of small, stable neutral molecules.

Table 2: Key Fragment Ions in the ESI-MS/MS Spectrum ([M+H]⁺) of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Precursor m/z	Product m/z	Neutral Loss	Description
241 / 243	223 / 225	H₂O	Loss of water
241 / 243	213 / 215	CO	Loss of carbon monoxide
223 / 225	195 / 197	CO	Loss of CO from the dehydrated ion
213 / 215	185 / 187	H₂O	Loss of water from the decarbonylated ion
223 / 225	144	H₂O, Br•	Loss of water followed by a bromine radical

Proposed ESI+ Fragmentation Mechanism:

The protonated precursor offers two primary fragmentation routes. The 3-hydroxy group and the adjacent carbonyl create a favorable site for water elimination. Concurrently, the quinolone ring can lose carbon monoxide, a characteristic fragmentation for this class of compounds.[8]

Caption: Proposed ESI-MS/MS fragmentation in positive ion mode.

ESI-MS/MS Fragmentation Pattern (Negative Ion Mode)

In negative ion mode, deprotonation occurs at the most acidic site, likely the 3-hydroxyl group or the N-H proton, forming the [M-H]⁻ ion at m/z 239/241. Fragmentation of this anion follows different rules compared to cationic species.

Table 3: Key Fragment Ions in the ESI-MS/MS Spectrum ([M-H]⁻) of 8-Bromo-3-hydroxyquinolin-2(1H)-one

Precursor m/z	Product m/z	Neutral Loss	Description
239 / 241	197 / 199	C₂O	Loss of a ketene-like fragment
239 / 241	160	Br•	Loss of a bromine radical
160	132	CO	Loss of CO from the debrominated anion

Proposed ESI- Fragmentation Mechanism:

Anionic fragmentation is often driven by charge-remote processes or rearrangements. A notable pathway could be the loss of a bromine radical, which is less common in negative mode but possible. Another potential pathway involves ring cleavage.

Caption: Proposed ESI-MS/MS fragmentation in negative ion mode.

Comparative Guide: EI-MS vs. ESI-MS/MS

Feature	Electron Ionization (EI-MS)	Electrospray Ionization (ESI-MS/MS)
Ionization Energy	High (70 eV)	Low (Soft Ionization)
Precursor Ion	Radical Cation (M•+)	Protonated ([M+H]⁺) or Deprotonated ([M-H]⁻)
Fragmentation	Extensive, complex, charge-driven and radical-site driven.	Controlled (CID), predictable losses of stable neutrals.
Key Fragments	Dominated by loss of Br• and CO . Shows more deep fragmentation.	Dominated by loss of H₂O and CO .
Isotopic Signature	M/M+2 pattern is prominent and essential for fragment identification.	M/M+2 pattern confirms presence of bromine in precursor and fragments.
Primary Use Case	Library matching, initial identification of unknown volatile compounds.	Structural elucidation of non-volatile/labile molecules, LC-MS coupling.

The high energy of EI leads to the formation of a radical cation, which can undergo homolytic cleavage (e.g., loss of Br•) and complex rearrangements, providing a rich but sometimes difficult-to-interpret spectrum. In contrast, the even-electron ions formed by ESI fragment through lower-energy pathways, primarily involving the elimination of small, stable molecules like water and carbon monoxide, making the resulting spectrum cleaner and more directly relatable to the original structure.

Conclusion

The mass spectrometric fragmentation of 8-Bromo-3-hydroxyquinolin-2(1H)-one is highly dependent on the ionization technique employed.

• EI-MS provides a characteristic fingerprint defined by the competitive loss of a bromine radical and carbon monoxide from the molecular ion.

• ESI-MS/MS in positive mode shows predictable losses of water and carbon monoxide from the protonated molecule.

• ESI-MS/MS in negative mode offers complementary information, potentially involving the loss of a bromine radical from the deprotonated species.

By employing both hard and soft ionization techniques, researchers can gain a comprehensive and confident structural characterization of this and similar halogenated quinolinone scaffolds. The data and protocols presented herein serve as a validated guide for professionals in the fields of analytical chemistry and drug development.

References

• Deciphering and investigating fragment mechanism of quinolones using multi-collision energy mass spectrometry and computational chemistry strategy. (2023). Rapid Communications in Mass Spectrometry. [Link]

• Electrospray ionization mass spectrometric fragmentation of hydroquinone derivatives. (2011). Rapid Communications in Mass Spectrometry. [Link]

• Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. (2016). Asian Journal of Chemistry. [Link]

• Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. (2016). ResearchGate. [Link]

• Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones. (2015). Journal of Chromatographic Science. [Link]

• MASS SPECTRA OF OXYGENATED QUINOLINES. (1966). Canadian Journal of Chemistry. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

• Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. (2024). ResearchGate. [Link]

• Design, synthesis, antiproliferative assessments, and computational studies of new quinolin-2(1H)-ones as dual EGFR/HER-2 inhibitors. (2023). Frontiers in Chemistry. [Link]

• Mass Spectrometry: Fragmentation. (n.d.). SlidePlayer. [Link]

• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. (2024). Journal of Physical and Chemical Reference Data. [Link]

• Mass spectrometry of halogen-containing organic compounds. (n.d.). ResearchGate. [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products. (2015). Royal Society of Chemistry. [Link]

• FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. (n.d.). Chemguide. [Link]

• Combination of electrochemical unit and ESI‐MS in fragmentation of flavonoids. (2020). Wiley Online Library. [Link]

• Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Derivatives. (n.d.). RACO. [Link]

• Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. (2025). Save My Exams. [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. (2015). Royal Society of Chemistry. [Link]

• 12.3 Mass Spectrometry of Some Common Functional Groups. (n.d.). NC State University Libraries. [Link]

• Fragmentation mechanisms in electron impact mass spectrometry. (n.d.). University of Copenhagen. [Link]

• Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. (2024). PMC. [Link]

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• 2. benchchem.com [benchchem.com]
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• 4. savemyexams.com [savemyexams.com]
• 5. 12.3 Mass Spectrometry of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
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• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative Analysis: 8-Bromo-3-hydroxyquinolin-2(1H)-one vs. Standard Kinase Inhibitors

As drug development professionals navigate the complex landscape of nucleotide- and phosphate-processing enzymes, distinguishing between distinct mechanisms of inhibition is critical. While standard kinase inhibitors (e.g., Imatinib, Staurosporine) are ubiquitous in oncology and immunology, viral replication targets require entirely different pharmacological approaches.

8-Bromo-3-hydroxyquinolin-2(1H)-one is not a kinase inhibitor; rather, it is a highly specialized inhibitor of the Influenza A PA endonuclease[1]. However, comparing this compound against standard kinase inhibitors provides a masterclass in target specificity. Both classes of drugs target enzymes that process nucleotides, but they do so via fundamentally divergent mechanisms: bimetal chelation versus ATP-competitive hinge binding [1][2].

This guide provides an objective, highly technical comparison of these two inhibitory paradigms, complete with mechanistic insights, comparative data, and self-validating experimental workflows.

Mechanistic Divergence: Chelation vs. Competition

To understand the causality behind experimental design, we must first dissect how these molecules interact with their respective targets.

The Endonuclease Inhibitor: 8-Bromo-3-hydroxyquinolin-2(1H)-one

The Influenza A RNA-dependent RNA polymerase relies on its PA subunit to cleave host mRNA—a process known as "cap-snatching"[3]. The active site of the PA endonuclease contains a highly conserved bimetal center (typically Mn²⁺ or Mg²⁺) essential for catalytic cleavage[2].

8-Bromo-3-hydroxyquinolin-2(1H)-one acts as a bimetal chelating ligand [1]. The three-oxygen pharmacophore of the 3-hydroxyquinolin-2(1H)-one scaffold coordinates directly with these two metal ions, displacing the catalytic water molecule and physically blocking the RNA substrate from entering the active site[1][4].

Standard Kinase Inhibitors (e.g., Imatinib)

Conversely, standard protein kinases utilize a single Mg²⁺ ion to coordinate the phosphates of ATP. Standard Type I kinase inhibitors do not primarily act via metal chelation. Instead, they are ATP-competitive . They insert themselves into the hydrophobic ATP-binding pocket and form critical hydrogen bonds with the kinase "hinge region," preventing ATP from binding and transferring its terminal phosphate to the substrate.

Mechanistic pathways of bimetal chelation versus ATP-competitive kinase inhibition.

Quantitative & Pharmacological Comparison

The structural and mechanistic differences between these compounds dictate their behavior in vitro. Below is a comparative summary of their pharmacological profiles.

Parameter	8-Bromo-3-hydroxyquinolin-2(1H)-one	Standard Kinase Inhibitors (e.g., Imatinib)
Primary Target	PA Endonuclease (Influenza A)	Protein Kinases (e.g., BCR-ABL, Src, EGFR)
Mechanism of Action	Bimetal (Mn²⁺/Mg²⁺) Chelation	ATP-Competitive Hinge Binding
Binding Site	Endonuclease Active Site	ATP-Binding Pocket
Key Interactions	Coordination with divalent cations	Hydrogen bonding with hinge region
Assay Vulnerability	Highly sensitive to assay metal ion concentration	Highly sensitive to assay ATP concentration
Off-Target Liability	Metalloenzymes (e.g., D-amino acid oxidase)[5]	Other kinases (Polypharmacology)

Experimental Methodologies & Workflows

As an application scientist, ensuring assay fidelity is paramount. Because 8-Bromo-3-hydroxyquinolin-2(1H)-one is a metal chelator, it can theoretically produce false positives in kinase assays if it sequesters the Mg²⁺ required for kinase activity. Therefore, parallel, self-validating workflows must be employed.

Protocol A: FRET-Based PA Endonuclease Cleavage Assay

Objective: Validate the IC50 of 8-Bromo-3-hydroxyquinolin-2(1H)-one.

• Buffer Preparation : Prepare assay buffer containing 20 mM HEPES (pH 7.5), 1 mM DTT, 0.01% Tween-20, and strictly controlled 1 mM MnCl₂ . Causality note: Excess metal ions will outcompete the inhibitor, artificially inflating the IC50.

• Enzyme/Inhibitor Pre-incubation : Dispense 10 nM recombinant Influenza A PA endonuclease into a 384-well plate. Add serial dilutions of 8-Bromo-3-hydroxyquinolin-2(1H)-one. Incubate for 30 minutes at room temperature to allow chelation equilibrium.

• Substrate Addition : Add 200 nM of a dual-labeled RNA substrate (e.g., FAM-fluorophore and TAMRA-quencher).

• Detection : Measure fluorescence (Ex 485 nm / Em 535 nm) continuously for 60 minutes. Calculate the initial velocity of cleavage.

• Self-Validation Control : Include an EDTA-treated well (positive control for total metal chelation/inhibition).

Protocol B: ADP-Glo Kinase Assay

Objective: Screen standard kinase inhibitors (or counter-screen the quinolinone).

• Buffer Preparation : Prepare kinase buffer containing 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, and 2 mM DTT.

• Enzyme/Inhibitor Pre-incubation : Dispense the target kinase (e.g., ABL1) and serial dilutions of the inhibitor. Incubate for 15 minutes.

• Reaction Initiation : Add the specific peptide substrate and ATP. Causality note: ATP must be added at the predetermined Km value for the specific kinase to ensure accurate competitive IC50 determination.

• Detection : After 60 minutes, add ADP-Glo reagent to deplete unreacted ATP, followed by the Kinase Detection Reagent to convert ADP to luminescence. Read on a microplate luminometer.

Parallel experimental workflows for endonuclease FRET and kinase ADP-Glo assays.

Application Scientist Insights: Avoiding Assay Artifacts

When comparing structurally distinct inhibitors, researchers must be hyper-vigilant regarding assay conditions.

If 8-Bromo-3-hydroxyquinolin-2(1H)-one is run through a standard kinase counter-screening panel, it may exhibit weak, artifactual "inhibition." Because the 3-hydroxyquinolin-2(1H)-one scaffold is a potent metal chelator[1][4], at high concentrations it can sequester the Mg²⁺ in the kinase buffer. Since kinases absolutely require Mg²⁺ to coordinate ATP, the depletion of free Mg²⁺ halts the kinase reaction, mimicking a true kinase inhibitor.

The Fix: To differentiate true ATP-competitive kinase inhibition from artifactual metal sequestration, researchers must perform "metal-shift" assays. By running the kinase assay at varying concentrations of Mg²⁺ (e.g., 2 mM vs. 20 mM), true kinase inhibitors will maintain a stable IC50, whereas the apparent IC50 of a metal chelator will shift drastically depending on the metal concentration.

References

• 3-Hydroxyquinolin-2(1H)-ones As Inhibitors of Influenza A Endonuclease National Institutes of Health (NIH) / PubMed Central[Link]

• Computation-Guided Discovery of Influenza Endonuclease Inhibitors ACS Publications[Link]

• Phenyl Substituted 4-Hydroxypyridazin-3(2H)-ones and 5-Hydroxypyrimidin-4(3H)-ones: Inhibitors of Influenza A Endonuclease ACS Publications[Link]

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

8-Bromo-3-hydroxyquinolin-2(1H)-one proper disposal procedures

Operational Safety & Disposal Protocol: 8-Bromo-3-hydroxyquinolin-2(1H)-one

As a specialized building block in drug discovery and materials science, 8-Bromo-3-hydroxyquinolin-2(1H)-one requires rigorous handling and disposal protocols. Because of the covalently bound bromine atom on the quinolinone core, this compound cannot be disposed of via standard non-halogenated waste streams. Improper disposal poses severe risks of environmental persistence, and incineration at suboptimal temperatures can generate highly toxic brominated dioxins or furans.

This guide provides an authoritative, step-by-step operational plan for the safe containment, segregation, and final thermal destruction of 8-Bromo-3-hydroxyquinolin-2(1H)-one waste.

Part 1: Hazard Profile & Physicochemical Data

Understanding the physicochemical nature of the waste is the first step in designing a self-validating disposal system. The high halogen content dictates the entire logistical downstream workflow.

Parameter	Specification	Operational & Disposal Implication
Chemical Formula	C9H6BrNO2	Contains ~33% Bromine by weight; strictly mandates Halogenated Organic Waste classification.
Physical State	Solid (Crystalline/Powder)	High risk of aerosolization. All transfers must occur in a Class II BSC or chemical fume hood.
EPA Waste Category	RCRA Halogenated / Characteristic	Requires specialized high-temperature thermal destruction to prevent dioxin/furan formation.
Primary Incompatibility	Strong oxidizing/reducing agents	Exothermic dehalogenation risk. Do not store in the same secondary containment as reactive metals.
Container Compatibility	Borosilicate Glass, HDPE	Avoid low-density plastics. PTFE-lined caps are required to prevent vapor escape and degradation.

Part 2: Mechanistic Rationale for Halogenated Segregation

Under the [1], halogenated organic compounds must be strictly segregated from non-halogenated waste streams.

The Causality: Mixing halogenated waste (like 8-Bromo-3-hydroxyquinolin-2(1H)-one) with standard organic solvents dramatically increases the volume of waste requiring specialized, expensive treatment. Standard incineration facilities operate at temperatures that are insufficient to break the strong carbon-bromine (C-Br) bond safely. Thermal destruction of brominated compounds requires specialized rotary kiln incineration equipped with caustic scrubbing systems to neutralize the highly corrosive hydrogen bromide (HBr) gas generated during combustion [2].

Part 3: Step-by-Step Disposal Workflows

The following protocols establish a self-validating system to ensure compliance, safety, and operational efficiency from the benchtop to final destruction.

Protocol 1: Segregation and Primary Containment

Objective: Safely capture the waste while preventing cross-contamination with non-halogenated streams.

• Assess the Waste Matrix: Determine if the compound is a dry powder, a contaminated consumable (e.g., pipette tips), or dissolved in an organic solvent (e.g., DMSO, Dichloromethane).

• Select the Receptacle:

  • For Liquids: Use a PTFE-lined borosilicate glass bottle.

  • For Solids/Consumables: Use a wide-mouth High-Density Polyethylene (HDPE) container.

  • Causality: Halogenated solvents and dissolved brominated organics can permeate or degrade standard PET plastics over time. Borosilicate glass and HDPE provide absolute chemical inertness, ensuring the integrity of the primary barrier.

• Execute the Transfer: Perform all waste transfers inside a certified chemical fume hood.

  • Self-Validating Step: Before sealing, visually inspect the PTFE cap liner for cracks or chemical degradation. A compromised liner will lead to fugitive emissions.

• Apply RCRA Labeling: Attach a standardized hazardous waste label. Explicitly write: "Halogenated Organic Waste - Contains Bromine (8-Bromo-3-hydroxyquinolin-2(1H)-one)".

Protocol 2: Satellite Accumulation Area (SAA) Logistics

Objective: Store the contained waste in compliance with EPA accumulation regulations [3].

• Establish Secondary Containment: Place the primary waste container inside a chemically compatible secondary containment tray (e.g., a heavy-duty polypropylene bin) capable of holding 110% of the primary container's volume.

  • Causality: Secondary containment captures catastrophic primary vessel failures, preventing the brominated compound from contaminating the laboratory environment or reaching floor drains.

• Implement Strict Segregation: Physically separate this halogenated waste from non-halogenated solvents, strong acids, and reactive metals.

• Monitor Accumulation Limits: Track the volume and accumulation start date. Under EPA guidelines, an SAA must not exceed 55 gallons of standard hazardous waste.

  • Self-Validating Step: Implement a weekly SAA inspection log. Check for container bulging (indicating off-gassing) and verify that the accumulation date is clearly visible.

Protocol 3: Final Disposition and Thermal Destruction

Objective: Permanently destroy the chemical structure via EPA-compliant methods.

• Initiate EHS Pickup: Submit a waste pickup request to your institutional Environmental Health and Safety (EHS) office before the container reaches 90% capacity.

• Execute the Manifest: Complete the Uniform Hazardous Waste Manifest (EPA Form 8700-22) to establish a legal chain of custody.

• High-Temperature Incineration (Vendor Action): The licensed Treatment, Storage, and Disposal Facility (TSDF) will subject the waste to rotary kiln incineration at temperatures exceeding 1,000°C.

  • Causality: Rotary kilns achieve complete cleavage of the C-Br bond. The exhaust stack utilizes caustic scrubbing (e.g., sodium hydroxide spray) to neutralize the corrosive HBr gas, preventing acid rain precursors from entering the atmosphere.

Part 4: Disposal Workflow Visualization

Workflow for the segregation and thermal destruction of brominated organic waste.

References

• U.S. Environmental Protection Agency (EPA). "Proper Handling of Hazardous Waste Guide." EPA.gov. URL:[Link]

• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA NEPIS. URL:[Link]

A Senior Application Scientist's Guide to Handling 8-Bromo-3-hydroxyquinolin-2(1H)-one

This guide provides essential safety and handling protocols for 8-Bromo-3-hydroxyquinolin-2(1H)-one, a compound requiring meticulous care due to its significant hazard profile. As laboratory professionals, our primary responsibility is to mitigate risk through a comprehensive understanding of the materials we handle. This document moves beyond a simple checklist, explaining the causality behind each safety recommendation to build a self-validating system of laboratory practice.

Hazard Assessment: Understanding the Risks

8-Bromo-3-hydroxyquinolin-2(1H)-one is not a benign substance. Its hazard profile, as defined by the Globally Harmonized System (GHS), necessitates stringent control measures.[1] The primary risks associated with this compound are severe and multifaceted, demanding both engineering controls and a robust personal protective equipment (PPE) strategy.

Hazard Classification	GHS Hazard Statement	Implication for the Researcher
Acute Toxicity (Oral), Category 3	H301: Toxic if swallowed	Accidental ingestion of even a small amount of this solid compound can be highly dangerous. This elevates the importance of preventing hand-to-mouth contamination.
Serious Eye Damage, Category 1	H318: Causes serious eye damage	Contact with the eyes can lead to irreversible damage. Standard safety glasses are insufficient; full-coverage protection is mandatory.
Skin Sensitization, Category 1	H317: May cause an allergic skin reaction	Repeated skin contact can trigger an allergic response, leading to dermatitis. This necessitates reliable skin protection.
Reproductive Toxicity, Category 1B	H360: May damage fertility or the unborn child	This is a significant long-term health hazard. Exposure, even at low levels, must be completely avoided, particularly for researchers of reproductive age.
Aquatic Hazard (Acute & Chronic), Category 1	H410: Very toxic to aquatic life with long lasting effects	Improper disposal poses a severe threat to the environment. All waste must be handled as hazardous.[1][2]

Personal Protective Equipment (PPE): An Essential Barrier

PPE is the final barrier between the researcher and the chemical.[3][4] Given the reproductive toxicity and severe eye damage risk of 8-Bromo-3-hydroxyquinolin-2(1H)-one, the following PPE is mandatory.

Eye and Face Protection

Due to the H318 classification, protection against splashes and airborne particles is critical.

• Mandatory: Chemical safety goggles that meet ANSI Z87.1 standards.[5]

• Strongly Recommended: A full-face shield worn over chemical safety goggles, especially when handling larger quantities or during any procedure with a risk of splashing.[3][5] Eyeglasses with side shields are not adequate.[3]

Hand Protection

To prevent skin contact and sensitization (H317), appropriate gloves are essential.

• Type: Wear chemical-resistant, powder-free gloves.[3] Nitrile gloves are a common and effective choice for short-term protection against a range of chemicals.[5]

• Protocol: Practice double-gloving for enhanced protection. Change gloves every 30-60 minutes or immediately if you suspect contamination or see any signs of degradation.[3] Never wear contaminated gloves outside the immediate work area.

Body Protection

Protecting the skin from exposure is paramount.

• Minimum: A flame-resistant lab coat, fully buttoned with tight-fitting cuffs.[5][6]

• Best Practice: For procedures involving this compound, a disposable, long-sleeved gown that closes in the back provides superior protection by minimizing the risk of frontal contamination.[6] All work clothing must be laundered separately or disposed of if contaminated.[1][7]

Respiratory Protection

The primary engineering control is a certified chemical fume hood. Respiratory protection is for situations where these controls may be insufficient, such as cleaning up a significant spill.

• Standard Operations: Not required if all work is performed within a properly functioning chemical fume hood.[1]

• Emergency Use (Spills): For large spills where dust may become airborne, a chemical cartridge-type respirator is necessary. All users must be properly fit-tested and trained according to OSHA standards.[3][5] A surgical mask offers no protection from chemical dust.[3]

Operational Protocol: A Step-by-Step Workflow

A disciplined workflow is critical to minimizing exposure. The following protocol outlines the essential steps for safely handling 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Step 1: Preparation

• Review the SDS: Before beginning any work, thoroughly read and understand the Safety Data Sheet (SDS) for 8-Bromo-3-hydroxyquinolin-2(1H)-one.[1]

• Obtain Special Instructions: Per the precautionary statement P201, ensure you have all necessary information and training before use.[1][8]

• Designate an Area: Clearly mark a specific area within a chemical fume hood for handling this compound.

Step 2: Handling

• Engineering Controls: All manipulations of this compound, especially in its solid form, MUST be conducted in a certified chemical fume hood to control dust.[1]

• Don PPE: Put on all required PPE as outlined in Section 2 before entering the designated handling area.

• Weighing: Carefully weigh the solid compound within the fume hood. Use disposable weigh boats or papers to minimize contamination of balances.

• Container Management: Keep the container tightly closed when not in active use.[1][7]

• Prohibited Actions: Do not eat, drink, or smoke in the laboratory where this chemical is being used.[1][9]

Step 3: Post-Handling & Decontamination

• Clean Workspace: Decontaminate all surfaces and equipment immediately after use.

• Doff PPE: Remove PPE carefully, avoiding contact with the contaminated outer surfaces. Disposable items should be placed directly into the hazardous waste stream.

• Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and water after completing work and removing gloves.[1][7]

Caption: A flowchart illustrating the critical steps for safely handling 8-Bromo-3-hydroxyquinolin-2(1H)-one.

Emergency and Disposal Procedures

First Aid Measures

• If Swallowed: Immediately call a POISON CENTER or doctor.[2] Do not induce vomiting.

• In Case of Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact lenses if present and easy to do. Continue rinsing and immediately call an ophthalmologist.[1]

• In Case of Skin Contact: Take off immediately all contaminated clothing.[1] Wash skin with plenty of soap and water.[2] If skin irritation or a rash occurs, seek medical attention.[8]

• If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a physician.[1]

Disposal Plan

Due to its classification as H410 (Very toxic to aquatic life with long lasting effects), environmental release must be strictly avoided.[1][2][10]

• Waste Classification: All materials contaminated with 8-Bromo-3-hydroxyquinolin-2(1H)-one, including empty containers, used PPE, and reaction byproducts, must be treated as hazardous waste.

• Waste Segregation: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

• Disposal Method: Do not dispose of this chemical down the drain or in regular trash.[10] All waste must be disposed of through an approved and licensed waste disposal company, in accordance with all local, state, and federal regulations.[2][7]

References

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 8-Bromo-3-hydroxyquinolin-2(1H)-one.
• American Society of Health-System Pharmacists. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• Fisher Scientific. (2025, December 20). Safety Data Sheet: 8-Bromoquinoline.
• Fisher Scientific. (2025, December 22). Safety Data Sheet: 5,7-Dibromo-8-hydroxyquinoline.
• University of California, San Francisco. Chemical Safety: Personal Protective Equipment.
• Tokyo Chemical Industry. (2025, October 29). Safety Data Sheet: 8-Bromoquinoline.
• Fisher Scientific. (2010, September 6). Safety Data Sheet: 8-Hydroxyquinoline.
• Storemasta. (2025, July 2). Examples of PPE for Various Dangerous Goods Classes.
• Compliance Partners. (2024, April 5). PPE and Safety Equipment When Using Chemicals.
• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• PENTA s.r.o. (2025, July 28). Safety Data Sheet: 8-Hydroxyquinoline.
• Elemental Microanalysis Ltd. (2024, March 18). Safety Data Sheet: 8-HYDROXYQUINOLINE.

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• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. mmbio.byu.edu [mmbio.byu.edu]
• 3. pppmag.com [pppmag.com]
• 4. blog.storemasta.com.au [blog.storemasta.com.au]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 9. fishersci.com [fishersci.com]
• 10. pentachemicals.eu [pentachemicals.eu]